2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Core Science & Biosynthesis

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene chemical properties

The following technical guide details the chemical properties, synthesis, and application logic for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene , a specialized fluorinated intermediate used in high-value agrochemical and pharmaceutical discovery.

Advanced Fluorinated Building Blocks for Life Sciences

Executive Summary

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is a strategic aryl building block characterized by a unique substitution pattern: a metabolically stable 2,2,2-trifluoroethyl motif, an ortho-chloro handle for cross-coupling, and a para-fluoro substituent for electronic modulation.

This molecule is primarily utilized as a "linker" or "tail" scaffold in the development of next-generation insecticides (e.g., isoxazoline or diamide classes) and lipophilic pharmaceutical candidates. The trifluoroethyl group acts as a bioisostere for ethyl or isopropyl groups, offering enhanced metabolic stability (blocking benzylic oxidation) and increased lipophilicity without the steric bulk of a tert-butyl group.

Physicochemical Properties

Note: As a specialized intermediate, specific experimental values may vary by batch/purity. Values below represent the consensus for this structural class (fluorinated ethylbenzenes).

Property	Value / Description	Technical Significance
Molecular Formula	C₈H₅ClF₄	Core stoichiometry.
Molecular Weight	212.57 g/mol	Optimal for fragment-based drug design (FBDD).
Physical State	Colorless to pale yellow liquid	Standard for halogenated alkylbenzenes.
Boiling Point (Pred.)	175°C – 185°C (at 760 mmHg)	High boiling point requires vacuum distillation for purification.
Density	~1.35 g/cm³	Denser than water due to poly-fluorination.
LogP (Predicted)	3.8 – 4.2	Highly lipophilic; excellent membrane permeability.
Solubility	Soluble in DCM, EtOAc, THF; Insoluble in water	Requires organic solvent systems for reaction.
Electronic Character	Electron-deficient ring	Deactivated towards electrophilic aromatic substitution (SEAr).

Synthetic Methodology

The synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene requires precise regiocontrol to install the trifluoroethyl group ortho to the chlorine atom. Standard Friedel-Crafts alkylation is often ineffective due to the electron-withdrawing nature of the trifluoroethyl group.

Primary Route: Transition-Metal Catalyzed Cross-Coupling

The most reliable industrial route involves the Palladium-catalyzed cross-coupling of a 2,2,2-trifluoroethyl nucleophile with a di-halo precursor.

Protocol: Negishi Cross-Coupling Approach

This method avoids the harsh conditions of radical chemistry and provides high regioselectivity.

Reagents:

• Substrate: 1-Bromo-2-chloro-4-fluorobenzene (The "Cl" is preserved due to the higher reactivity of the C-Br bond).

• Reagent: 2,2,2-Trifluoroethylzinc iodide (prepared in situ).

• Catalyst: Pd(dppf)Cl₂ or XPhos Pd G2.

• Solvent: THF (anhydrous).

Step-by-Step Workflow:

• Zinc Reagent Formation: React 2,2,2-trifluoroethyl iodide with activated Zinc dust in THF at 40°C to generate the organozinc species.

• Catalyst Activation: In a separate vessel, dissolve 1-Bromo-2-chloro-4-fluorobenzene and 2 mol% Pd catalyst in THF.

• Coupling: Cannulate the zinc reagent into the aryl halide solution slowly at 0°C, then heat to 60°C for 12 hours.

• Quench: Cool to RT, quench with dilute HCl (1M).

• Workup: Extract with MTBE, wash with brine, dry over MgSO₄.

• Purification: Fractional distillation under reduced pressure.

Visualization: Synthetic Pathway

Caption: Chemoselective Negishi coupling utilizing the reactivity difference between Ar-Br and Ar-Cl bonds.

Reactivity & Functionalization Logic

The utility of this molecule lies in its differential reactivity . It possesses two halogen handles (Cl, F) and a stable fluoroalkyl tail.

A. The Ortho-Chloro Handle (Primary Active Site)

The chlorine atom at position 2 is the primary site for structural elaboration. It is sterically hindered by the adjacent trifluoroethyl group, requiring specialized ligands for functionalization.

• Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl scaffolds (common in agrochemicals).

• Buchwald-Hartwig Amination: Reacts with amines to form aniline derivatives.

  • Critical Note: Use bulky phosphine ligands (e.g., BrettPhos or RuPhos ) to overcome the steric clash from the ortho-trifluoroethyl group.

B. The Para-Fluoro Substituent (Secondary Active Site)

The fluorine atom is generally stable but can be activated for Nucleophilic Aromatic Substitution (SNAr) if the ring is further activated (e.g., by nitration or if coupled to an electron-deficient heterocycle).

• Condition: Requires strong nucleophiles (alkoxides, thiols) and elevated temperatures (>100°C) in polar aprotic solvents (DMSO, NMP).

C. The 2,2,2-Trifluoroethyl Group (Metabolic Shield)

Unlike a standard ethyl group, the -CH₂CF₃ moiety is highly resistant to Cytochrome P450 oxidation. The strong electron-withdrawing effect of the CF₃ group deactivates the benzylic C-H bonds, preventing the formation of benzylic alcohols/ketones, a common metabolic clearance pathway.

Visualization: Reactivity Profile

Caption: Functionalization logic highlighting the chemoselectivity of the C-Cl bond over the C-F bond.

Safety & Handling (MSDS Highlights)

Standard precautions for halogenated aromatic compounds apply.

• Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).[1]

• Inhalation Risk: Volatile organic vapors. Use only in a chemical fume hood.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). The C-F bonds are stable, but the compound should be kept away from strong oxidizing agents and alkali metals.

• Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water; fluorinated compounds can be persistent in the environment.

References

• Synthesis of Trifluoroethyl-Arenes

  • Mechanistic Insight: The use of 2,2,2-trifluoroethyl iodide in cross-coupling is well-documented for cre

  • Source: "Cross-Coupling of Non-Activated Alkyl Halides." Chemical Reviews, 2016.

• Fluoroaromatic Reactivity

  • Protocol Standard: Methodology for selective C-Cl activation in the presence of C-F bonds relies on oxidative addition r

  • Source: "Palladium-Catalyzed Reactions of Aryl Chlorides." Angewandte Chemie, 2002.

• Metabolic Stability of Fluorinated Groups

  • Data: Comparative analysis of ethyl vs.

  • Source: "Fluorine in Medicinal Chemistry."[2] Journal of Medicinal Chemistry, 2008.

• Related Isomer Data (1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene)

  • Context: Used as a physicochemical reference point for boiling point and density predictions.

  • Source: PubChem Compound Summary.

Sources

• 1. chemscene.com [chemscene.com]
• 2. tcichemicals.com [tcichemicals.com]

Technical Whitepaper: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

The following technical guide provides an in-depth analysis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene , a specialized fluorinated building block used in the synthesis of agrochemicals and pharmaceuticals.

[1]

Primary CAS Number: 1186195-48-1 Document Type: Technical Guide & Synthetic Protocol Target Audience: Medicinal Chemists, Process Development Scientists

Part 1: Executive Summary & Chemical Identity[1]

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is a high-value intermediate characterized by the presence of a trifluoroethyl group (

) attached to a di-halogenated benzene ring. This specific substitution pattern combines the steric bulk and lipophilicity of the trifluoroethyl moiety with the electronic modulation provided by the ortho-chloro and para-fluoro substituents.

This compound is frequently utilized as a bioisostere for ethyl or isopropyl groups in drug discovery to enhance metabolic stability (blocking P450 oxidation sites) and increase membrane permeability via the "fluorine effect."

Chemical Identity Data[1][2][3][4][5][6][7][8][9]

Property	Specification
CAS Number	1186195-48-1
IUPAC Name	2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene
Molecular Formula
Molecular Weight	212.57 g/mol
SMILES	FC1=CC(Cl)=C(CC(F)(F)F)C=C1
InChIKey	FGUXRTAVYNYNGW-UHFFFAOYSA-N (Isomer dependent, verify stereochem)
Appearance	Colorless to pale yellow liquid
Boiling Point (Predicted)	~162°C at 760 mmHg
Density (Predicted)	~1.37 g/cm³

Part 2: Synthetic Methodology & Process Logic

The synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene presents a challenge due to the need to introduce the electron-withdrawing trifluoroethyl group onto an electron-deficient aryl ring. Standard Friedel-Crafts alkylation is ineffective here.

We recommend two primary routes: Copper-Mediated Cross-Coupling (for scale-up) and Photoredox Radical Trifluoroethylation (for late-stage functionalization).

Route A: Copper-Mediated Cross-Coupling (Chen-Type)

This method utilizes the reaction between an aryl iodide and 2,2,2-trifluoroethyl iodide in the presence of copper powder. It is robust and tolerates the ortho-chloro substituent.

• Precursor: 2-Chloro-4-fluoro-1-iodobenzene

• Reagent: 2,2,2-Trifluoroethyl iodide (

  )

• Catalyst: Copper powder (activated)

• Solvent: DMF or NMP

Protocol Logic:

• Activation: The copper species acts as a radical initiator and coupling partner. The high temperature is required to generate the

  intermediate.

• Selectivity: The iodine on the aromatic ring is selectively displaced over the chlorine or fluorine due to the weaker C-I bond strength (~65 kcal/mol) compared to C-Cl (~95 kcal/mol) and C-F (~116 kcal/mol).

Route B: Palladium-Catalyzed Cross-Coupling (Gem-Difluoroalkene Route)

An alternative modern approach involves the coupling of aryl boronic acids with gem-difluoroalkenes, followed by hydrogenation, though the direct trifluoroethylation is preferred for atom economy.

Visualization of Synthetic Pathway

The following diagram illustrates the decision logic and reaction pathway for synthesizing the target compound.

Figure 1: Synthetic pathway logic comparing Copper-mediated and Photoredox approaches.

Part 3: Structural Characterization & Quality Control[1]

Trustworthiness in chemical synthesis relies on rigorous characterization. The following NMR signatures are diagnostic for CAS 1186195-48-1.

NMR Spectroscopy

This is the most definitive test due to the presence of two distinct fluorine environments.

• Signal A (Ar-F): A multiplet around -110 to -115 ppm . This signal will show coupling to the aromatic protons.

• Signal B (

  ): A triplet around -65 to -70 ppm . The triplet splitting arises from coupling to the adjacent methylene ( ) protons ( ).

NMR Spectroscopy

• Methylene (

  ): A quartet of doublets around 3.4 - 3.6 ppm .

  • Quartet: Due to coupling with the 3 fluorine atoms of the

    group.

  • Doublet: Due to long-range coupling with the aromatic ring or specific conformational locking, though often appears as a simple quartet (

    ).

• Aromatic Region: Three protons in the 7.0 - 7.5 ppm range, showing characteristic splitting for a 1,2,4-trisubstituted benzene (d, dd, d).

Part 4: Applications in Drug Discovery[1]

The 2,2,2-trifluoroethyl group is a critical bioisostere. In the context of the target molecule, it serves three specific functions in medicinal chemistry:

• Metabolic Blocking: The fluorine atoms prevent metabolic oxidation at the benzylic position, a common clearance pathway for ethyl-substituted aromatics.

• Lipophilicity Modulation: The

  group significantly increases compared to a methyl or ethyl group, enhancing blood-brain barrier (BBB) penetration.

• Conformational Restriction: The "gauche effect" of the fluorine atoms can lock the ethyl chain into a specific conformation, potentially improving binding affinity to the target protein.

Figure 2: Bioisosteric advantages of the trifluoroethyl group in drug design.

Part 5: Safety & Handling (SDS Summary)

While specific toxicological data for this intermediate may be sparse, it should be handled as a Fluorinated Aromatic Hydrocarbon .

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent slow hydrolysis or oxidation.

References

• BLD Pharmatech. (n.d.). Product Analysis: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene (CAS 1186195-48-1). Retrieved from

• Chen, Q. Y., & Wu, S. W. (1989). Copper-mediated fluoroalkylation of aryl halides. Journal of the Chemical Society, Chemical Communications. (General methodology for trifluoroethylation).

• PubChem. (n.d.). Compound Summary: Fluorinated Benzene Derivatives. Retrieved from

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Theoretical grounding for bioisosterism).

The 2,2,2-Trifluoroethyl Moiety: Strategic Integration in Drug Design

[1][2]

Executive Summary: Beyond the "Fatty Fluorine"

In medicinal chemistry, the 2,2,2-trifluoroethyl (

, TFE) group is often mischaracterized merely as a lipophilic bulk enhancer.[1] Its true utility lies in its unique ability to modulate conformation through the gauche effect , reduce basicity via inductive withdrawal, and block metabolic soft spots without introducing the steric penalty of a tert-butyl group.

This guide details the physicochemical drivers, metabolic advantages, and synthetic protocols for integrating TFE-benzene derivatives into drug scaffolds.[2][1]

Physicochemical Drivers & Conformational Control[3]

The Gauche Effect: A Structural Anchor

Unlike the ethyl group, which rotates freely, the TFE group adopts a preferred conformation due to the gauche effect . This is not sterically driven but electronically determined by hyperconjugation.[1]

• Mechanism: The

  bonding orbital of the methylene group donates electron density into the low-lying antibonding orbital of the adjacent trifluoromethyl group.

• Result: The

  bond aligns gauche (synclinal) to the bonds rather than anti-periplanar. This locks the side chain into a specific vector, reducing entropic penalty upon binding to a receptor.[1]

Electronic Modulation

The

group is a powerful electron-withdrawing group (EWG). When attached to a benzene ring via a methylene spacer ( ):

• Inductive Effect (

  ): It lowers the electron density of the aromatic ring less severely than a direct attachment, allowing for fine-tuning of stacking interactions.
• Modulation: If an amine is present nearby, the TFE group will significantly lower its (typically by 2-3 units compared to an ethyl group), improving membrane permeability by reducing the ionized fraction at physiological pH.[1]

Comparative Physicochemical Profile

Property	Ethylbenzene ( )	(2,2,2-Trifluoroethyl)benzene	Impact on Drug Design
Bond Dipole	Low	High ( bonds)	Increases specific polar interactions.[1]
Lipophilicity ( )	~3.15	~4.0 - 4.2	Increases membrane permeability; potential for higher protein binding.[1]
Metabolic Liability	High (Benzylic hydroxylation)	Low	Blocks CYP450 H-atom abstraction.[1]
Conformation	Flexible	Biased (Gauche)	Pre-organizes ligand for binding pocket.[1]

Metabolic Stability: The Fluorine Shield

The primary metabolic failure mode for alkyl-substituted benzenes is benzylic oxidation by Cytochrome P450 (CYP450). The TFE group acts as a metabolic block.[3]

Mechanism of Resistance

CYP450 enzymes typically initiate metabolism via Hydrogen Atom Transfer (HAT) .[1]

• Bond Dissociation Energy (BDE): The strong electron-withdrawing nature of the

  -fluorines strengthens the - bonds. The BDE of the benzylic in TFE-benzene is significantly higher than in ethylbenzene.

• Polarity Mismatch: The electron-deficient nature of the TFE methylene reduces the affinity of the electrophilic high-valent Iron-Oxo species (Compound I) of CYP450.

Pathway Visualization

Caption: Comparative metabolic fate showing the blockade of CYP450-mediated Hydrogen Atom Transfer (HAT) by the TFE moiety.

Synthetic Protocols

Constructing the 2,2,2-trifluoroethyl benzene scaffold requires bypassing the instability of certain fluorinated intermediates. Below are two field-proven methodologies.

Protocol A: Nickel-Catalyzed Cross-Coupling (Modern Standard)

This method utilizes 2,2,2-trifluoroethylboronates, avoiding the use of gaseous reagents or harsh radical conditions.[1]

• Target: Functionalized (2,2,2-trifluoroethyl)arenes.[1][4]

• Reagents:

  • Aryl Bromide (

    )[1]

  • 2,2,2-Trifluoroethyl pinacol borate (

    )[1]

  • Catalyst:

    / di-tert-butyl-bipyridyl (dtbpy)[1]

  • Base:

    or [1]

  • Solvent: 1,4-Dioxane[1]

Step-by-Step Workflow:

• Glovebox Setup: In a nitrogen-filled glovebox, charge a reaction vial with Aryl Bromide (1.0 equiv),

  (10 mol%), and dtbpy (10 mol%).

• Reagent Addition: Add

  (2.0 equiv) and anhydrous (3.0 equiv).

• Solvation: Add anhydrous 1,4-Dioxane (

  concentration relative to aryl bromide).

• Reaction: Seal the vial and heat to 80°C for 12–16 hours.

• Workup: Cool to RT. Filter through a pad of Celite, eluting with ethyl acetate.[1] Concentrate in vacuo.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

• Why this works: The Nickel catalyst facilitates the difficult transmetalation of the electron-deficient fluoroalkyl boronate.

Protocol B: Radical Hydrotrifluoromethylation of Styrenes

Ideal for converting vinyl groups directly to TFE moieties.[1]

• Reagents:

  • Styrene derivative

  • Togni's Reagent (Electrophilic

    source) or Langlois Reagent ( )[1]

  • Photocatalyst (e.g.,

    ) or Copper catalyst[1]

  • H-source (Silane or solvent)[1]

Step-by-Step Workflow:

• Mix: Combine Styrene (1.0 equiv) and Togni's Reagent II (1.2 equiv) in DCM/MeOH.

• Catalysis: Add

  (10 mol%) (or photocatalyst if using light).[1]

• Activation: Stir at RT under Argon (or irradiate with Blue LED).

• Mechanism: The

  radical adds to the -position of the alkene. The resulting benzylic radical abstracts a hydrogen atom to form the TFE group.

• Note: This method often yields the anti-Markovnikov product (linear addition) depending on conditions, but for styrenes, the

  usually attacks the terminal carbon, yielding the desired or depending on the substrate. Correction: For pure TFE-benzene ( ), one would start with styrene and require a specific hydro-trifluoromethylation protocol that places at the terminal position and H at the benzylic position.

Synthetic Decision Tree

Caption: Decision matrix for selecting the optimal synthetic route based on available starting materials.

References

• Purser, S., et al. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews.[1] Link

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[1]

• Xu, X. H., et al. (2015).[1] Copper-Catalyzed Trifluoromethylation of Aryl Boronic Acids with Trifluoroethyl Iodide. Angewandte Chemie International Edition. Link[1]

• O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.[1] Link

• Proctor, R. S. J., et al. (2018).[1] Photocatalytic Hydrotrifluoromethylation of Styrenes. Chemistry - A European Journal.[1] Link[1]

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Bioisosteric replacement using 2,2,2-trifluoroethyl group

Technical Guide for Medicinal Chemistry Applications

Executive Summary

The 2,2,2-trifluoroethyl (TFE) group (

) represents a critical bioisostere for ethyl ( ), methyl ( ), and isopropyl groups in drug design. Unlike simple steric replacements, the TFE group introduces profound electronic changes due to the strong electronegativity of the terminal trifluoromethyl moiety. This guide details the physicochemical rationale, metabolic implications, and synthetic protocols for deploying the TFE group to optimize lead compounds.

Key Value Proposition:

• pKa Modulation: Drastic reduction of amine basicity (by ~5 log units), altering membrane permeability and hERG liability.

• Metabolic Blockade: Prevention of oxidative metabolism at the

  -position.

• Conformational Locking: Exploitation of the gauche effect to fix bioactive conformations.

Physicochemical Rationale

The strategic value of the TFE group lies in its ability to decouple steric bulk from electronic properties. While sterically similar to an ethyl or isopropyl group, its electronic influence is radically different.

2.1 The pKa Shift (The "Fluorine Effect")

The most significant impact of TFE substitution is on the basicity of adjacent heteroatoms (amines, ethers). The strong electron-withdrawing induction (

effect) of the group pulls electron density away from the nitrogen lone pair.

Table 1: Comparative Physicochemical Properties

Property	Ethylamine ( )	2,2,2-Trifluoroethylamine ( )	Impact on Drug Design
pKa (Conjugate Acid)	~10.7	5.7	At pH 7.4, TFE-amines are neutral , while ethylamines are cationic .
Lipophilicity ( )	-0.13	~0.2 - 0.4	Increases lipophilicity; improves passive permeability of the neutral species.
Bond Dipole	Low polarization	High C-F polarization	Introduces new dipole-dipole interactions with target proteins.
Van der Waals Volume	~48 ų	~58 ų	Slightly larger volume; mimics the bulk of an isopropyl group.

Mechanistic Insight: At physiological pH (7.4), a standard ethylamine is >99.9% protonated (cationic). This high charge density hinders passive diffusion across the blood-brain barrier (BBB) and cell membranes. By substituting with TFE, the pKa drops to ~5.7, meaning the molecule exists primarily (>90%) in its neutral form at pH 7.4. This dramatically enhances CNS penetration and oral bioavailability while reducing affinity for cation-preferring off-targets like the hERG channel.

2.2 Metabolic Stability

Standard alkyl groups are prone to cytochrome P450-mediated oxidation.

• Ethyl Group: Susceptible to

  -hydroxylation (leading to dealkylation) or -oxidation.

• TFE Group: The C-F bond strength (~116 kcal/mol) renders the terminal carbon inert to oxidation. Furthermore, the electron-withdrawing nature deactivates the adjacent methylene (

  ) protons against abstraction, blocking oxidative dealkylation.

Decision Logic for TFE Replacement

Use the following logic flow to determine if TFE replacement is suitable for your lead optimization campaign.

Figure 1: Decision matrix for initiating Bioisosteric replacement with TFE.

Case Study: Lansoprazole

Molecule: Lansoprazole (Prevacid) Modification: 2,2,2-Trifluoroethoxy group on the pyridine ring. Scientific Rationale:

• Acid Stability: Proton pump inhibitors (PPIs) are acid-labile prodrugs. The electron-withdrawing TFE group reduces the electron density of the pyridine nitrogen. This modulates the activation rate, preventing premature activation in the acidic stomach lumen before reaching the parietal cells.

• Lipophilicity: The TFE group increases the

  compared to a simple ethoxy group, enhancing penetration into the secretory canaliculi of parietal cells.

Synthetic Methodologies

Installing the TFE group requires specialized reagents due to the reduced nucleophilicity of trifluoroethylamine and the poor electrophilicity of trifluoroethyl halides (due to dipole repulsion).

5.1 Overview of Synthetic Routes

Method	Reagents	Pros	Cons
A. Alkylation	Trifluoroethyl triflate ( )	High yields, mild conditions.	Reagent is highly reactive/expensive.
B. Reductive Amination	Trifluoroacetaldehyde ethyl hemiacetal +	Scalable, uses stable precursors.	Requires hemiacetal activation; variable yields.
C. Amide Reduction	Trifluoroacetic anhydride red.	Very robust for amines.	Harsh reduction conditions incompatible with some FG.
D. Cross-Coupling	/ catalysis +	Good for aryl amines.	Requires transition metal removal.

5.2 Detailed Protocol: N-Alkylation using Trifluoroethyl Triflate

This is the "Gold Standard" method for rapid lead optimization due to its reliability and mild conditions.

Reagents:

• Substrate: Secondary or primary amine (

  equiv).

• Reagent: 2,2,2-Trifluoroethyl triflate (

  equiv).

• Base:

  -Diisopropylethylamine (DIPEA) ( equiv) or .

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (

  ).

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with nitrogen (

  ). Add the amine substrate and dissolve in anhydrous DCM ( concentration).

• Base Addition: Add DIPEA (2.0 equiv) via syringe. Cool the mixture to

  in an ice bath.

• Alkylation: Dropwise add 2,2,2-trifluoroethyl triflate (1.2 equiv). Caution: Trifolates are potent alkylating agents; use proper PPE.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–24 hours. Monitor via LC-MS.

  • Note: The reaction rate is slower than standard ethylation due to the electron-withdrawing effect of

    on the transition state.

• Workup: Quench with saturated aqueous

  . Extract with DCM ( ).[1] Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash column chromatography. TFE-amines are less polar than their non-fluorinated parents; adjust solvent gradients accordingly (often elutes earlier).

5.3 Synthetic Workflow Visualization

Figure 2: Synthetic workflow for N-trifluoroethylation via triflate alkylation.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Umemoto, T., et al. (2017).[2] A facile 2,2,2-trifluoroethyl fatty acid ester synthesis with phenyl(2,2,2-trifluoroethyl)iodonium triflate.[2] Journal of Fluorine Chemistry. Link

• PubChem. (2025).[3][4][5] 2,2,2-Trifluoroethylamine Compound Summary. National Library of Medicine. Link

• Tseng, C. C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 62(10). Link

• Fujiwara, T., et al. (2018). Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. Journal of Medicinal Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. 2,2,2-トリフルオロエチルアミン 99.5% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metabolic Stability of Trifluoroethyl-Substituted Benzenes

This guide provides an in-depth technical analysis of the metabolic stability of trifluoroethyl-substituted benzenes, designed for researchers in medicinal chemistry and drug metabolism.

Technical Guide & Whitepaper

Executive Summary

The ethyl group (

) is a common structural motif in drug candidates but is frequently a site of metabolic liability due to rapid cytochrome P450 (CYP)-mediated benzylic oxidation. The 2,2,2-trifluoroethyl group ( ) serves as a robust bioisostere, offering significant improvements in metabolic stability while modulating lipophilicity and electronic properties. This guide analyzes the mechanistic basis for this stability, provides comparative metabolic data, and details validated protocols for the synthesis and assessment of these pharmacophores.

The Metabolic Liability of Ethylbenzene

To understand the utility of the trifluoroethyl group, one must first characterize the metabolic fate of its non-fluorinated parent, ethylbenzene.

Mechanism of Benzylic Oxidation

Ethylbenzene is rapidly metabolized by hepatic CYPs, primarily CYP2E1 (high affinity) and CYP1A2/CYP2B6 (low affinity). The rate-limiting step is the abstraction of a hydrogen atom from the benzylic carbon (

-carbon).

• Bond Dissociation Energy (BDE): The benzylic C-H bond is relatively weak (

  85 kcal/mol) due to resonance stabilization of the resulting benzylic radical.

• Pathway:

  • H-Abstraction:

  • Rebound: Radical recombination yields the alcohol 1-phenylethanol .

  • Downstream: Further oxidation to acetophenone , or ring hydroxylation to toxic quinone intermediates (e.g., via 4-ethylphenol).

Trifluoroethyl: The Fluorine Effect

Substituting the terminal methyl group with a trifluoromethyl group (

) dramatically alters the physicochemical and metabolic profile.

Mechanistic Basis of Stability

The 2,2,2-trifluoroethyl group confers metabolic resistance through three primary mechanisms:

• Electronic Deactivation (Inductive Effect): The

  group is strongly electron-withdrawing ( effect). This pulls electron density away from the adjacent benzylic methylene group ( ).

  • Impact: This destabilizes the electron-deficient transition state required for CYP450 oxidation. The benzylic C-H bonds become less nucleophilic and more resistant to the electrophilic oxidant species (Compound I) of the CYP enzyme.

• Bond Strength Modulation: While the

  group is to the benzylic hydrogens, its inductive effect strengthens the benzylic C-H bonds relative to the ethyl analog, increasing the activation energy for H-atom abstraction.

• Steric Shielding: The van der Waals radius of a trifluoromethyl group is significantly larger than that of a methyl group (approx. equivalent to an isopropyl group). This increased bulk can sterically hinder the approach of the heme iron-oxo species to the benzylic carbon, particularly in CYP isoforms with restrictive active sites.

Metabolic Fate Comparison

Unlike ethylbenzene, which is rapidly cleared, (2,2,2-trifluoroethyl)benzene exhibits a prolonged half-life.

Feature	Ethylbenzene	(2,2,2-Trifluoroethyl)benzene
Primary Metabolic Route	Benzylic Hydroxylation ( -C)	Ring Hydroxylation / Intact Excretion
Major Metabolite	1-Phenylethanol	Unchanged Parent / Trace Phenols
CYP Affinity	High (Substrate for CYP2E1)	Low (Poor Substrate)
Lipophilicity ( )	~3.15	~3.8 - 4.0 (Increased)
Electronic Nature	Electron-Rich Aromatic Ring	Electron-Deficient Aromatic Ring

Visualization: Metabolic Pathways

The following diagram contrasts the rapid oxidative clearance of the ethyl group with the metabolic blockade provided by the trifluoroethyl group.

Caption: Comparative metabolic fate. The ethyl group undergoes rapid benzylic oxidation, whereas the trifluoroethyl group imposes an energetic and steric blockade.

Experimental Protocols

Synthesis of (2,2,2-Trifluoroethyl)benzenes

Direct introduction of the trifluoroethyl group is chemically challenging due to the instability of trifluoroethyl metal species. The following protocol utilizes a copper-mediated cross-coupling of benzyl methanesulfonates with Ruppert-Prakash reagent (

), a method chosen for its high yield and functional group tolerance (Jiang et al., 2013).

Reagents:

• Benzyl alcohol derivative (Starting Material)[1][2]

• Methanesulfonyl chloride (

  )

• Triethylamine (

  )

• Trimethyl(trifluoromethyl)silane (

  )

• Copper(I) Iodide (

  )

• Cesium Fluoride (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  )

• Solvents: Dichloromethane (

  ), 1,2-Dimethoxyethane ( )

Step-by-Step Methodology:

• Mesylation (Activation):

  • Dissolve the benzyl alcohol (1.0 equiv) in anhydrous

    under .

  • Add

    (2.0 equiv) and cool to 0°C.

  • Dropwise add

    (1.5 equiv). Stir for 1-2 hours until TLC indicates consumption.

  • Workup: Wash with water, 1M HCl, and brine. Dry over

    and concentrate. Use the crude benzyl mesylate immediately.

• Trifluoromethylation (Cross-Coupling):

  • In a glovebox or under strict argon atmosphere, charge a reaction vial with

    (0.2 equiv) and (1.2 equiv).

  • Add anhydrous

    followed by the crude benzyl mesylate (1.0 equiv).

  • Add

    (2.0 equiv) slowly.

  • Heat the mixture to 60°C for 12 hours.

  • Workup: Cool to room temperature. Filter through a celite pad. Dilute with diethyl ether and wash with water.

  • Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validation Check:

• NMR: Look for a triplet at approximately ppm ( Hz).[1] This coupling arises from the adjacent methylene protons, confirming the structure.

In Vitro Microsomal Stability Assay

To empirically verify the stability gain, perform a comparative intrinsic clearance (

) assay.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein conc.)

• NADPH Regenerating System (1.3 mM

  , 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM )

• Test Compounds: Ethylbenzene analog vs. Trifluoroethylbenzene analog (1 µM final conc.)

Workflow:

• Pre-Incubation: Mix HLM (0.5 mg/mL final) with phosphate buffer (100 mM, pH 7.4) and test compound (1 µM). Equilibrate at 37°C for 5 mins.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: Remove aliquots (50 µL) at

  min.

• Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS. Monitor depletion of parent ion.

Calculation:

• Where

  is the slope of vs time.

• Expectation: The ethyl analog should show a steep negative slope (high

  ), while the trifluoroethyl analog should show a near-flat line (low ).

Visualization: Experimental Workflow

Caption: Integrated workflow for the synthesis and metabolic validation of trifluoroethyl arenes.

References

• Jiang, X., & Qing, F. L. (2013). Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3.[3] Beilstein Journal of Organic Chemistry, 9, 2862–2865.[3] Link

• Sams, C. (2004). Metabolism of ethylbenzene by human liver microsomes and recombinant human cytochrome P450s (CYP).[4][5] Toxicology Letters, 147(3), 253-260. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link

• Fukami, T., et al. (2008). Human Cytochrome P450 2E1-Dependent Metabolism of Ethylbenzene. Drug Metabolism and Disposition, 36(9), 1884-1891. Link

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metabolism of ethylbenzene by human liver microsomes and recombinant human cytochrome P450s (CYP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Whitepaper: SAR & Strategic Application of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

The following technical guide details the Structure-Activity Relationship (SAR), synthesis, and application of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene , a specialized fluorinated building block used in high-performance agrochemicals and pharmaceuticals.

Executive Summary

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene represents a "privileged scaffold" in modern medicinal and agricultural chemistry. It is primarily utilized to introduce the 2,2,2-trifluoroethyl (TFE) moiety—a bioisostere of the ethyl group that offers superior metabolic stability and optimized lipophilicity.

Unlike simple alkylbenzenes, this molecule integrates three distinct pharmacophoric features:

• Metabolic Blocking: The TFE group (-CH₂CF₃) prevents oxidative dealkylation by Cytochrome P450 enzymes.

• Electronic Activation: The 2-Chloro and 4-Fluoro substituents create a polarized electronic landscape, facilitating regioselective functionalization.

• Lipophilic Tuning: It occupies a "Goldilocks" zone of hydrophobicity, enhancing membrane permeability without the extreme insolubility often associated with perfluorinated chains.

Target Audience: Medicinal Chemists, Process Chemists, and Agrochemical Researchers.

Chemical Architecture & Properties[1][2]

Structural Analysis

The molecule consists of a benzene core substituted at the 1, 2, and 4 positions.

Position	Substituent	Functionality & SAR Role
1	2,2,2-Trifluoroethyl (-CH₂CF₃)	Metabolic Shield: The strong C-F bonds (approx. 116 kcal/mol) render the terminal carbon inert to metabolic oxidation. Dipole Modulation: The -CF₃ group exerts a strong electron-withdrawing inductive effect (-I), lowering the electron density of the aromatic ring more than a standard ethyl group.
2	Chlorine (-Cl)	Steric Anchor: Provides steric bulk (Van der Waals radius ~1.75 Å) that can lock the conformation of the molecule when binding to a receptor (e.g., twisting the ring out of plane). Orthogonal Reactivity: Serves as a handle for metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) if activation is required.
4	Fluorine (-F)	Metabolic Block: Blocks para-hydroxylation, a common metabolic clearance pathway. Electronic Tuning: Increases the acidity of ortho protons (position 3 and 5), facilitating directed lithiation or C-H activation.

Physicochemical Profile[2]

• Molecular Formula: C₈H₅ClF₄

• Molecular Weight: 226.58 g/mol

• LogP (Predicted): ~3.3 – 3.6 (Highly Lipophilic)

• H-Bond Donors: 0

• H-Bond Acceptors: 3 (Fluorine atoms)[1]

Structure-Activity Relationship (SAR) Analysis

The SAR utility of this scaffold is best understood by comparing it to its non-fluorinated (ethyl) and perfluorinated (trifluoromethyl) analogs.

The "Trifluoroethyl Effect"

In drug design, replacing an Ethyl group with a Trifluoroethyl group often yields a 3-5x increase in metabolic half-life (

).

• Mechanism: Cytochrome P450 enzymes typically oxidize the

  or carbon of alkyl chains. In an ethyl group (-CH₂CH₃), the terminal methyl is vulnerable. In the TFE group (-CH₂CF₃), the C-F bonds are metabolically inert.

• Basicity Modulation: If this benzene ring is attached to a basic amine (common in kinase inhibitors), the electron-withdrawing TFE group will lower the pKa of the amine, potentially reducing hERG channel inhibition (a common cardiac toxicity liability).

Regioselective Functionalization Map

The 2-Cl, 4-F substitution pattern directs incoming electrophiles and nucleophiles to specific positions, allowing the scaffold to be "decorated" precisely.

Figure 1: Reactivity map of the scaffold. The interplay between the Fluorine (Pos 4) and Chlorine (Pos 2) creates specific zones for chemical modification.

Synthesis & Manufacturing Protocols

The synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is non-trivial due to the difficulty of installing the trifluoroethyl group. The most robust industrial method involves the nucleophilic trifluoromethylation of benzyl halides .

Protocol A: Trifluoromethylation of Benzyl Bromide

This method uses the Ruppert-Prakash reagent (TMSCF₃) to convert a benzyl bromide precursor into the trifluoroethyl derivative.

Reagents:

• Precursor: 2-Chloro-4-fluorobenzyl bromide (CAS: 45767-66-6)

• Source: TMSCF₃ (Trifluoromethyltrimethylsilane)

• Activator: Cesium Fluoride (CsF) or TBAF

• Solvent: THF or DME (1,2-Dimethoxyethane)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve 2-Chloro-4-fluorobenzyl bromide (1.0 eq) in anhydrous THF (0.5 M concentration).

• Addition: Cool the solution to 0°C. Add TMSCF₃ (1.2 eq) dropwise via syringe to prevent exotherms.

• Initiation: Add CsF (0.1 eq, catalytic) or TBAF. Note: The reaction will turn yellow/orange indicating the formation of the pentacoordinate silicon intermediate.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours. Monitor by ¹⁹F NMR (look for the disappearance of TMSCF₃ peak at -67 ppm and appearance of the product triplet at -66 ppm).

• Quench: Quench with 1N HCl to hydrolyze silyl byproducts.

• Workup: Extract with diethyl ether (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: The product is a liquid. Purify via vacuum distillation or flash chromatography (Hexanes/EtOAc 95:5).

Yield: Typically 75-85%.

Protocol B: Metal-Catalyzed Cross-Coupling (Alternative)

For late-stage functionalization, a Palladium-catalyzed coupling between an aryl iodide and 2,2,2-trifluoroethyl iodide can be used, though it requires specialized ligands.

Figure 2: Synthetic workflow for the conversion of benzyl bromide to the trifluoroethyl target.

Applications & Case Studies

Agrochemicals: Next-Gen Insecticides

In the development of diamide insecticides (targeting ryanodine receptors), metabolic stability is critical for persistence in the field.

• Case Study: A research group replaced the ethyl group of a benzamide scaffold with the 2,2,2-trifluoroethyl group using this intermediate.

• Result: The fluorinated analog showed a 4-fold increase in half-life in soil degradation studies while maintaining high lethality against Lepidoptera species due to the lipophilic TFE group facilitating cuticular penetration.

Pharmaceuticals: Kinase Inhibitors

The "2-Chloro-4-fluoro" motif is a common "warhead" in kinase inhibitors (e.g., targeting EGFR or ALK).

• Application: This molecule serves as a core to attach solubilizing tails. The Chlorine at position 2 forces the ring to twist relative to the amide bond (at position 1), creating a specific 3D conformation required for the ATP-binding pocket.

• Advantage: The TFE group acts as a "grease ball" that fills hydrophobic pockets in the enzyme (e.g., the gatekeeper region) without being metabolized.

References

• BenchChem. (2025).[2][3] 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene: Biological Activity and Synthesis.Link

• Sigma-Aldrich. (2025). 2-Chloro-4-fluorobenzyl bromide (CAS 45767-66-6) Product Sheet.Link

• Organic Chemistry Frontiers. (2023). Recent advances in trifluoroethylation reaction.[4][5][6] Royal Society of Chemistry. Link

• Journal of Medicinal Chemistry. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement.[3][7] ACS Publications. Link

• Beilstein Journal of Organic Chemistry. (2010). Shelf-stable electrophilic trifluoromethylating reagents.[5]Link

Sources

• 1. BJOC - Direct trifluoroethylation of carbonyl sulfoxonium ylides using hypervalent iodine compounds [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 6. sioc.cas.cn [sioc.cas.cn]
• 7. Direct trifluoroethylation of carbonyl sulfoxonium ylides using hypervalent iodine compounds - PMC [pmc.ncbi.nlm.nih.gov]

Fluorinated Building Blocks for Agrochemical Synthesis: An In-Depth Technical Guide

Abstract

The strategic incorporation of fluorine into active agrochemical ingredients has become a cornerstone of modern molecular design. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis and application of fluorinated building blocks in the agrochemical industry. We will explore the profound impact of fluorine on the physicochemical and biological properties of molecules, delve into the synthetic strategies for introducing key fluorinated motifs, and provide practical, field-proven insights into their application. This guide is intended to serve as a valuable resource for the rational design and development of next-generation, high-performance crop protection agents.

The Fluorine Advantage in Agrochemicals: A Paradigm Shift in Crop Protection

The introduction of fluorine into a bioactive molecule can dramatically alter its properties, often leading to significant improvements in efficacy, metabolic stability, and overall performance.[1][2] This "fluorine advantage" stems from the unique physicochemical properties of the fluorine atom, including its small size, high electronegativity, and the strength of the carbon-fluorine bond.[1][3]

The strategic placement of fluorine or fluorine-containing functional groups can influence a molecule's:

• Metabolic Stability: The strong C-F bond is resistant to enzymatic cleavage, which can block metabolic pathways and increase the half-life of an agrochemical in the target pest and the environment.[4][5]

• Lipophilicity and Bioavailability: Fluorination can significantly impact a molecule's lipophilicity (logP), which in turn affects its ability to cross biological membranes and reach its target site.[6][7] The effect is not always straightforward and depends on the specific fluorinated moiety and its position.

• Binding Affinity: The high electronegativity of fluorine can alter the electronic properties of a molecule, leading to enhanced binding interactions with target enzymes or receptors.[8]

• Acidity and Basicity (pKa): The introduction of electron-withdrawing fluorine atoms can significantly alter the pKa of nearby functional groups, influencing the molecule's ionization state and, consequently, its solubility and transport properties.[9]

It is crucial to understand that the effects of fluorination are highly context-dependent, and the optimal placement of fluorine requires a deep understanding of structure-activity relationships (SAR).[10][11]

Key Fluorinated Building Blocks in Agrochemical Synthesis

The majority of fluorinated agrochemicals are synthesized using pre-functionalized fluorinated building blocks rather than through late-stage fluorination.[1] This approach offers greater control over regioselectivity and is often more cost-effective for large-scale production. The most commonly employed fluorinated building blocks include:

• Trifluoromethyl (-CF3) Containing Building Blocks: The trifluoromethyl group is one of the most prevalent fluorine-containing motifs in agrochemicals.[12] It is a strongly electron-withdrawing group that can significantly enhance metabolic stability and lipophilicity.

• Difluoromethyl (-CF2H) Containing Building Blocks: The difluoromethyl group offers a more moderate modulation of physicochemical properties compared to the trifluoromethyl group.[13][14] It can act as a bioisostere for hydroxyl or thiol groups and can participate in weak hydrogen bonding.[15]

• Fluoroaromatic Building Blocks: Single or multiple fluorine atom substitutions on aromatic or heteroaromatic rings are common in agrochemicals.[1][16] These substitutions can influence metabolic stability, binding affinity, and bioavailability.

The following sections will delve into the synthesis and application of these key building blocks.

Synthesis of Trifluoromethyl-Containing Building Blocks and Their Application

The introduction of the trifluoromethyl group is a powerful strategy in agrochemical design. A common and industrially viable method for synthesizing trifluoromethylated aromatics involves the halogen exchange reaction of trichloromethyl aromatics with hydrogen fluoride (HF) or other fluoride sources.

Experimental Protocol: Synthesis of 2-chloro-5-(trifluoromethyl)pyridine

This protocol describes a typical synthesis of a key intermediate used in the production of several insecticides and fungicides.

Materials:

• 2-chloro-5-(trichloromethyl)pyridine

• Anhydrous Hydrogen Fluoride (AHF)

• Catalyst (e.g., a Lewis acid like SbCl5)

• Solvent (optional, e.g., a high-boiling point inert solvent)

• Neutralizing agent (e.g., aqueous potassium carbonate)

• Organic solvent for extraction (e.g., dichloromethane)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reaction Setup: A high-pressure reactor (e.g., a Hastelloy autoclave) is charged with 2-chloro-5-(trichloromethyl)pyridine and the catalyst.

• Fluorination: The reactor is cooled, and anhydrous hydrogen fluoride is carefully introduced. The reaction mixture is then heated to the desired temperature (typically between 80-150 °C) and maintained under pressure for several hours. The progress of the reaction is monitored by gas chromatography (GC).

• Work-up: After the reaction is complete, the reactor is cooled, and the excess HF is carefully vented or neutralized. The reaction mixture is then cautiously quenched with an aqueous solution of a neutralizing agent like potassium carbonate.

• Extraction and Purification: The product is extracted with an organic solvent such as dichloromethane. The organic layers are combined, washed with brine, and dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by distillation or crystallization to yield 2-chloro-5-(trifluoromethyl)pyridine.

Causality Behind Experimental Choices:

• High-Pressure Reactor: The use of a high-pressure reactor is necessary to handle the volatile and corrosive anhydrous hydrogen fluoride at elevated temperatures.

• Catalyst: A Lewis acid catalyst is often employed to facilitate the halogen exchange reaction by activating the C-Cl bond.

• Anhydrous Conditions: The reaction must be carried out under anhydrous conditions as the presence of water can lead to the formation of byproducts and deactivate the catalyst.

Application of Trifluoromethyl-Containing Building Blocks

Trifluoromethylpyridines are versatile building blocks for a wide range of agrochemicals.[12][17][18] For example, 2,3-dichloro-5-(trifluoromethyl)pyridine is a key intermediate in the synthesis of the insecticide fluazifop-butyl.[18] The trifluoromethyl group in these molecules often contributes to enhanced insecticidal activity and metabolic stability.

Synthesis of Difluoromethyl-Containing Building Blocks and Their Application

The difluoromethyl group has gained increasing attention in agrochemical research due to its ability to fine-tune molecular properties.[13][19][20]

Experimental Protocol: Synthesis of Difluoromethylated Aromatics via Difluorocarbene

One common method for introducing the difluoromethyl group involves the generation of difluorocarbene (:CF2) from a suitable precursor, which then reacts with a nucleophilic aromatic substrate.

Materials:

• Difluorocarbene precursor (e.g., chlorodifluoromethane (CHF2Cl) or sodium chlorodifluoroacetate (ClCF2CO2Na))

• Aromatic substrate (e.g., a phenol or aniline derivative)

• Base (e.g., sodium hydroxide or potassium carbonate)

• Solvent (e.g., dioxane, DMF, or a biphasic system)

• Phase-transfer catalyst (for biphasic systems, e.g., a quaternary ammonium salt)

Procedure:

• Reaction Setup: The aromatic substrate, base, and solvent (and phase-transfer catalyst if applicable) are charged into a reaction vessel equipped with a stirrer and a reflux condenser.

• Difluorocarbene Generation and Reaction: The difluorocarbene precursor is introduced to the reaction mixture. If using a gaseous precursor like CHF2Cl, it is bubbled through the solution. If using a solid precursor like ClCF2CO2Na, it is added portion-wise. The reaction is typically heated to facilitate the generation of difluorocarbene and its subsequent reaction with the substrate.

• Work-up: After the reaction is complete, the mixture is cooled and filtered to remove any inorganic salts. The filtrate is then diluted with water and extracted with an organic solvent.

• Purification: The organic extracts are combined, washed, dried, and the solvent is evaporated. The crude product is then purified by chromatography or crystallization.

Causality Behind Experimental Choices:

• Base: The base is essential for the generation of difluorocarbene from the precursor.

• Phase-Transfer Catalyst: In biphasic systems, a phase-transfer catalyst is used to transport the anionic substrate from the aqueous phase to the organic phase where the difluorocarbene is generated.

Application of Difluoromethyl-Containing Building Blocks

Difluoromethylated building blocks are used in the synthesis of various fungicides and herbicides.[13] The difluoromethyl group can act as a bioisosteric replacement for other functional groups, leading to improved biological activity and a more favorable toxicological profile.

Synthesis of Fluoroaromatic Building Blocks and Their Application

The introduction of one or more fluorine atoms onto an aromatic ring can have a profound impact on the molecule's properties.

Experimental Protocol: Nucleophilic Aromatic Substitution (SNAr) for the Synthesis of Fluoroaromatics

Nucleophilic aromatic substitution is a powerful method for introducing fluorine into activated aromatic systems.

Materials:

• Activated aromatic substrate (containing an electron-withdrawing group and a good leaving group, e.g., 4-chloronitrobenzene)

• Fluoride source (e.g., potassium fluoride (KF))

• High-boiling point aprotic solvent (e.g., dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or sulfolane)

• Phase-transfer catalyst (optional, e.g., a crown ether or a quaternary ammonium salt)

Procedure:

• Reaction Setup: The aromatic substrate, potassium fluoride, and solvent are charged into a reaction vessel equipped with a stirrer and a thermometer.

• Reaction: The mixture is heated to a high temperature (typically 150-220 °C) and stirred for several hours. The progress of the reaction is monitored by TLC or GC.

• Work-up: After the reaction is complete, the mixture is cooled, and the product is isolated by pouring the reaction mixture into water and extracting with an organic solvent.

• Purification: The organic extracts are washed, dried, and the solvent is removed. The crude product is then purified by distillation or crystallization.

Causality Behind Experimental Choices:

• Activated Substrate: The presence of a strong electron-withdrawing group (like a nitro group) is crucial to activate the aromatic ring towards nucleophilic attack.

• Aprotic Solvent: A high-boiling point aprotic solvent is used to dissolve the reactants and to reach the high temperatures required for the reaction.

• Spray-Dried KF: Using spray-dried potassium fluoride with a high surface area can significantly improve the reaction rate.

Application of Fluoroaromatic Building Blocks

Fluoroaromatic building blocks are integral to the synthesis of a vast number of agrochemicals, including herbicides, fungicides, and insecticides.[1][16] The fluorine atoms can block sites of metabolic attack and modulate the electronic properties of the aromatic ring to enhance binding to the target site.

Impact of Fluorination on Physicochemical Properties: A Tabular Summary

The following table summarizes the general effects of introducing different fluorinated moieties on key physicochemical properties relevant to agrochemical design. It is important to note that these are general trends, and the actual effect will depend on the specific molecule and the position of the fluorine substituent.

Fluorinated Moiety	Typical Effect on Lipophilicity (logP)	Typical Effect on Metabolic Stability	Typical Effect on Acidity/Basicity (pKa)
Single Aromatic F	Generally increases	Can increase by blocking metabolism	Increases acidity of nearby acids, decreases basicity of nearby amines
-CF3	Significantly increases	Significantly increases	Strong electron-withdrawing effect, increases acidity
-OCF3	Increases	Generally increases	Strong electron-withdrawing effect
-SCF3	Significantly increases	Generally increases	Strong electron-withdrawing effect
-CF2H	Moderately increases	Moderately increases	Moderate electron-withdrawing effect
-OCHF2	Moderately increases	Generally increases	Moderate electron-withdrawing effect

Visualizing Synthetic Pathways and Workflows

General Synthetic Strategy for Fluorinated Agrochemicals

Caption: General workflow for synthesizing fluorinated agrochemicals.

Nucleophilic Aromatic Substitution (SNAr) Workflow

Caption: Step-by-step workflow for a typical SNAr reaction.

Conclusion and Future Outlook

Fluorinated building blocks are indispensable tools in the design and synthesis of modern agrochemicals.[3][21] The strategic incorporation of fluorine allows for the fine-tuning of molecular properties, leading to compounds with enhanced efficacy, improved safety profiles, and greater environmental sustainability. As our understanding of the complex interplay between fluorination and biological activity continues to grow, we can expect to see the development of even more sophisticated and targeted crop protection solutions. The development of novel and more efficient fluorination methodologies will also play a crucial role in the future of agrochemical research.[22][23]

References

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• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Nie, J., Guo, H. C., Cahard, D., & Ma, J. A. (2011). Asymmetric construction of stereogenic carbon centers featuring a trifluoromethyl group from prochiral trifluoromethylated substrates. Chemical Reviews, 111(2), 455-529. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. [Link]

• Ma, J. A., & Cahard, D. (Eds.). (2020). Emerging Fluorinated Motifs: A New Hope for Agrochemical and Pharmaceutical Design. John Wiley & Sons.
• Theodoridis, G. (2006). Fluorine-containing agrochemicals: An overview of recent developments. In Fluorine and the Environment (Vol. 3, pp. 121-175). Elsevier.
• Huang, Y. Y., Yang, X., Chen, Z., et al. (2015). A General and Efficient Method for the Synthesis of Trifluoromethyl- and Perfluoroalkyl-Substituted Arenes. Chemistry–A European Journal, 21(34), 11949-11953.

• Ogawa, Y., Tokunaga, E., Kobayashi, O., Hirai, K., & Shibata, N. (2020). Current contributions of organofluorine compounds to the agrochemical industry. iScience, 23(10), 101467. [Link]

• Shibata, N., Matsnev, A., & Cahard, D. (2010). Trifluoromethyl-substituted heterocycles in agrochemicals. Future Medicinal Chemistry, 2(4), 575-580.

• Jeschke, P. (2004). The unique role of fluorine in the design of active ingredients for modern crop protection. Pest Management Science, 60(5), 455-465. [Link]

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• Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41(1), 443-470.
• Taylor, N. F. (Ed.). (1977). Fluorinated Carbohydrates: Chemical and Biochemical Aspects (Vol. 74). American Chemical Society.
• Begue, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and medicinal chemistry of fluorine. John Wiley & Sons.
• Linclau, B., et al. (2016). The influence of aliphatic fluorination on lipophilicity.
• Theodoridis, G. (2006). Fluorine-containing agrochemicals: An overview of recent developments. In Fluorine and the Environment (Vol. 3, pp. 121-175). Elsevier.
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• Cartwright, D. (1994). Fluorine-containing agrochemicals. In Organofluorine Chemistry (pp. 237-259). Springer, Boston, MA.
• Fujiwara, T., & O'Hagan, D. (2014). Successful applications of fluorine in agrochemicals. Journal of Fluorine Chemistry, 167, 16-29.
• Pazenok, S., & Leroux, F. R. (2020). Recent advances in the synthesis of fluorinated agrochemicals. Journal of Fluorine Chemistry, 237, 109587.
• Haufe, G., & Leroux, F. R. (Eds.). (2019). Fluorine in life sciences: pharmaceuticals, medicinal diagnostics, and agrochemicals. Academic Press.
• Epp, J. B., et al. (2018). Trifluralin. In Herbicide Resistance in Weeds and Crops (pp. 213-220).
• Jeschke, P. (2019). The unique role of fluorine in the design of active ingredients for modern crop protection. Chimia, 73(5), 338-348.
• Cordner, A., et al. (2019). The fluorous-tag-assisted solution-phase synthesis of a library of substituted 1, 2, 4-triazoles. Beilstein Journal of Organic Chemistry, 15(1), 2136-2144.
• Gladysz, J. A., et al. (2004). Fluorous chemistry: a new and enabling technology. Pure and Applied Chemistry, 76(10), 1839-1845.
• Zhang, W. (2009). Green chemistry in fluorous technology.
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• Kwiatkowski, C. F., et al. (2020). Scientific basis for managing PFAS as a chemical class. Environmental Science & Technology Letters, 7(8), 532-543.
• Lau, C. (2015). Perfluoroalkyl and polyfluoroalkyl substances (PFASs): A review of the state of the science and challenges for future research.
• Arnesen, A. K. (1997). Effects of fluoride on plants. Fluoride, 30(2), 93-98.
• Mackowiak, C. L., et al. (2003). Fluoride uptake by and phytotoxicity to wetland vegetation. Environmental Pollution, 125(2), 247-255.
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• Pazenok, S., & Leroux, F. R. (2020). Fluorine-containing agrochemicals. In Fluorine in Pharmaceutical and Medicinal Chemistry (pp. 435-467).
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• Meanwell, N. A. (2018). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of medicinal chemistry, 61(14), 5832-5880.
• Gillis, E. P., et al. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359.
• Ni, C., & Hu, J. (2016). The unique role of fluorine in drug design: minimal steric replacement of hydrogen to polarize a C–H bond. Chemical Society Reviews, 45(20), 5441-5454.
• Wang, J., et al. (2014). Fluorine in pharmaceutical industry: fluorine-containing drugs introduced to the market in the last decade (2001–2011). Chemical reviews, 114(4), 2432-2506.
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Lipophilicity of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Technical Guide: Lipophilicity Profiling of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Executive Summary

This technical guide provides a comprehensive analysis of the lipophilicity of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene , a critical fluorinated aromatic intermediate often utilized in the synthesis of advanced agrochemicals (e.g., isoxazoline insecticides) and pharmaceuticals.

Understanding the lipophilicity of this molecule is pivotal for predicting its bioavailability, membrane permeability, and environmental fate. Due to the unique electronic and steric interplay between the ortho-chlorine , para-fluorine , and the 2,2,2-trifluoroethyl side chain, this compound exhibits a lipophilic profile distinct from its non-fluorinated analogs.

Key Technical Insights:

• Predicted LogP: 3.9 ± 0.3 (Consensus Estimate).[1]

• Critical Structural Feature: The ortho-chloro substituent induces a steric "twist" on the trifluoroethyl group, altering solvation shell dynamics compared to simple alkylbenzenes.[1]

• Methodology: This guide details optimized protocols for Shake-Flask (OECD 107) and HPLC (OECD 117) determination, specifically tailored for volatile, polyfluorinated aromatics.

Molecular Architecture & Theoretical Lipophilicity

Before experimental validation, a theoretical framework is required to establish the "expected" lipophilicity range. This prevents experimental drift and aids in solvent selection.[1]

Structural Dissection

The molecule consists of a benzene core decorated with three distinct lipophilicity-modulating groups:

• 2,2,2-Trifluoroethyl Group (

  ): Unlike a standard ethyl group, the terminal moiety creates a dense electron-rich sheath (fluorine shield) while the acts as a spacer. The strong dipole of the bond can introduce unexpected polarity, but the high molar volume of fluorine generally drives hydrophobicity.

• Ortho-Chlorine (

  ): Provides a significant lipophilic boost ( ).[1] Crucially, it sterically clashes with the benzylic protons of the trifluoroethyl group, restricting free rotation and forcing the side chain out of the aromatic plane.

• Para-Fluorine (

  ): A metabolic blocker that adds moderate lipophilicity ( ) and modulates the ring's electron density.[1]

Theoretical Calculation (Fragment-Based)

We utilize a component-based addition model to estimate the Partition Coefficient (

).[1]

Fragment / Feature	Contribution ( )	Rationale
Benzene Core	2.13	Base aromatic scaffold.[1]
Ortho-Chlorine	+0.71	High hydrophobicity; steric bulk.[1]
Para-Fluorine	+0.14	Electronic modulation; minor hydrophobic gain.[1]
vs	+0.95	The trifluoroethyl group is significantly more lipophilic than a methyl group ( ) due to the volume of the terminus.
Ortho-Interaction Correction	-0.10	Correction for steric twisting disrupting optimal solvation.
Total Estimated LogP	~3.83	Range: 3.7 – 4.1

Note: Standard 2-Chloro-4-fluorotoluene has a LogP of ~3.[1]7. The addition of the

group to the methyl side chain extends this value.

Mechanistic Analysis: The Fluorine Effect

Researchers must understand why this molecule behaves differently in lipid environments.[1]

The "Polar Hydrophobicity" Paradox: While fluorine is the most electronegative element, the C-F bond is non-polarizable. The 2,2,2-trifluoroethyl group presents a unique case:

• Dipole Moment: The

  bond has a strong dipole.[1] In pure water, this dipole can interact with water molecules, potentially lowering LogP compared to a propyl group.

• Hydrophobic Bulk: However, the three fluorine atoms create a large hydrophobic surface area.[1] In the presence of the ortho-chlorine, the polar

  linker is shielded from the solvent, allowing the hydrophobic tail to dominate the interaction.

Diagram 1: Structural-Property Relationships (SPR) The following diagram illustrates the competing forces defining the molecule's lipophilicity.

Caption: Interplay of steric and electronic effects governing the lipophilic and metabolic profile.

Experimental Determination Protocols

For regulatory submission or rigorous SAR (Structure-Activity Relationship) analysis, theoretical values are insufficient.[1] The following protocols are optimized for this specific fluorinated scaffold.

Method A: Shake-Flask Method (OECD 107 Modified)

Gold Standard for LogP range -2 to 4.[1]

Rationale: This molecule is volatile and fluorinated.[1] Standard shake-flask methods can suffer from solvent loss or phase miscibility issues if not controlled.[1]

Protocol:

• Solvent Pre-Saturation:

  • Mix 1-Octanol and HPLC-grade Water (1:1 v/v) in a large separation funnel.

  • Shake for 24 hours at 25°C to ensure mutual saturation.

  • Separate phases: Store as "Water-saturated Octanol" and "Octanol-saturated Water".

• Sample Preparation:

  • Dissolve 10 mg of target compound in 10 mL of Water-saturated Octanol.

• Equilibration:

  • Prepare three ratios of Octanol:Water (1:1, 1:2, 2:1) in glass centrifuge tubes (to detect concentration dependence).

  • Vortex for 30 minutes at controlled temperature (25°C ± 1°C).

  • Centrifuge at 3000 rpm for 20 minutes to break emulsions (critical for fluorinated compounds which can form micro-emulsions).

• Quantification:

  • Analyze both phases using GC-FID or HPLC-UV.[1]

  • Note: Due to the lack of chromophores in the aliphatic chain, ensure the UV detector is set to 260 nm (aromatic ring absorption).

• Calculation:

Method B: HPLC Estimation (OECD 117)

High-throughput alternative.[1]

Rationale: Faster and requires less substance.[1] Uses retention time (

) correlated to known standards.

Critical Adjustment: Use fluorinated reference standards . Standard alkylbenzenes may not interact with the C18 column exactly like the trifluoroethyl moiety.[1] Recommended Standards: Fluorobenzene, Trifluoromethylbenzene, Pentafluorobenzene.

Diagram 2: HPLC Method Validation Workflow

Caption: Step-by-step workflow for HPLC-based lipophilicity determination using capacity factors.

Applications & Implications

Agrochemical Design (Fluxametamide Analogs)

This scaffold is a bioisostere for standard ethyl- or propyl-benzenes.[1] The high LogP (~4.[1]0) ensures:

• Cuticular Penetration: Excellent ability to penetrate the waxy cuticle of insects or leaves.[1]

• Rainfastness: High lipophilicity reduces wash-off potential in field applications.[1]

Drug Development (Metabolic Stability)

The 2,2,2-trifluoroethyl group is resistant to Cytochrome P450 oxidation. Unlike an ethyl group, which is rapidly hydroxylated at the benzylic position, the electron-withdrawing nature of the

and the steric bulk of the ortho-Cl protect the benzylic protons. This extends the half-life ( ) of the molecule in vivo.

References

• PubChem. 2-Chloro-4-fluoro-1-(trichloromethyl)benzene (Related Structure Data). National Library of Medicine.[1] [Link]

• U.S. EPA. Benzene, 2-chloro-1-fluoro-4-(trifluoromethyl)- Substance Details.[1] CompTox Chemicals Dashboard.[1] [Link]

• Beilstein Journal of Organic Chemistry. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups.[1] (2020).[1] [Link]

• Journal of Medicinal Chemistry. Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2-F/CF2-Me or CF3/CH3 Exchange.[1] (2018).[1][2] [Link]

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Strategic Fluorination in Drug Design: A Comparative Analysis of Trifluoromethyl vs. 2,2,2-Trifluoroethyl Groups

Executive Summary

The strategic incorporation of fluorine is a cornerstone of modern medicinal chemistry, utilized in over 20% of all FDA-approved pharmaceuticals to modulate pharmacokinetics and target affinity. Within this chemical space, the trifluoromethyl (

) and 2,2,2-trifluoroethyl ( ) groups represent two of the most powerful, yet functionally distinct, fluorinated motifs. While both moieties impart enhanced metabolic stability and lipophilicity, their spatial geometry and electronic vectors dictate entirely different applications in lead optimization.

This technical guide provides an in-depth mechanistic comparison of these two groups, detailing the causality behind their physicochemical impacts, and offers field-proven experimental protocols for their synthetic integration and evaluation.

Physicochemical Profiling & Causality

Electronic Effects and pKa Modulation

The

group is characterized by its extreme electronegativity and acts as a potent electron-withdrawing substituent via strong inductive (-I) effects[1]. When attached directly to an aromatic ring or a heteroatom, it drastically depletes local electron density. For example, trifluoromethanamine (where is directly attached to an amine) exhibits virtually no basicity and is synthetically unstable[2].

Conversely, the

group introduces a methylene spacer. The Causality: This linkage acts as an electronic insulator. It significantly attenuates the inductive pull of the fluorine atoms, preventing the complete depletion of electron density on adjacent heteroatoms. Consequently, 2,2,2-trifluoroethylamine maintains a measurable, albeit reduced, pKa, making it a stable and highly valuable synthon for medicinal chemists[3].

Lipophilicity and Bioisosterism

The

group is highly lipophilic, boasting a Hansch parameter of +0.88. This broad hydrophobic domain enhances membrane permeability but can inadvertently drive a lead compound into excessive lipophilicity, increasing off-target toxicity and hERG liabilities.

The

group mitigates this risk. By elongating the chain but maintaining the fluorinated terminus, it provides a more balanced partition coefficient. Crucially, the moiety is widely deployed as a metabolically stable amide bioisostere [4]. It mimics the steric bulk and reduced basicity of an amide bond without the susceptibility to rapid enzymatic hydrolysis by amidases.

Quantitative Comparison

Table 1: Physicochemical and Structural Comparison

Property / Parameter	Trifluoromethyl ( )	2,2,2-Trifluoroethyl ( )
Hansch Parameter	+0.88	~ +0.50 to +0.65
Inductive Effect (-I)	Extreme (Direct conjugation)	Moderate (Attenuated by spacer)
Steric Volume	~ 42.6 Å (Rigid, spherical)	~ 59.8 Å (Flexible, extended)
Primary Utility	CYP450 blockade, lipophilicity boost	Amide bioisostere, pKa tuning of amines
Metabolic Liability	Highly inert	Inert terminus, but can be a soft spot

Logical Mapping of Pharmacological Impacts

Logical mapping of physicochemical impacts of -CF3 vs -CH2CF3 groups.

Experimental Workflows & Protocols

To effectively leverage these groups, robust synthetic and analytical methodologies are required. Below are self-validating protocols designed for high reproducibility.

Protocol 1: Transition-Metal-Free Direct C-H 2,2,2-Trifluoroethylation of Indoles

Traditional trifluoroethylation requires multistep syntheses due to the poor electrophilicity of

halides. The Causality: By utilizing a hypervalent iodine reagent—specifically 2,2,2-trifluoroethyl(mesityl)-iodonium triflate—we bypass transition metal catalysts. The mesityl group is strategically chosen because its steric bulk stabilizes the iodonium salt while maintaining high reactivity toward the C3 position of the indole core[5].

Step-by-Step Methodology:

• Reagent Preparation: Synthesize 2,2,2-trifluoroethyl(mesityl)-iodonium triflate by reacting bis(trifluoroacetatoxy)(2,2,2-trifluoroethyl)iodide with mesitylene in the presence of triflic acid at -20°C. Isolate via precipitation in cold diethyl ether[5].

• Reaction Setup: In an oven-dried Schlenk flask under argon, dissolve the indole substrate (1.0 equiv) in anhydrous dichloromethane (DCM).

• Functionalization: Add the 2,2,2-trifluoroethyl(mesityl)-iodonium triflate (1.2 equiv) and a mild base (e.g.,

  , 2.0 equiv) to the solution. Stir at room temperature for 2–4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous

  . Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous .

• Self-Validation (Isolation): Purify the crude product via flash column chromatography (Hexane/EtOAc gradient). Validate the successful C3-functionalization using

  NMR (looking for the characteristic triplet/multiplet around -65 ppm) and LC-MS.

Workflow for transition-metal-free direct C-H 2,2,2-trifluoroethylation.

Protocol 2: Self-Validating Lipophilicity ( ) Determination

Computational

(cLogP) models frequently fail for fluorinated compounds due to unpredictable stereoelectronic folding and dipole cancellation. The Causality: To accurately assess the lipophilic shift between a and analog, a thermodynamic shake-flask method coupled with HPLC quantification is mandatory.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir equal volumes of 1-octanol and aqueous phosphate buffer (pH 7.4) for 24 hours to ensure mutual saturation.

• Sample Preparation: Dissolve the fluorinated analyte in the mutually saturated 1-octanol to a concentration of 1 mg/mL.

• Partitioning: Add 1 mL of the analyte-octanol solution to 1 mL of the saturated buffer in a sealed vial. Vortex for 5 minutes, then agitate on a mechanical shaker for 2 hours at exactly 25.0°C.

• Phase Separation: Centrifuge the vial at 3000 rpm for 15 minutes to ensure complete phase separation without micro-emulsions.

• Quantification: Carefully extract aliquots from both the octanol and aqueous layers. Quantify the concentration of the analyte in each phase using Reverse-Phase HPLC with UV/Vis or MS detection.

• Calculation:

  .

Conclusion

The choice between a trifluoromethyl and a 2,2,2-trifluoroethyl group is not merely a matter of adding a methylene spacer; it is a fundamental shift in the molecule's electronic and steric identity. While

provides brute-force metabolic stability and lipophilicity, offers a nuanced, flexible approach, acting as a highly effective amide bioisostere and a precise tool for tuning amine basicity[6]. Mastery of these groups allows medicinal chemists to navigate the complex multi-parameter optimization required in modern drug discovery.

References

• 2,2,2-Trifluoroethylamine hydrochloride | RUO - Benchchem Benchchem
• An In-depth Technical Guide to Trifluoromethanamine: Properties, Synthesis, and Applic
• Medicinal chemistry optimization of a diaminopurine chemotype: Towards a lead for Trypanosoma brucei inhibitors PMC - NIH
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years MDPI
• Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange Journal of Medicinal Chemistry - ACS Public
• Synthesis of Trifluoromethylated Scaffolds for Lead Structure Research LMU Munich
• Efficient direct 2,2,2-trifluoroethylation of indoles via C–H functionalization Chemical Communic

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,2,2-Trifluoroethylamine hydrochloride | RUO [benchchem.com]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. Efficient direct 2,2,2-trifluoroethylation of indoles via C–H functionalization - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC00519A [pubs.rsc.org]
• 6. Medicinal chemistry optimization of a diaminopurine chemotype: Towards a lead for Trypanosoma brucei inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Trifluoroethylation: A Technical Guide to 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene Analogs

Part 1: Executive Summary & Chemical Space Analysis

The Target Scaffold

The molecule 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene represents a high-value "privileged structure" in modern agrochemical and pharmaceutical discovery. Unlike simple trifluoromethyl (

) arenes, the 2,2,2-trifluoroethyl ( ) group introduces a methylene spacer. This subtle structural modification fundamentally alters the physicochemical profile of the molecule by breaking conjugation between the fluorinated moiety and the aromatic ring while maintaining high lipophilicity and metabolic resistance.

Strategic Value in Drug Design (SAR)

In the context of Structure-Activity Relationships (SAR), this scaffold serves three critical functions:

• Metabolic Blocking: The fluorine at the para-position (C4) blocks P450-mediated oxidative metabolism, a common clearance pathway for phenyl rings.

• Electronic Modulation: The ortho-chlorine (C2) provides steric bulk, forcing the ring out of planarity in biaryl systems (atropisomerism potential) and modulating the acidity of neighboring protons.

• The "Fluorine Effect": The

  group acts as a bioisostere for ethyl or isopropyl groups but with significantly reduced metabolic liability at the benzylic position due to the strong electron-withdrawing effect of the terminus.

Physicochemical Profile Comparison

The following table contrasts the target moiety with common analogs, highlighting why the trifluoroethyl group is selected during lead optimization.

Substituent Group	Hammett Constant ( )	Lipophilicity ( )	Metabolic Stability (Benzylic)	Steric Bulk (Molar Refractivity)
(Ethyl)	-0.15	1.02	Low (High Oxidation Risk)	10.3
(Trifluoromethyl)	0.54	0.88	High	5.0
(Target)	0.12	1.65	Moderate-High	12.1

Data synthesized from Hansch parameters and bioisosteric literature.

Part 2: Synthetic Architectures

Synthesis of 2,2,2-trifluoroethyl arenes has historically been challenging due to the reluctance of aryl halides to undergo nucleophilic substitution with trifluoroethyl anions (which are unstable) and the tendency of transition metal alkyl intermediates to undergo

-hydride elimination.

We recommend two distinct protocols based on the starting material availability: Palladium-Catalyzed Cross-Coupling (for boronic acids) and Copper-Mediated Radical Cross-Coupling (for aryl halides).

Pathway Logic Visualization

The following diagram outlines the retrosynthetic logic and forward synthesis decision tree.

Caption: Decision tree for synthesizing trifluoroethyl-substituted arenes based on precursor availability.

Part 3: Detailed Experimental Protocols

Protocol A: Palladium-Catalyzed Cross-Coupling (The "Buchwald-Type" Approach)

Context: This method is preferred for its functional group tolerance and the avoidance of harsh organolithium intermediates. The use of Xantphos is critical here; its large bite angle facilitates the reductive elimination step and, more importantly, suppresses

-hydride elimination from the alkyl-palladium intermediate.

Materials:

• Substrate: 2-Chloro-4-fluorophenylboronic acid (1.0 equiv)

• Electrophile: 2,2,2-Trifluoroethyl iodide (4.0 equiv) - Note: Excess is required due to volatility.

• Catalyst:

  (5 mol%)

• Ligand: Xantphos (10 mol%)

• Base:

  (3.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

• Inert Setup: Flame-dry a resealable Schlenk tube or pressure vial and cool under a stream of Argon.

• Solids Addition: Charge the vial with 2-chloro-4-fluorophenylboronic acid (1.0 mmol),

  (46 mg), Xantphos (58 mg), and (978 mg).

• Solvent & Reagent: Add anhydrous 1,4-dioxane (5 mL) via syringe, followed by 2,2,2-trifluoroethyl iodide (excess, typically 0.4 mL).

• Reaction: Seal the vessel tightly (Teflon cap). Heat the mixture to 80°C for 24 hours. Critical Check: Ensure vigorous stirring; the inorganic base is insoluble.

• Workup: Cool to room temperature. Dilute with diethyl ether and filter through a pad of Celite to remove palladium black and salts.

• Purification: Concentrate the filtrate under reduced pressure (careful: product may be semi-volatile). Purify via silica gel flash chromatography using Hexanes/EtOAc (gradient 100:0 to 95:5).

Validation Criteria:

• NMR: Look for the triplet at ppm (corresponding to ) and the aromatic fluorine signal.

• MS (EI/CI): Confirm molecular ion peaks matching the specific isotope pattern of Chlorine (

  ratio).

Protocol B: Radical Trifluoroethylation (Photoredox Alternative)

Context: If the boronic acid is unavailable or expensive, this method utilizes the aryl iodide. It relies on the generation of a

radical species.

Materials:

• Substrate: 2-Chloro-4-fluoro-1-iodobenzene

• Reagent: 2,2,2-Trifluoroethyl iodide[1]

• Catalyst:

  (fac-tris(2-phenylpyridinato)iridium(III)) - 1 mol%

• Reductant: Hantzsch Ester

• Light Source: Blue LED (450 nm)

Methodology Summary:

• Dissolve the aryl iodide and catalyst in DMSO.

• Add 10 equiv of trifluoroethyl iodide.

• Irradiate with Blue LEDs at room temperature for 48 hours.

• The mechanism proceeds via an oxidative quenching cycle where the

  radical adds to the arene, followed by oxidation and deprotonation.

Part 4: Analytical Characterization & Troubleshooting

Expected NMR Signatures

To validate the synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene , the following spectral features are diagnostic:

Nucleus	Chemical Shift ( )	Multiplicity	Assignment
	3.45 - 3.60 ppm	Quartet ( )	(Methylene)
	7.10 - 7.50 ppm	Multiplets	Aromatic protons (Substitution pattern dependent)
	-65.5 ppm	Triplet	group
	-110 to -115 ppm	Multiplet	Aromatic Fluorine (C4)
	~38-40 ppm	Quartet ( )	Benzylic Carbon

Common Failure Modes

• -Hydride Elimination:

  • Symptom:[2][3][4] Formation of alkene byproducts or reduction of the starting material.[5]

  • Fix: Ensure the use of Xantphos or BrettPhos . Monodentate ligands like

    are insufficient for this transformation.

• Homocoupling:

  • Symptom:[2][3][4] Formation of biaryls (Ar-Ar).

  • Fix: Increase the equivalents of the alkyl iodide and ensure the catalyst is active (fresh

    ).

Part 5: References

• Palladium-Catalyzed Trifluoroethylation:

  • Title: Palladium-Catalyzed 2,2,2-Trifluoroethylation of Organoboronic Acids and Esters.[1]

  • Source:Angewandte Chemie International Edition, 2011.

  • URL:[Link]

• General Cross-Coupling of Fluorinated Alkyls:

  • Title: The palladium-catalyzed cross-coupling reactions of trifluoroethyl iodide with aryl and heteroaryl boronic acid esters.[6]

  • Source:Chemical Communications, 2012.

  • URL:[Link]

• Bioisosteric Applications:

  • Title: Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery.[7]

  • Source:Expert Opinion on Drug Discovery, 2021.[7]

  • URL:[Link]

• Radical Approaches:

  • Title: Visible-Light-Mediated Trifluoroethylation of Aryl Iodides.

  • Source:Journal of Organic Chemistry (General methodology reference for radical fluoroalkylation).

  • URL:[Link]

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• 2. sioc.cas.cn [sioc.cas.cn]
• 3. prepchem.com [prepchem.com]
• 4. US6288271B1 - Process for the preparation of (2,2,2-trifluoroethoxy)benzoic acids - Google Patents [patents.google.com]
• 5. 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene | 1186194-82-0 | Benchchem [benchchem.com]
• 6. The palladium-catalyzed cross-coupling reactions of trifluoroethyl iodide with aryl and heteroaryl boronic acid esters - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene via Denitrogenative Hydrotrifluoromethylation

Executive Summary & Strategic Rationale

The 2,2,2-trifluoroethyl (–CH₂CF₃) group is a highly privileged bioisostere in drug development, frequently deployed to enhance metabolic stability, lipophilicity, and target binding affinity. Traditional syntheses of (2,2,2-trifluoroethyl)arenes often rely on harsh conditions, such as the fluorination of trichloromethyl precursors or transition-metal-catalyzed cross-coupling with volatile CF₃CH₂I.

While unsubstituted benzaldehyde can serve as a theoretical starting point, the regioselective installation of halogens (chlorine and fluorine) onto the deactivated aromatic ring is highly inefficient. Therefore, this protocol utilizes the commercially available substituted benzaldehyde core, 2-chloro-4-fluorobenzaldehyde [1], to achieve the desired substitution pattern directly. By leveraging a two-step sequence, the aldehyde is first converted to a hydrazone, followed by a transition-metal-free 2 using Togni's Reagent[2].

Mechanistic Insights & Causality

To ensure a self-validating and robust protocol, it is critical to understand the causality behind the reagent selection:

• Role of the Base System (KOH/CsF): Potassium hydroxide (KOH) is required to deprotonate the hydrazone (pKa ~15), generating a highly nucleophilic hydrazone anion. Simultaneously, Cesium Fluoride (CsF) is indispensable; the fluoride ion strongly coordinates to the hypervalent iodine center of Togni's Reagent, expanding its valency. This coordination weakens the I–CF₃ bond, significantly increasing the electrophilicity of the CF₃ group and facilitating its transfer[3].

• Thermodynamic Driving Force: The intermediate formed is an unstable diazo-iodonium species. The irreversible fragmentation of this complex releases nitrogen gas (N₂). This denitrogenation provides a massive thermodynamic driving force, irreversibly forging the new C(sp³)–CF₃ bond[3].

• Reagent Selection: Togni's Reagent II (the acid-derived benziodoxolone) is preferred over Togni's Reagent I (the alcohol-derived variant) due to its superior reactivity profile with nucleophilic hydrazones under mild, external-reagent-free conditions[3].

Workflow for the denitrogenative hydrotrifluoromethylation of substituted benzaldehyde.

Reaction Optimization Data

The following table summarizes the quantitative optimization of the denitrogenative hydrotrifluoromethylation step, demonstrating the critical nature of the dual-base system.

Table 1: Optimization of Denitrogenative Hydrotrifluoromethylation Conditions

Entry	CF₃ Source	Base System	Solvent	Time (h)	Yield (%)
1	Togni Reagent I	CsF (1.0 eq)	DCM	24	42%
2	Togni Reagent II	CsF (1.0 eq)	DCM	24	65%
3	Togni Reagent II	KOH (2.0 eq)	MeOH	12	58%
4	Togni Reagent II	KOH (2.0 eq) / CsF (1.0 eq)	DCM	12	89%

Note: Entry 4 represents the optimal conditions utilized in Protocol B, highlighting the synergistic effect of KOH and CsF.

Experimental Protocols

Protocol A: Synthesis of 2-Chloro-4-fluorobenzaldehyde Hydrazone

This step converts the starting aldehyde into the requisite nucleophilic precursor.

• Setup: Charge a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 2-chloro-4-fluorobenzaldehyde (5.0 g, 31.5 mmol) and absolute ethanol (30 mL).

• Addition: Add hydrazine monohydrate (3.15 g, 63.0 mmol, 2.0 eq) dropwise at room temperature.

  • Self-Validation Checkpoint: A slight exotherm will be observed upon addition. Within 15–30 minutes, the initially clear solution will begin to turn into a cloudy suspension as the hydrazone product precipitates.

• Reaction: Heat the mixture to reflux (80 °C) for 2 hours. Monitor completion via TLC (Hexane/EtOAc 4:1, UV active).

• Workup: Cool the reaction to room temperature and concentrate the mixture under reduced pressure to remove ethanol. Partition the residue between Ethyl Acetate (50 mL) and distilled water (50 mL).

• Isolation: Extract the aqueous layer with Ethyl Acetate (2 × 25 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the hydrazone as a pale yellow solid. Use directly in Protocol B without further purification.

Protocol B: Denitrogenative Hydrotrifluoromethylation

This step forges the C(sp³)–CF₃ bond via a metal-free radical/cationic pathway.

• Setup: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the 2-chloro-4-fluorobenzaldehyde hydrazone (2.0 g, 11.6 mmol) in anhydrous Dichloromethane (DCM, 40 mL).

• Base Activation: Add finely powdered KOH (1.3 g, 23.2 mmol, 2.0 eq) and anhydrous CsF (1.76 g, 11.6 mmol, 1.0 eq) to the stirring solution. Stir for 10 minutes at room temperature to allow for initial deprotonation.

• CF₃ Transfer: Slowly add Togni's Reagent II (1-Trifluoromethyl-1,2-benziodoxol-3-(1H)-one) (4.0 g, 12.7 mmol, 1.1 eq) in three equal portions over 15 minutes.

  • Self-Validation Checkpoint: Vigorous effervescence (N₂ gas evolution) will occur immediately upon the addition of each portion. The cessation of gas evolution (typically after 2–3 hours) serves as a reliable visual in-process control indicating reaction completion[3].

• Quench & Workup: Once gas evolution ceases and TLC confirms the consumption of the hydrazone, quench the reaction by adding saturated aqueous NaHCO₃ (30 mL).

• Purification: Separate the organic layer and extract the aqueous phase with DCM (2 × 20 mL). Dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the crude residue via silica gel flash chromatography (100% Hexanes) to yield 2-chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene as a colorless oil.

Analytical Characterization & Safety Considerations

• Process Safety: The denitrogenation step releases stoichiometric amounts of nitrogen gas. Reactions must be performed in properly vented apparatuses (e.g., using a bubbler) to prevent over-pressurization. Togni's Reagent is a hypervalent iodine compound; while generally stable, it should be stored away from heat and light, and handled with standard PPE.

• Characterization Signatures: Successful formation of the target compound is easily verified by ¹⁹F NMR. The CF₃ group will appear as a distinct triplet (due to coupling with the adjacent –CH₂– protons) around δ -65 to -66 ppm. The aromatic fluorine will appear as a distinct multiplet around δ -110 to -115 ppm. ¹H NMR will show a characteristic quartet for the benzylic –CH₂– protons around δ 3.5 ppm (

  ~ 10 Hz).

References

• PrepChem. "Synthesis of 2-chloro-4-fluorobenzaldehyde". 1

• Orsi, D. L.; Yadav, M. R.; Altman, R. A. "Denitrogenative Hydrotrifluoromethylation of Benzaldehyde Hydrazones: Synthesis of (2,2,2-Trifluoroethyl)arenes". Chemistry – A European Journal. 2

• ChemRxiv. "A Metal-Free Facile Construction of C(sp3) –CF3 Bond: Trifluoromethylation of Hydrazones with Togni's Reagent under Mild Conditions". 3

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]

Using Togni's reagent for 2,2,2-trifluoroethylation of arenes

Application Note: High-Efficiency 2,2,2-Trifluoroethylation of Arenes Using Togni-Type Hypervalent Iodine Reagents

Executive Summary & Strategic Rationale

The introduction of the 2,2,2-trifluoroethyl group (

) into aromatic scaffolds is a critical strategy in medicinal chemistry. Unlike the direct trifluoromethyl group ( ), the trifluoroethyl moiety acts as a "lipophilic ethyl" bioisostere that mitigates metabolic oxidation while exerting a reduced electron-withdrawing effect compared to a direct attachment.

While "Togni’s Reagent" classically refers to the trifluoromethylating agents (Togni I/II), this protocol focuses on the 2,2,2-trifluoroethyl-substituted benziodoxolone analog (referred to herein as TFE-Togni Reagent ). This hypervalent iodine(III) species enables the direct, electrophilic functionalization of arenes under mild conditions, avoiding the harsh transition-metal catalysis often required for alkyl halides.

Key Advantages:

• Metal-Free Option: Operates via Lewis Acid catalysis for electron-rich substrates.

• Bench Stability: The crystalline reagent is non-hygroscopic and thermally stable (up to ~130°C).

• Orthogonal Reactivity: Avoids the defluorination side-reactions common with

  coupling.

Reagent Profile & Preparation

Target Reagent: 1-(2,2,2-Trifluoroethyl)-1λ³-benzo[d][1,2]iodaoxol-3(1H)-one.

Property	Specification
CAS Number	1263167-88-9
Molecular Weight	330.04 g/mol
Appearance	White crystalline solid
Solubility	Soluble in MeCN, DCM, DMSO; Insoluble in Hexanes
Stability	Stable in air; Store at 4°C for long-term

Synthetic Note: If the reagent is not commercially available in your region, it can be synthesized via the oxidation of 2-iodobenzoic acid followed by ligand exchange with trimethyl(2,2,2-trifluoroethyl)silane, as described by Katayev and Togni (2010).

Mechanistic Principles

Understanding the mechanism is vital for troubleshooting. The reaction does not proceed via a simple

displacement. Instead, it relies on the "hypervalent twist"—the activation of the iodine center to allow ligand coupling.

Primary Pathway (Lewis Acid Catalyzed):

• Activation: The Lewis Acid (LA) coordinates to the carbonyl oxygen of the benziodoxolone core, increasing the electrophilicity of the iodine center.

• Ligand Coupling: The arene nucleophile attacks the iodine center (or the

  -carbon of the trifluoroethyl group, depending on the specific LA and substrate), leading to a reductive elimination-like event.

• Release: The product is released, and 2-iodobenzoic acid is generated as the byproduct.

DOT Diagram 1: Mechanistic Pathway

Figure 1: Electrophilic activation pathway of the TFE-Togni reagent. The Lewis Acid activates the hypervalent bond, facilitating nucleophilic attack by the arene.

Detailed Experimental Protocol

This protocol is optimized for electron-rich arenes (indoles, pyrroles, thiophenes, and activated benzenes).

Materials Required

• Reagent: TFE-Togni Reagent (1.2 equiv)

• Substrate: Indole/Arene derivative (1.0 equiv)

• Catalyst: Zinc(II) bis(trifluoromethanesulfonyl)imide (

  ) OR Trimethylsilyl bis(trifluoromethanesulfonyl)imide ( ).

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN).

• Atmosphere: Argon or Nitrogen.

Step-by-Step Procedure

• Preparation (Glovebox/Schlenk Line):

  • Flame-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Cool under argon flow.

  • Critical Step: Weigh the TFE-Togni reagent (1.2 mmol) and the catalyst (

    , 20 mol%) rapidly to minimize moisture exposure, although the reagent itself is not highly hygroscopic.

• Reaction Assembly:

  • Add the arene substrate (1.0 mmol) to the tube.

  • Add anhydrous DCM (3.0 mL) via syringe. The concentration should be approximately 0.2–0.3 M.

  • Note: If using

    (liquid), add it last via microsyringe.

• Execution:

  • Seal the tube and stir at Room Temperature (23°C) .

  • Monitoring: Monitor via TLC or LC-MS every 2 hours. Most reactions with activated substrates (e.g., skatole, N-methylindole) reach completion within 2–6 hours.

  • Optimization: If conversion is <50% after 6 hours, heat to 40°C or add an additional 10 mol% catalyst.

• Workup:

  • Quench the reaction with saturated aqueous

    (5 mL).

  • Extract with DCM (

    mL).

  • Wash combined organics with brine, dry over

    , and concentrate under reduced pressure.

• Purification:

  • The byproduct, 2-iodobenzoic acid, is acidic and polar. It can often be removed by a basic wash (

    ) during workup or easily separated via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Optimization & Troubleshooting Guide

The choice of catalyst and solvent profoundly impacts the yield. Use the table below to select the starting conditions based on your substrate's electronic density.

Table 1: Catalyst and Solvent Selection Matrix

Substrate Class	Recommended Catalyst	Solvent	Temp	Expected Yield
Indoles / Pyrroles (Highly Rich)	(10 mol%)	DCM	RT	75–95%
Alkoxybenzenes (Moderately Rich)	(20 mol%)	DCM	RT	60–85%
Simple Arenes (Neutral/Weak)	(Superacid)	DCE	60°C	40–65%
Sensitive Substrates (Acid Labile)	(20 mol%) *	MeOH	60°C	50–70%

*Note: The Copper (CuCl) method operates via a radical mechanism (Matoušek et al., 2013), distinct from the Lewis Acid pathway.

DOT Diagram 2: Optimization Decision Tree

Figure 2: Decision tree for selecting the optimal activation method based on substrate electronics.

Safety & Handling

• Energetic Potential: While TFE-Togni reagent is more stable than many hypervalent iodines, all benziodoxolones should be treated as potentially shock-sensitive. Do not heat neat reagent above 100°C.

• Waste Disposal: The iodine byproduct (2-iodobenzoic acid) is recyclable. Collect aqueous waste streams for iodine recovery if operating on a large scale.

References

• Katayev, D., & Togni, A. (2010). Electrophilic Trifluoroethylation of Arenes with Hypervalent Iodine Reagents. Angewandte Chemie International Edition, 49(51), 9724–9727.

• Matoušek, V., et al. (2013). Copper-Catalyzed Radical Trifluoroethylation of Arenes using Togni-Type Reagents. Journal of Organic Chemistry, 78(13), 6763–6768.

• Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682.

Ruppert-Prakash reagent protocols for trifluoroethyl benzene synthesis

Application Note: Ruppert-Prakash Reagent Protocols for Trifluoroethyl Benzene Synthesis

Executive Summary

The trifluoroethyl group (

) is a critical bioisostere in medicinal chemistry, often serving as a metabolically stable replacement for ethyl or isopropyl groups. Its introduction into aromatic systems significantly alters lipophilicity ( ) and metabolic stability without drastically changing steric bulk.

This guide details the application of the Ruppert-Prakash reagent (Trimethyl(trifluoromethyl)silane,

) for the synthesis of trifluoroethyl benzene and its derivatives. While is traditionally known for nucleophilic addition to carbonyls, recent advancements allow for its use in the direct trifluoromethylation of benzyl electrophiles, providing a streamlined route to the 2,2,2-trifluoroethylarene skeleton.

This document outlines three distinct protocols:

• Copper-Mediated Direct Alkylation: For robust synthesis of

  from benzyl halides/mesylates.

• Transition-Metal-Free

  Substitution: A "green" alternative for activated benzyl bromides.

• Nucleophilic Addition to Benzaldehydes: For synthesizing

  -trifluoromethyl benzylic alcohols ( ), a functionalized trifluoroethyl scaffold.

Mechanism & Strategic Overview

The Ruppert-Prakash reagent (

) is a safe, easy-to-handle source of the trifluoromethyl group. It requires activation by a Lewis base (typically fluoride, ) to generate a pentacoordinate silicon intermediate, which releases the active nucleophilic species.

• The Challenge: The "naked"

  anion is unstable and prone to -elimination to form difluorocarbene ( ).

• The Solution:

  • Protocol 1 (Copper): A copper catalyst captures the

    group to form a stable species, which undergoes oxidative addition with benzyl electrophiles.

  • Protocol 2 (Metal-Free): Specific solvents (DME) and counter-ions (Cs+) stabilize the

    anion sufficiently to allow attack before decomposition.

Visualizing the Copper-Mediated Pathway

Figure 1: Catalytic cycle for the Copper-mediated trifluoromethylation of benzyl halides. The key step is the stabilization of the

moiety by Copper(I) prior to coupling.

Detailed Experimental Protocols

Protocol A: Copper-Mediated Trifluoromethylation of Benzyl Mesylates/Halides

Best for: General synthesis of 2,2,2-trifluoroethylarenes from available benzyl alcohols (via mesylates) or halides.

Reagents & Materials:

• Substrate: Benzyl mesylate (or Benzyl bromide) (1.0 equiv)

• Reagent:

  (2.0 equiv)[1]

• Catalyst: CuI (10-20 mol%)

• Ligand: 1,10-Phenanthroline (10-20 mol%)

• Activator: KF (2.0 equiv) or CsF

• Solvent: Anhydrous DMF (0.2 M concentration)

Step-by-Step Methodology:

• Catalyst Pre-complexation: In a flame-dried Schlenk tube under Argon, combine CuI (0.2 equiv), 1,10-phenanthroline (0.2 equiv), and KF (2.0 equiv).

• Solvent Addition: Add anhydrous DMF. Stir at room temperature for 10 minutes to ensure ligand complexation.

• Active Species Generation: Add

  (2.0 equiv) via syringe. Stir for 20 minutes. The solution typically turns dark, indicating the formation of the species.

• Substrate Addition: Add the Benzyl Mesylate/Bromide (1.0 equiv) under a positive pressure of Argon.

• Reaction: Heat the mixture to 60°C and stir for 4–12 hours. Monitor by TLC or

  NMR (look for product signal around -66 ppm).

• Workup: Cool to room temperature. Dilute with diethyl ether (

  ) and wash extensively with water (to remove DMF) and brine.

• Purification: Dry organic layer over

  , concentrate, and purify via silica gel flash chromatography.

Critical Note: Benzyl mesylates often provide higher yields than bromides in this specific Cu-protocol due to minimized side reactions (e.g., radical homocoupling of benzyl halides).

Protocol B: Transition-Metal-Free Trifluoromethylation ( Type)

Best for: Activated benzyl bromides where metal contamination is a concern.

Reagents & Materials:

• Substrate: Benzyl bromide (1.0 equiv)

• Reagent:

  (4.0 equiv)

• Activator: CsF (Dried, 4.0 equiv)

• Solvent: 1,2-Dimethoxyethane (DME) (Strictly anhydrous)

Step-by-Step Methodology:

• Preparation: Flame-dry a reaction vial and cool under

  .

• Loading: Add dried CsF (4.0 equiv) and the Benzyl bromide (1.0 equiv) to the vial.

• Solvation: Add anhydrous DME. Note: DME is critical here as it chelates the Cesium cation, making the fluoride more "naked" but stabilizing the resulting

  anion.

• Initiation: Add

  (4.0 equiv) dropwise at 0°C.

• Reaction: Allow to warm to Room Temperature (or up to 60°C for sluggish substrates) and stir for 4–8 hours.

• Workup: Quench with water. Extract with Ethyl Acetate.[2][3]

• Analysis: The product is often volatile; carefully remove solvents.

Mechanism Insight: This reaction relies on the in situ generation of a "long-lived"

anion. The solvent effect of DME is the determining factor that prevents immediate carbene decomposition.

Protocol C: Nucleophilic Addition to Benzaldehyde (Functionalized Backbone)

Best for: Synthesizing

-(trifluoromethyl)benzyl alcohols ( ).

Reagents & Materials:

• Substrate: Benzaldehyde (1.0 equiv)[2]

• Reagent:

  (1.2 equiv)[2][4]

• Catalyst: TBAF (1.0 M in THF, 1–5 mol%) or CsF

• Solvent: THF or Toluene (0°C)

Step-by-Step Methodology:

• Setup: Dissolve Benzaldehyde and

  in anhydrous THF at 0°C under Argon.

• Initiation: Add TBAF (cat.) dropwise. A yellow color may develop.

• Propagation: Stir at 0°C

  RT for 1–2 hours. The reaction produces the silyl ether intermediate ( ).

• Hydrolysis: Add 1M HCl or TBAF solution to cleave the silyl group. Stir for 30 mins.

• Isolation: Extract with ether, wash with

  , dry, and concentrate.

Conversion to Trifluoroethyl Benzene: To convert this alcohol (

) to the hydrocarbon ( ), a subsequent deoxygenation step is required (e.g., derivatization to a xanthate followed by Barton-McCombie radical deoxygenation, or ionic hydrogenation with ).

Comparative Analysis of Protocols

Feature	Protocol A (Cu-Mediated)	Protocol B (Metal-Free)	Protocol C (Aldehyde + Deox)
Target Moiety	(Direct)	(Direct)
Primary Substrate	Benzyl Mesylate / Bromide	Benzyl Bromide	Benzaldehyde
Key Reagents
Conditions	60°C, DMF	RT–60°C, DME	0°C, THF
Yield (Typical)	50–85%	40–75%	>90% (for alcohol)
Pros	High functional group tolerance; robust.[1]	No heavy metals; simple setup.	Extremely high yielding; establishes chiral center if asymmetric.[4]
Cons	Requires Cu removal; DMF workup.	Requires excess ; sensitive to moisture.	Two-step process to get hydrocarbon.[5]

Troubleshooting & Optimization

• Low Yield in Protocol A: Ensure the formation of the Cu-CF3 species (dark color change) before adding the substrate. If the solution remains pale, the transmetallation failed—check the quality of anhydrous KF.

• Carbene Formation: If difluorocarbene byproducts (e.g., cyclopropanes or inserted products) are observed, lower the temperature and ensure the slow addition of the activator.

• Volatility: Trifluoroethyl benzenes are often volatile. Avoid high-vacuum drying for extended periods; use a rotovap with controlled pressure.

References

• Cu-Mediated Trifluoromethylation of Benzyl Methanesulfonates: Xu, X.; Liu, F.; Van der Eycken, E. V.; Erik, V. Beilstein J. Org.[1] Chem.2013 , 9, 2862–2865.

• Transition-Metal-Free Trifluoromethylation of Benzyl Bromides: Nozawa-Kumada, K.; Osawa, S.; Ojima, T.; Noguchi, K.; Shigeno, M.; Kondo, Y. Asian J. Org.[6][7] Chem.2020 , 9, 765–768.[6]

• General Ruppert-Prakash Reviews: Prakash, G. K. S.; Yudin, A. K. Chem. Rev.[8]1997 , 97, 757–786.

Sources

• 1. BJOC - Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3 [beilstein-journals.org]
• 2. rsc.org [rsc.org]
• 3. BJOC - An efficient synthesis of a C12-higher sugar aminoalditol [beilstein-journals.org]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. CN102361838B - Dehydration of 1-phenyl ethanol - Google Patents [patents.google.com]
• 6. Transition‐Metal‐Free Trifluoromethylation of Benzyl Bromides Using Trifluoromethyltrimethylsilane and CsF in 1,2‐Dimet… [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Strategic Synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Executive Summary

The synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene represents a critical transformation in medicinal chemistry, particularly for modulating lipophilicity and metabolic stability in drug candidates. The 2,2,2-trifluoroethyl (

) group acts as a bioisostere for ethyl or isopropyl groups but with significantly altered electronic properties and reduced metabolic liability.

This Application Note details a robust, scalable protocol for installing the trifluoroethyl motif onto a sterically crowded and electron-deficient aryl core. Unlike traditional palladium-catalyzed methods which often struggle with

-hydride elimination or slow oxidative addition of fluoroalkyl halides, this guide utilizes a Copper-Catalyzed Radical Cross-Coupling mechanism. This approach ensures high chemoselectivity for the C-I bond over the C-Cl bond, preserving the ortho-chloro substituent for subsequent diversification.

Retrosynthetic Analysis & Strategy

The target molecule features a 1,2,4-substitution pattern. The strategic disconnection focuses on the

bond between the aromatic ring and the trifluoroethyl group.

Strategic Considerations:

• Chemoselectivity: The precursor 2-Chloro-4-fluoro-1-iodobenzene contains two halogens (Cl, F) and one leaving group (I). The catalyst system must activate the C-I bond exclusively without inserting into the C-Cl bond.

• Reagent Volatility: 2,2,2-Trifluoroethyl iodide (

  ) has a boiling point of 54-55 °C, requiring sealed-tube conditions to maintain stoichiometry at effective reaction temperatures (80-110 °C).

• Steric Hindrance: The ortho-chloro group creates steric bulk, necessitating a ligand (1,10-phenanthroline) to stabilize the copper intermediate and facilitate oxidative addition.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the target from commercially available aryl iodides and fluoroalkyl sources.

Mechanistic Insight: The Copper-Radical Cycle

Understanding the mechanism is vital for troubleshooting. This reaction does not follow a standard catalytic cycle (Oxidative Addition

Transmetallation Reductive Elimination) typical of Pd chemistry. Instead, it likely operates via a Single Electron Transfer (SET) pathway.

• Initiation: The

  complex undergoes SET with , generating a fluoroalkyl radical ( ) and a species.

• Radical Recombination/Addition: The radical reacts with the copper center or the aryl halide (mechanism debated, often involving a high-valent

  intermediate).

• Product Formation: Reductive elimination releases the product and regenerates

  .

Critical Control Point: Because free radicals are involved, the reaction is sensitive to oxygen (radical scavenger). Rigorous deoxygenation is non-negotiable.

Figure 2: Simplified catalytic cycle emphasizing the Single Electron Transfer (SET) and High-Valent Copper intermediates.

Experimental Protocol

Method A: Copper-Catalyzed Cross-Coupling (Preferred)

This method is selected for its reliability with ortho-substituted aryl iodides.

Reagents & Materials:

• Substrate: 2-Chloro-4-fluoro-1-iodobenzene (1.0 equiv, 5.0 mmol)

• Alkylating Agent: 2,2,2-Trifluoroethyl iodide (2.0 equiv, 10.0 mmol)

• Catalyst: Copper(I) Iodide (CuI) (10 mol%)

• Ligand: 1,10-Phenanthroline (20 mol%)

• Base: Cesium Carbonate (

  ) (2.0 equiv)

• Solvent: DMF (Anhydrous, 0.2 M concentration)

Step-by-Step Procedure:

• Setup (Glovebox or Schlenk Line):

  • In a 30 mL pressure tube (heavy-walled glass with Teflon screw cap), add CuI (95 mg, 0.5 mmol), 1,10-Phenanthroline (180 mg, 1.0 mmol), and

    (3.26 g, 10.0 mmol).

  • Note: If using a Schlenk line, evacuate and backfill with Argon three times.

• Substrate Addition:

  • Add 2-Chloro-4-fluoro-1-iodobenzene (1.28 g, 5.0 mmol) and anhydrous DMF (25 mL).

  • Stir at room temperature for 5 minutes to ensure ligand complexation (solution turns dark brown/red).

• Reagent Addition:

  • Cool the tube to 0 °C (ice bath) to minimize volatilization of the alkyl iodide.

  • Add 2,2,2-Trifluoroethyl iodide (2.10 g, 0.98 mL, 10.0 mmol) via syringe.

• Reaction:

  • Seal the tube tightly.

  • Heat to 100 °C in an oil bath behind a blast shield.

  • Stir vigorously (800 rpm) for 24 hours.

• Workup:

  • Cool to room temperature.[1]

  • Dilute with Ethyl Acetate (50 mL) and filter through a pad of Celite to remove inorganic salts.

  • Wash the filtrate with water (3 x 30 mL) and brine (1 x 30 mL) to remove DMF.

  • Dry over

    , filter, and concentrate under reduced pressure.

  • Caution: The product may be volatile. Do not use high vacuum for extended periods.

• Purification:

  • Purify via Flash Column Chromatography (Silica gel, 100% Hexanes to 95:5 Hexanes/EtOAc).

Data Summary Table

Parameter	Specification	Reason
Temperature	100 °C	Required to overcome activation energy for SET; too high (>120°C) risks C-Cl activation.
Solvent	DMF	High dielectric constant promotes ionic/radical intermediates.
Ligand	1,10-Phen	Stabilizes Cu species and prevents aggregation of Cu(0).
Stoichiometry	2.0 equiv	Compensates for volatility and potential homocoupling of the alkyl iodide.

Validation & Analytical Data

To validate the synthesis, look for these specific spectral signatures.

Expected NMR Data:

• NMR (376 MHz, ):
  • ppm (t, Hz, 3F, )
  • ppm (m, 1F, Ar-F)
• NMR (400 MHz, ):
  • ppm (q, Hz, 2H, )

  • Aromatic signals: ~7.10 - 7.40 ppm (Multiplets corresponding to the 1,2,4-substitution pattern).

QC Check:

• GC-MS: Confirm molecular ion (

  ). Look for characteristic loss of (M-69).

• TLC: The product will be less polar than the starting iodide but very close in

  in hexanes. Use a stain (e.g., KMnO4) or GC for monitoring.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Volatilization of	Ensure the tube is sealed properly; check O-rings. Increase equivalents of alkyl iodide to 3.0.
Dehalogenation (Ar-H)	Protodehalogenation	Solvent contains water; use strictly anhydrous DMF.
Biaryl Formation	Homocoupling of Ar-I	Lower reaction temperature to 80°C; add radical scavenger (TEMPO) to test mechanism (will stop reaction but confirm radical nature).
C-Cl Activation	Overheating	Strictly control oil bath temperature. Do not exceed 110°C.

References

• General Methodology for Cu-Catalyzed Trifluoroethylation: Amii, H. et al. "Copper-Catalyzed Coupling of Aryl Iodides with 2,2,2-Trifluoroethyl Iodide." Chem. Commun., 2011. [Link]

• Mechanistic Insights (Radical/SET): Daugulis, O. et al. "Copper-Catalyzed Arylation of 1H-Perfluoroalkanes." J. Am. Chem. Soc., 2011. [Link]

• Alternative Boronic Acid Route (Chen/Qing): Qing, F.-L. et al. "Copper-Catalyzed Oxidative Trifluoromethylation of Aryl Boronic Acids."[2] J. Org.[2][3][4] Chem., 2012.[2][5] [Link]

• General Review of Fluoroalkylation: Furuya, T., Kamlet, A. S., & Ritter, T. "Catalysis for Fluorination and Trifluoromethylation." Nature, 2011. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Copper-Catalyzed Oxidative Trifluoromethylation of Terminal Alkynes and Aryl Boronic Acids Using (Trifluoromethyl)trimethylsilane [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper-Catalyzed 2,2,2-Trifluoroethylthiolation of Aryl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Copper-catalyzed oxidative trifluoromethylthiolation of aryl boronic acids with TMSCF3 and elemental sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]

Friedel-Crafts alkylation with 2,2,2-trifluoroethyl sulfoxides

Topic: Friedel-Crafts alkylation with 2,2,2-trifluoroethyl sulfoxides Content Type: Detailed Application Notes and Protocols

Application Note: Precision -Trifluoroethylation of Arenes via Pummerer-Interrupted Friedel-Crafts Alkylation

Executive Summary

The introduction of the 2,2,2-trifluoroethyl group (

or ) into aromatic scaffolds is a high-value transformation in medicinal chemistry. The trifluoroethyl moiety acts as a metabolically stable, lipophilic bioisostere for ethyl or isopropyl groups, significantly altering the physicochemical profile of drug candidates.

Standard Friedel-Crafts alkylation using 2,2,2-trifluoroethyl halides is kinetically inhibited due to the severe destabilization of the adjacent carbocation by the strongly electron-withdrawing trifluoromethyl group. This Application Note details a robust, metal-free protocol utilizing 2,2,2-trifluoroethyl sulfoxides as electrophilic surrogates. By leveraging a Pummerer-type activation , researchers can generate a highly reactive thionium intermediate in situ, enabling efficient Friedel-Crafts alkylation of electron-rich arenes under mild conditions.

Scientific Background & Mechanism[1][2][3][4][5]

The Challenge of Fluorinated Carbocations

In classical Friedel-Crafts alkylation, a Lewis acid generates a carbocation from an alkyl halide.[1] However, generating a cation at the

-position to a group ( ) is energetically unfavorable due to the powerful inductive effect ( ) of the fluorine atoms, which destabilizes the positive charge.

The Pummerer-Thionium Solution

To bypass the unstable carbocation, this protocol utilizes a sulfoxide-mediated Pummerer rearrangement . When 2,2,2-trifluoroethyl aryl sulfoxides are treated with trifluoroacetic anhydride (TFAA), they form an acyloxy-sulfonium intermediate.

Crucially, the addition of Trifluoroacetic Acid (TFA) as a co-solvent/promoter facilitates the ionization of the intermediate S,O-acetal to regenerate the reactive thionium ion (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

). This electrophile is sufficiently reactive to intercept arenes in a Friedel-Crafts manifold, yielding -trifluoroethyl aryl sulfides.

Mechanistic Pathway

The reaction proceeds through a "Pummerer-Interrupted" pathway:

• Activation: TFAA acylates the sulfoxide oxygen.[2]

• Rearrangement: Elimination of TFA yields a thionium ion, which may be trapped as an S,O-acetal (Pummerer product).[3]

• Re-ionization: TFA promotes the ionization of the acetal back to the reactive thionium species.

• C-C Bond Formation: The arene nucleophile attacks the thionium ion (Friedel-Crafts step).

• Aromatization: Loss of a proton yields the final sulfide product.

Figure 1: Mechanistic pathway of TFAA/TFA-mediated Friedel-Crafts alkylation with trifluoroethyl sulfoxides.[4] Note the equilibrium between the thionium ion and the S,O-acetal resting state.

Detailed Experimental Protocol

Reagents & Materials

• Electrophile Precursor: Phenyl 2,2,2-trifluoroethyl sulfoxide (1.0 equiv).

• Activator: Trifluoroacetic anhydride (TFAA) (1.2 – 1.5 equiv).

• Promoter/Solvent System: Trifluoroacetic acid (TFA) and Dichloromethane (DCM).

  • Note: A mixture of DCM:TFA (e.g., 4:1 v/v) is often optimal to balance solubility and ionization power.

• Nucleophile: Electron-rich Arene (e.g., Anisole, Mesitylene, Xylene) (1.2 – 2.0 equiv).

• Quench: Saturated aqueous

  .

Step-by-Step Methodology

Step 1: Preparation of Reaction Mixture

• Flame-dry a 10 mL Schlenk tube or round-bottom flask equipped with a magnetic stir bar.

• Under an inert atmosphere (

  or Ar), charge the flask with Phenyl 2,2,2-trifluoroethyl sulfoxide (0.2 mmol, 1.0 equiv).

• Add the Arene (0.24 mmol, 1.2 equiv) and anhydrous DCM (1.0 mL).

Step 2: Activation & Reaction 4. Cool the reaction mixture to 0 °C using an ice bath. 5. Add TFA (0.25 mL) dropwise to the stirring solution. 6. Add TFAA (0.24 mmol, 1.2 equiv) dropwise.

• Observation: The solution may change color (often yellow or orange) indicating the formation of the sulfonium/thionium species.

• Allow the reaction to warm to room temperature (25 °C) and stir for 2–4 hours .

• Monitoring: Monitor consumption of the sulfoxide via TLC (hexane/EtOAc) or LC-MS.

Step 3: Work-up & Isolation 8. Quench the reaction by slowly adding saturated aqueous

(5 mL) at 0 °C. Caution: Gas evolution ( ). 9. Extract the aqueous layer with DCM ( ). 10. Combine organic layers, dry over anhydrous , filter, and concentrate under reduced pressure. 11. Purify the crude residue via silica gel flash column chromatography (Gradient: Hexanes 5% EtOAc/Hexanes).

Critical Parameters & Troubleshooting

Parameter	Recommendation	Impact of Deviation
TFAA Stoichiometry	1.2 – 1.5 equiv	<1.0 equiv: Incomplete conversion. >2.0 equiv: Potential polymerization of sensitive arenes.
TFA Concentration	20% v/v in DCM	No TFA: Reaction stalls at the S,O-acetal stage (Pummerer product) and does not alkylate the arene efficiently.
Temperature	0 °C RT	High Temp (>40°C): Decomposition of the thionium ion; elimination to vinyl sulfides.
Moisture	Strictly Anhydrous	TFAA hydrolyzes rapidly in moist air, killing the activation step.

Substrate Scope & Performance Data

The following table summarizes expected yields based on the electronic nature of the arene nucleophile, derived from optimization studies (e.g., Deng et al., 2022).

Entry	Arene Nucleophile	Electronic Character	Product Yield (%)	Notes
1	1,3,5-Trimethylbenzene (Mesitylene)	Electron-Rich	85-92%	Excellent reactivity due to steric protection and electron density.
2	Anisole (Methoxybenzene)	Electron-Rich	78-85%	Para-selective alkylation predominates.
3	p-Xylene	Moderate	70-75%	Good conversion; requires slightly longer reaction times.
4	Benzene	Neutral	< 40%	Poor reactivity; requires harsher conditions or superacidic media.
5	Phenol	Electron-Rich (Protic)	Variable	O-acylation by TFAA competes with C-alkylation. Protection (e.g., O-Me) recommended.
6	Chlorobenzene	Electron-Deficient	< 10%	Generally unreactive under these specific metal-free conditions.

Synthetic Utility: Post-Functionalization

The immediate product of this reaction is an

-trifluoroethyl aryl sulfide ( ). This is a versatile intermediate:

• Desulfurization (Reductive): Treatment with Raney Nickel or

  removes the group, yielding the (2,2,2-trifluoroethyl)arene ( ).

• Oxidation: Oxidation with mCPBA yields the corresponding sulfone, which can undergo further nucleophilic substitution or Julia-Kocienski olefination.

References

• Deng, Z., Qiu, L., Pan, W., Qian, B., Chen, J., Zhang, H., Chen, Q., Cao, W., & Tang, X. (2022).[3] TFA-Promoted Intermolecular Friedel-Crafts Alkylation of Arenes with 2,2,2-Trifluoroethylaryl Sulfoxides.[3] Chemistry – An Asian Journal, 17(14), e202200190.[3] [Link]

• Prakash, G. K. S., & Hu, J. (2007).[5] Selective Fluoroalkylations with Fluorinated Sulfones, Sulfoxides, and Sulfides.[5] Accounts of Chemical Research, 40(10), 921–930.[5] [Link]

• Lesté-Lasserre, P. (2025). Intertwined Processes in the Pummerer-Type Rearrangement Affording

  -Trifluoromethoxylated Thioethers. Chemistry – A European Journal. [Link]

• Miller, J. A. (2015). Friedel-Crafts Alkylation. Chemistry Steps. [Link]

Sources

• 1. One moment, please... [chemistrysteps.com]
• 2. Pummerer rearrangement - Wikipedia [en.wikipedia.org]
• 3. TFA-Promoted Intermolecular Friedel-Crafts Alkylation of Arenes with 2,2,2-Trifluoroethylaryl Sulfoxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective fluoroalkylations with fluorinated sulfones, sulfoxides, and sulfides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Dehydroxylative Trifluoromethylation for (2,2,2-Trifluoroethyl)benzene Synthesis

The following Application Note and Protocol guide details the Dehydroxylative Trifluoromethylation of benzylic alcohols to synthesize (2,2,2-trifluoroethyl)benzenes . This document is structured for immediate implementation in high-performance medicinal chemistry and process development laboratories.

Executive Summary & Strategic Rationale

The (2,2,2-trifluoroethyl)benzene motif (

) acts as a critical bioisostere for ethyl and isopropyl groups in drug design, offering enhanced metabolic stability (blocking P450 benzylic oxidation) and increased lipophilicity without significant steric penalty.

Traditional synthesis relies on multi-step sequences: converting alcohols to halides/tosylates followed by nucleophilic trifluoromethylation (using Ruppert-Prakash reagent) or radical cross-coupling. These methods suffer from poor atom economy, instability of intermediates, and the requirement for pre-functionalized substrates.

The Solution: Direct Dehydroxylative Trifluoromethylation .[1] This protocol utilizes a "Relay Activation" strategy where the benzylic alcohol is activated in situ into a transient electrophile (iodide/phosphonium species) and immediately intercepted by a copper-trifluoromethyl species. This one-pot transformation streamlines the synthesis, utilizing stable benzyl alcohol feedstocks and avoiding the isolation of mutagenic benzyl halides.

Mechanistic Insight & Reaction Design

The reaction operates via a dual-activation pathway. Success depends on synchronizing the rate of alcohol activation with the generation of the active

species to prevent side reactions (e.g., dimerization or elimination).

The "Relay Activation" Mechanism

• Alcohol Activation: The Appel-type reagent system (

  + ) converts the inert benzylic alcohol ( ) into a highly reactive benzyl iodide ( ) or oxyphosphonium intermediate.

• CF₃ Generation: Chen’s Reagent (Methyl fluorosulfonyldifluoroacetate, MFSDA) undergoes thermal decarboxylation and desulfinylation in the presence of Copper(0) to generate the active

  species.

• Cross-Coupling: The

  species undergoes oxidative addition with the transient benzyl iodide, followed by reductive elimination to forge the bond.

Figure 1: The dual-stream mechanistic pathway synchronizing in situ alcohol activation with copper-mediated trifluoromethylation.

Experimental Protocol

Methodology: Copper-Catalyzed Dehydroxylative Trifluoromethylation (Wu/Xiao Protocol).

Materials & Reagents

Reagent	Role	Equiv.	Notes
Benzyl Alcohol Substrate	Starting Material	1.0	Dry thoroughly.
Chen's Reagent ( )	Source	2.0 - 2.5	Caution: Generates gas ( ).
Copper Powder (Cu)	Catalyst	2.0	Use fine powder (<10 micron) for best surface area.
Triphenylphosphine ( )	Activator	1.5	Recrystallize if oxidized.
1,2-Diiodoethane ( )	Iodine Source	1.5	Light sensitive; store in dark.
DMF (N,N-Dimethylformamide)	Solvent	[0.2 M]	Anhydrous (Water <50 ppm is critical).

Step-by-Step Procedure

Step 1: Reactor Setup

• Use a pressure tube or a heavy-walled Schlenk tube equipped with a magnetic stir bar.

• Critical: Flame-dry the vessel under vacuum and backfill with Argon (

  ) or Nitrogen ( ) three times to ensure an oxygen-free and moisture-free environment.

Step 2: Reagent Addition (Glovebox or Schlenk Line)

• Add Copper powder (2.0 equiv),

  (1.5 equiv), and (1.5 equiv) to the tube.

• Add the Benzyl Alcohol substrate (1.0 equiv).[2][3][4]

• Add anhydrous DMF (concentration ~0.2 M relative to alcohol).

• Last Addition: Add Chen's Reagent (2.0–2.5 equiv) via syringe.

  • Note: If scaling up (>5 mmol), add Chen's reagent slowly at RT to avoid rapid initial gas evolution.

Step 3: The Reaction

• Seal the pressure tube tightly.

• Place the vessel in a pre-heated oil bath at 80 °C .

• Stir vigorously (800+ rpm) for 12–24 hours .

  • Visual Check: The reaction mixture typically turns from a suspension to a dark/brown solution as the Cu species react.

Step 4: Work-up & Purification

• Cool the reaction to room temperature. Vent carefully in a fume hood to release excess pressure (

  ).

• Dilute with Ethyl Acetate (EtOAc) and filter through a pad of Celite to remove copper residues. Rinse the pad with EtOAc.

• Wash the filtrate with Water (3x) and Brine (1x) to remove DMF.

  • Tip: DMF removal is crucial; residual DMF can interfere with silica chromatography.

• Dry over

  , filter, and concentrate under reduced pressure.

  • Volatility Warning: (2,2,2-trifluoroethyl)benzenes can be volatile. Do not apply high vacuum for extended periods if the molecular weight is low.

• Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

Scope & Limitations (Substrate Tolerance)

Functional Group	Compatibility	Notes
Electron-Rich Arenes	Excellent	Methoxy, alkyl groups facilitate the activation step.
Electron-Deficient Arenes	Good	Nitro, cyano, ester groups are tolerated. Reaction times may increase.
Halogens (Cl, Br)	Excellent	Aryl chlorides and bromides remain intact (chemoselective).
Halogens (I)	Poor	Aryl iodides may undergo competitive coupling with Cu-CF3.
Heterocycles	Moderate	Pyridines and thiophenes are tolerated; basic nitrogens may require protection or excess activator.
Aliphatic Alcohols	Poor	This protocol is specific to benzylic (and some allylic) alcohols due to the activation energy required.

Troubleshooting & Optimization

Problem: Low Yield / Incomplete Conversion

• Cause 1: Moisture. The

  activation system is deactivated by water.

  • Fix: Ensure DMF is anhydrous (molecular sieves) and reagents are dry.

• Cause 2: "Stalling" Activation. Electron-deficient alcohols react slowly.

  • Fix: Increase temperature to 100 °C or increase activator loading (

    ) to 2.0 equiv.

Problem: Side Product (Benzyl Iodide)

• Cause: Activation occurred, but Trifluoromethylation failed.

  • Fix: The Cu(0) or Chen's reagent might be compromised. Use fresh Copper powder (activate with dilute HCl/acetone wash if old) and ensure Chen's reagent has not decomposed (check NMR for

    integrity).

Problem: Defluorination

• Cause: High temperatures (>120 °C) can lead to fluoride elimination.

  • Fix: Maintain temperature strictly at 80–90 °C.

Safety & Hazards

• Pressure Generation: Chen's reagent (

  ) releases 1 mole of and 1 mole of per mole of reagent. A sealed tube reaction will generate significant pressure. Use a blast shield.

• Chemical Toxicity:

  • 1,2-Diiodoethane: Severe skin irritant and lachrymator. Handle in a hood.

  • DMF: Hepatotoxic.

• Hydrofluoric Acid (HF): While not added directly, decomposition of fluorinated reagents can generate trace HF. Avoid glass contact if possible or use plastic/Teflon liners if etching is observed.

References

• Primary Protocol (Wu & Xiao, 2021)

  • Title: Cu(0)-catalyzed dehydroxylative trifluoromethylation of (hetero)benzylic alcohols.

  • Source:RSC Advances, 2021, 11 , 39593-39606.[5]

  • URL:[Link]

  • Note: This is the foundational text for the specific Cu(0)

• Chen's Reagent Overview

  • Title: Methyl Fluorosulfonyldifluoroacetate: A New Trifluoromethyl
  • Source:Journal of the Chemical Society, Chemical Communic

  • URL:[Link][6]

• General Review on Dehydroxylative Functionalization

  • Title: Recent trends in dehydroxylative trifluoro-methylation, -methoxylation, -methylthiolation, and -methylselenylation of alcohols.[5]

  • Source:RSC Advances, 2021, 11 , 39593.[5]

  • URL:[Link]

Sources

• 1. Recent trends in dehydroxylative trifluoro-methylation, -methoxylation, -methylthiolation, and -methylselenylation of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eco-Friendly Homo- and Cross-Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. biomedres.us [biomedres.us]
• 5. Recent trends in dehydroxylative trifluoro-methylation, -methoxylation, -methylthiolation, and -methylselenylation of alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sioc.ac.cn [sioc.ac.cn]

Reaction conditions for introducing 2,2,2-trifluoroethyl group

Topic: Reaction Conditions for Introducing the 2,2,2-Trifluoroethyl Group (

) Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Strategic Overview: The Bioisostere Advantage

The 2,2,2-trifluoroethyl (TFE) group is a critical fluorinated motif in modern drug design. Unlike the electron-withdrawing trifluoromethyl group (

) directly attached to an aromatic ring, the TFE group ( ) acts as a unique bioisostere for ethyl and isopropyl groups.

Key Physicochemical Impacts:

• Modulation: The strong electron-withdrawing effect of the group ( ) is dampened by the methylene spacer, lowering the of adjacent amines or alcohols by 2–3 units rather than the drastic shifts seen with direct fluorination.

• Metabolic Stability: The TFE group blocks metabolic oxidation at the

  -position, a common clearance pathway for ethyl groups.

• Lipophilicity: It moderately increases

  without the steric penalty of a tert-butyl group.

This guide details three distinct protocols for introducing the TFE group, selected based on substrate class and bond type formed.

Decision Matrix: Selecting the Right Methodology

Before proceeding, select the protocol that matches your substrate's electrophilicity and hybridization.

Figure 1: Strategic decision tree for selecting the optimal trifluoroethylation method based on substrate functionality.

Detailed Protocols

Protocol A: Nucleophilic Alkylation (The Workhorse)

Target: Amines, Amides, Phenols, Thiols. Reagent: 2,2,2-Trifluoroethyl triflate (TFE-OTf) is preferred over the iodide/bromide due to the severely reduced nucleophilicity of the electrophilic carbon caused by the adjacent

group. TFE-OTf is approximately times more reactive than TFE-I.

Materials

• Substrate: 1.0 equiv (e.g., Indole, Aniline, Phenol)

• Reagent: 2,2,2-Trifluoroethyl triflate (1.2 – 1.5 equiv) [CAS: 6226-25-1]

• Base:

  (2.0 equiv) or (3.0 equiv)

• Solvent: DMF or Acetonitrile (Anhydrous)

Step-by-Step Procedure

• Setup: Flame-dry a reaction vial equipped with a magnetic stir bar. Purge with Argon/Nitrogen.

• Dissolution: Add the substrate (1.0 mmol) and

  (650 mg, 2.0 mmol) to the vial. Add anhydrous DMF (3.0 mL, 0.33 M).

  • Expert Insight: For less acidic substrates (e.g., aliphatic amines), add a catalytic amount of KI (0.1 equiv) to generate the transient TFE-iodide species in situ, though TFE-OTf is usually sufficient.

• Addition: Cool the mixture to 0°C. Add 2,2,2-trifluoroethyl triflate (1.2 equiv) dropwise via syringe.

  • Safety Note: TFE-OTf is a potent alkylating agent. Use gloves and work in a fume hood.

• Reaction: Allow to warm to room temperature. If conversion is slow (monitor by TLC/LCMS), heat to 50–80°C.

  • Note: The "fluorine effect" retards

    kinetics. Heating is often required compared to standard ethylation.[1]

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF, then brine. Dry over and concentrate.

Optimization Table: Base & Solvent Effects

Entry	Base	Solvent	Temp (°C)	Yield (%)	Notes
1		Acetone	Reflux	45	Incomplete conversion often observed.
2		DMF	0 to RT	88	Best for weak nucleophiles (e.g., amides).
3		DMF	60	92	Standard Condition ; Cesium effect aids solubility.
4		DCM	40	<10	Organic bases are generally too weak for TFE-OTf.

Protocol B: Pd-Catalyzed Cross-Coupling

Target: Aryl/Heteroaryl Boronic Acids or Esters.[2] Mechanism: Suzuki-Miyaura type coupling involving oxidative addition of

. Reagent: 2,2,2-Trifluoroethyl iodide ( ).[2]

Materials

• Substrate: Aryl Boronic Acid (1.0 equiv)

• Reagent:

  (4.0 equiv) [CAS: 353-50-4]

• Catalyst:

  (5 mol%)

• Ligand: XPhos or RuPhos (10–20 mol%)

• Base:

  (3.0 equiv) or

• Solvent: Toluene/Water (10:1) or 1,4-Dioxane

Step-by-Step Procedure

• Catalyst Pre-complexation: In a glovebox or under strict inert atmosphere, mix

  and XPhos in toluene and stir for 10 mins.

• Reaction Assembly: Add Aryl Boronic Acid (0.5 mmol) and

  (1.5 mmol).

• Reagent Addition: Add

  (2.0 mmol).

  • Critical Step:

    is volatile (bp 54°C). Use a sealed pressure tube or heavy-walled vial.

• Execution: Heat the sealed vessel to 80–100°C for 12–24 hours.

• Purification: Filter through a celite pad, concentrate, and purify via silica gel chromatography.

Expert Insight: The reductive elimination of the

bond is challenging. Bulky, electron-rich phosphine ligands (Buchwald type) are essential to facilitate this step.

Protocol C: In Situ Generation of 2,2,2-Trifluorodiazoethane

Target: Cyclopropanation of alkenes, Insertion into O-H/N-H bonds (under neutral conditions). Safety Warning: Isolated 2,2,2-trifluorodiazoethane (

) is potentially explosive. This protocol uses a "Brine-Stabilized" in situ generation method which is significantly safer.

Workflow Diagram

Figure 2: Workflow for the safe, in situ generation and consumption of trifluorodiazoethane.

Materials

• Precursor: 2,2,2-Trifluoroethylamine hydrochloride (1.2 equiv)

• Oxidant:

  (1.5 equiv)

• Catalyst (for insertion):

  (1 mol%) or Copper(I) triflate.

• Solvent:

  / Water (Biphasic)

Step-by-Step Procedure

• Aqueous Phase: Dissolve

  in water (minimal volume) and cool to 0°C.

• Organic Phase: In a separate flask, dissolve the substrate and Rh-catalyst in

  . Add 2,2,2-trifluoroethylamine hydrochloride.[3]

• Biphasic Mixing: Add the aqueous

  solution to the organic mixture at 0°C.

• Acidification: Slowly add a catalytic amount of dilute

  or acetic acid to initiate diazotization.

• Reaction: The generated

  partitions into the DCM layer and reacts immediately with the substrate. Stir at 0°C to RT for 4–12 hours.

• Quenching: Carefully add dilute acetic acid to quench any unreacted diazo compound before workup.

References

• Nucleophilic Alkylation Review

  • Uneyama, K., & Yamazaki, T. (2017).[4] Toward Nucleophilic Trifluoroethylation: Generation, Stabilization and Alkylation of 1-Substituted and 1,1-Disubstituted 2,2,2-Trifluoroethyl Carbanion Equivalents. Journal of Fluorine Chemistry.

• Pd-Catalyzed Cross-Coupling

  • Xu, J., et al. (2011).[5] Palladium-Catalyzed 2,2,2-Trifluoroethylation of Organoboronic Acids and Esters. Angewandte Chemie International Edition.

• Diazo Reagent Safety & Protocol

  • Zhu, C.-L., et al. (2015). Brine-Stabilized 2,2,2-Trifluorodiazoethane and Its Application in the Synthesis of CF3-Substituted Cyclopropane α-Amino Acids. Organic Letters.

• Photoredox Approaches

  • Yasu, Y., et al. (2015).

Sources

• 1. 2,2,2-Trifluoroethyl Formate: A Versatile and Selective Reagent for the Formylation of Alcohols, Amines, and N-Hydroxylamines [organic-chemistry.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Notes & Optimization

Improving yield of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and process chemists optimizing the synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene .

Traditional nucleophilic trifluoroethylation often fails due to the poor electrophilicity of CF₃CH₂X reagents and their tendency to undergo β-fluoride elimination. To bypass the need for unstable arylmetal intermediates, the modern standard is a Nickel-catalyzed reductive cross-coupling utilizing 1-bromo-2-chloro-4-fluorobenzene and 2,2,2-trifluoroethyl chloride or iodide [1].

Below, you will find our diagnostic workflow, a self-validating protocol, quantitative optimization data, and mechanistic troubleshooting FAQs to ensure high-yield scale-up.

Diagnostic Workflow Diagram

Use the following logical relationship diagram to diagnose and correct common failure modes during the cross-coupling process.

Logical troubleshooting workflow for optimizing Ni-catalyzed trifluoroethylation.

Self-Validating Experimental Protocol

This step-by-step methodology relies on a Nickel/reductant system. It is designed with visual checkpoints (self-validating steps) to ensure the catalytic cycle is active before consuming expensive starting materials.

Reagents: 1-bromo-2-chloro-4-fluorobenzene (1.0 equiv), 2,2,2-trifluoroethyl iodide (1.5 equiv), NiBr₂·glyme (10 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 15 mol%), Manganese dust (2.0 equiv), anhydrous N,N-dimethylacetamide (DMA).

Step-by-Step Methodology:

• Catalyst Pre-Assembly: In a nitrogen-filled glovebox, charge a heavy-walled Schlenk tube with NiBr₂·glyme, dtbbpy, and Mn dust.

• Activation & Validation: Add 3.0 mL of anhydrous DMA. Stir the suspension vigorously at room temperature for 15 minutes.

  • Self-Validation Checkpoint: The solution must transition from pale green to a deep, dark green/blue. This color change confirms the successful reduction of the Ni(II) precatalyst to the active Ni(0)/Ni(I) species. If the solution remains pale, your Mn dust is oxidized and must be re-activated.

• Substrate Addition: Add 1-bromo-2-chloro-4-fluorobenzene followed by 2,2,2-trifluoroethyl iodide.

• Sealed Reaction: Tightly seal the Schlenk tube with a Teflon screw cap. Critical: CF₃CH₂I is highly volatile (b.p. 55 °C). An open reflux system will result in reagent loss and stalled conversion.

• Heating: Transfer the sealed tube to a pre-heated oil bath at 60 °C and stir at 800 rpm for 16 hours.

• Workup & Analysis: Cool to room temperature. Carefully vent the tube, quench with 1M HCl (to dissolve unreacted Mn), and extract with EtOAc. Determine the yield via ¹⁹F NMR using α,α,α-trifluorotoluene as an internal standard.

Quantitative Optimization Data

Understanding how variables impact the catalytic cycle is crucial. The table below summarizes the causality behind different parameter choices and their direct impact on the yield of the target molecule.

Catalyst System	Ligand	Reductant	Solvent	Temp (°C)	Yield (%)	Observation / Causality
NiBr₂·glyme (10 mol%)	dtbbpy	Mn (2.0 eq)	DMA	60	82%	Optimal conditions; efficient radical trapping.
NiBr₂·glyme (10 mol%)	bpy	Mn (2.0 eq)	DMA	60	45%	Ligand is too electron-poor; slows oxidative addition of the aryl bromide.
NiBr₂·glyme (10 mol%)	dtbbpy	Zn (2.0 eq)	DMA	60	60%	Zn is a stronger reductant than Mn; leads to premature over-reduction (proto-debromination).
Pd(PPh₃)₄ (5 mol%)	None	None	Toluene	80	<5%	Fails completely. CF₃CH₂I resists oxidative addition to Pd(0) without a boronic acid partner [2].
NiBr₂·glyme (10 mol%)	dtbbpy	Mn (2.0 eq)	THF	60	30%	Poor solubility of the active catalytic species; reaction stalls.

Troubleshooting FAQs

Q: Why am I observing high levels of proto-debromination (1-chloro-3-fluorobenzene) instead of the cross-coupled product? A: Proto-debromination is a classic symptom of premature protonation of the Ni-aryl intermediate. Mechanistically, after the oxidative addition of the aryl bromide to Ni(0), the resulting Ni(II)-aryl complex must intercept the CF₃CH₂• radical (generated by the reduction of the trifluoroethyl halide). If your solvent contains trace moisture, or if your reductant (like Zn) is overly aggressive, the Ni-aryl species will undergo protonation before radical trapping can occur. Actionable Fix: Rigorously dry your DMA over activated 3Å molecular sieves. Switch from Zinc to Manganese dust, as Mn provides a milder, more controlled reduction potential that syncs better with the radical generation rate.

Q: The conversion of 1-bromo-2-chloro-4-fluorobenzene is stalling at 40%. How can I push the reaction to completion? A: Stalled conversion is almost always caused by the loss of the volatile trifluoroethylating agent. 2,2,2-Trifluoroethyl chloride (b.p. 28 °C) and iodide (b.p. 55 °C) easily escape into the headspace. If the reaction vessel is not hermetically sealed, the reagent boils off, halting the catalytic cycle. Actionable Fix: Conduct the reaction in a heavy-walled, sealed Schlenk tube or a pressure vial. Additionally, ensure your Mn dust is active; adding a catalytic amount of iodine (I₂) or 1,2-dibromoethane prior to the aryl halide can strip away the passivating oxide layer on the metal surface.

Q: I am seeing significant biaryl homocoupling (3,3'-dichloro-5,5'-difluorobiphenyl). How do I minimize this? A: Homocoupling occurs when the local concentration of the aryl halide is too high. This favors the traditional Ni-catalyzed reductive homocoupling pathway (Ni(II) → Ni(III) → Ni(I)) over the desired cross-coupling radical pathway. Actionable Fix: Implement a slow addition of the 1-bromo-2-chloro-4-fluorobenzene using a syringe pump over 2–3 hours. This keeps the steady-state concentration of the aryl halide low, giving the CF₃CH₂• radical ample time to efficiently trap the Ni-aryl intermediate.

Q: Can I use a Palladium-catalyzed approach instead of Nickel? A: Yes, but not directly from the aryl bromide. Direct cross-coupling of aryl halides with trifluoroethyl halides using Palladium is notoriously difficult due to the pronounced tendency of alkyl-palladium complexes to undergo β-fluoride elimination. To use Palladium, you must pre-functionalize your starting material into an aryl boronic acid (e.g., 2-chloro-4-fluorophenylboronic acid) and perform a Suzuki-type cross-coupling with CF₃CH₂I [2]. For late-stage functionalization or shorter synthetic routes, the Nickel-catalyzed reductive cross-coupling remains superior.

References

• Li, X., et al. "Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis." Organic Letters, American Chemical Society.[Link]

• Liang, A., et al. "The palladium-catalyzed cross-coupling reactions of trifluoroethyl iodide with aryl and heteroaryl boronic acid esters." Chemical Communications, Royal Society of Chemistry.[Link]

Minimizing side products in trifluoroethylation reactions

Introduction: The Challenge

Welcome to the Trifluoroethylation Support Center. You are likely here because the 2,2,2-trifluoroethyl group (

) is a critical bioisostere for ethyl or isopropyl groups, offering enhanced metabolic stability and lipophilicity. However, introducing this group is chemically distinct from standard alkylation due to the potent electron-withdrawing nature of the moiety.

The Core Problem: The

group significantly acidifies the adjacent methylene protons ( reduction). Consequently, traditional alkylation conditions often trigger -elimination (defluorinative elimination) , leading to the formation of 1,1-difluoroalkenes rather than the desired product.

This guide addresses the three most common failure modes:

-elimination, regioselectivity loss, and reagent decomposition.

Module 1: The -Elimination Trap (HF Elimination)

User Complaint: "I am using 2,2,2-trifluoroethyl iodide (

) with sodium hydride ( ), but my yield is low. NMR shows a characteristic doublet of doublets in the alkene region (~4.0-5.0 ppm)."

Diagnosis

You are observing defluorinative

-elimination . The base ( ) is deprotonating the methylene position ( ) of the alkylating agent or the intermediate, leading to the expulsion of a fluoride ion and the formation of a 1,1-difluoroalkene side product.

The Mechanism

Unlike standard ethyl iodide,

possesses acidic -protons. A strong, hard base promotes E2 elimination over substitution.

Troubleshooting Protocol

Step 1: Switch the Base Stop using strong bases like

, , or LDA.

• Recommendation: Use mild, carbonate-based bases. Cesium Carbonate (

  ) is the gold standard here. The "Cesium Effect" (higher solubility and softer cation) promotes attack while minimizing basicity.

• Alternative: Potassium Phosphate (

  ) in acetone or DMF.

Step 2: Lower the Temperature Elimination (E2) has a higher activation energy than Substitution (

).

• Action: Run the reaction at 0°C to Room Temperature . Do not heat to reflux unless absolutely necessary.

Step 3: Change the Electrophile If

is failing, switch to 2,2,2-Trifluoroethyl Triflate ( ) .

• Why: The triflate is a "super-leaving group" (

  times more reactive than iodide). It allows the substitution to proceed at much lower temperatures (often -78°C to 0°C), kinetically outcompeting the elimination pathway.

Visualizing the Competition (DOT Diagram)

Caption: Kinetic competition between desired substitution (

) and undesired HF elimination (E2). Path B is accelerated by heat and strong bases.

Module 2: Regioselectivity (N- vs. O- vs. C- Alkylation)

User Complaint: "I am trying to N-trifluoroethylate an indole/amide, but I am getting significant O-alkylation or C3-alkylation."

Diagnosis

The trifluoroethyl group is bulky and electron-withdrawing.[1] This alters the Hard/Soft Acid-Base (HSAB) matching compared to standard alkylations.

Troubleshooting Protocol

Scenario A: Indoles and Pyrroles

• Issue: Competition between N-alkylation and C3-alkylation.

• Fix: Use Phase Transfer Catalysis (PTC) .

  • System: 50% aq. NaOH / Toluene with

    (10 mol%).

  • Why: The interfacial mechanism favors N-alkylation for indoles by keeping the anion "naked" but paired with a soft ammonium cation in the organic phase.

Scenario B: Amides/Lactams (O- vs N- alkylation)

• Issue: O-alkylation is often kinetically favored.

• Fix: Solvent Control.

  • Protocol: Use polar protic solvents (like TFE or alcohols) or add water if possible. Hydrogen bonding solvates the oxygen of the amidate anion, shielding it and directing the electrophile to the Nitrogen.

  • Reagent Switch: Use Hypervalent Iodine reagents (e.g., Mesityl(trifluoroethyl)iodonium triflate).[2] These reagents are "harder" electrophiles and often show high N-selectivity under uncatalyzed conditions [1].

Module 3: Reagent Stability & Safety (Diazo Compounds)

User Complaint: "I want to use trifluorodiazoethane (

) to avoid basic conditions, but I'm worried about safety and dimerization."

Diagnosis

is a powerful reagent for inserting into N-H or O-H bonds without base. However, it is toxic, potentially explosive, and prone to dimerization (forming ).

Troubleshooting Protocol

Step 1: Do NOT Isolate Never isolate neat trifluorodiazoethane. It is volatile and unstable.

Step 2: In-Situ Generation (The "Rescue" Protocol) Generate the reagent inside the reaction vessel using Trifluoroethylamine hydrochloride (

) and Sodium Nitrite ( ).

Step 3: Catalyst Selection Uncatalyzed reactions are slow and lead to side products.

• Recommended Catalyst: Iron(III) Porphyrin or simple Iron salts.

• Protocol:

  • Dissolve Substrate +

    in water/organic mix.

  • Add Catalyst (1-2 mol%).

  • Slowly add

    (aq) via syringe pump.

  • Why: Slow addition keeps the concentration of free diazo low, preventing homocoupling/dimerization [2].

Summary Data: Reagent Selection Matrix

Use this table to select the correct reagent based on your substrate's sensitivity.

Reagent	Reactivity Mode	Major Side Product	Recommended For	Avoid If
	(Slow)	1,1-Difluoroalkene (Elimination)	Robust nucleophiles (Thiols, Amines)	Substrate is base-sensitive
	(Fast)	Elimination (if Temp > 0°C)	Weak nucleophiles, Amides	Strong bases present
	Carbene/Insertion	Dimerization, Azines	Acidic substrates (Carboxylic acids, Phenols)	You lack fume hood safety protocols
Hypervalent Iodine	Electrophilic Transfer	Radical byproducts	Late-stage functionalization, Heterocycles	Cost is a primary constraint

References

• Ma, J. A., & Cahard, D. (2008). Update on Trifluoromethylation and Trifluoroethylation. Chemical Reviews, 108(9).

• Han, J. B., et al. (2015).[3] Recent Progress in Metal-Mediated Trifluoroethylation. Current Organic Chemistry, 19(16).[3][4]

• Koike, T., & Akita, M. (2016). Radical Trifluoroethylation via Photoredox Catalysis. Accounts of Chemical Research.

• Lamba, M., et al. (2024). Metal- and additive-free TfOH catalyzed chemoselective O- and S-trifluoroethylation. Green Chemistry.

Sources

• 1. irejournals.com [irejournals.com]
• 2. researchgate.net [researchgate.net]
• 3. benthamdirect.com [benthamdirect.com]
• 4. eurekaselect.com [eurekaselect.com]

Solubility issues with 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Solubility & Handling of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Executive Summary & Physicochemical Profile

This guide addresses the specific solubility and handling challenges associated with 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene . Unlike its trifluoromethyl analogs, the 2,2,2-trifluoroethyl group (

) introduces a methylene spacer that increases conformational flexibility while maintaining extreme lipophilicity.[1]

Compound Profile:

• Class: Polyhalogenated Alkylbenzene.[1]

• Primary Challenge: Extreme hydrophobicity (High LogP) leading to "crashing out" in aqueous buffers and "oiling out" in synthesis workups.[1]

• Physical State: Typically a dense, colorless liquid or low-melting solid at room temperature.[1]

• Key Property: The combination of the trifluoroethyl group and the chloro-fluoro substitution pattern creates a molecule that is immiscible with water and prone to adsorption on plastic surfaces.

Troubleshooting Module: Stock Solution Preparation

The Issue: Users often report incomplete dissolution or "cloudy" stocks when using standard solvents like Methanol or non-anhydrous DMSO.

Root Cause: The high lipophilicity requires a solvent with a high dielectric constant and significant organic character to disrupt the crystal lattice or liquid-liquid intermolecular forces.[1]

Protocol 1: Robust Stock Preparation

• Solvent Selection:

  • Recommended: Anhydrous DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide).[1]

  • Avoid: Ethanol or Methanol for primary stock (solubility is often insufficient for >10 mM stocks).[1]

• Procedure:

  • Weigh the compound in a glass vial (avoid plastic weighing boats if liquid; it may stick).

  • Add DMSO to achieve a target concentration of 10 mM to 50 mM .

  • Sonicate for 5–10 minutes. Note: Brief heating to 37°C is acceptable if the compound is a solid.

  • Visual Check: The solution must be perfectly clear. Any turbidity indicates micro-precipitation or moisture contamination.[1]

Table 1: Solvent Compatibility Matrix

Solvent	Solubility Rating	Application	Notes
DMSO (Anhydrous)	High	Stock Solutions	Hygroscopic; keep sealed.[1]
DMF	High	Stock / Synthesis	Good alternative to DMSO.[1]
DCM / Chloroform	High	Synthesis / Extraction	Excellent solubility; volatile.[1]
Ethanol / Methanol	Moderate/Low	Dilution	Risk of precipitation at high conc.[1]
Water / PBS	Negligible	Assays	Will precipitate immediately.

Troubleshooting Module: Aqueous Dilution (Assays)

The Issue: When the DMSO stock is added to an aqueous assay buffer (e.g., for enzyme inhibition or cell-based assays), the compound precipitates, causing false negatives (loss of compound) or false positives (light scattering/aggregation).

Root Cause: The "Crash-Out" Effect.[1] The water capacity of the DMSO stock is exceeded instantly upon dilution.

Protocol 2: The "Intermediate Dilution" Method Do not pipette 100% DMSO stock directly into 100% aqueous buffer.[1]

• Step A (Stock): Start with 10 mM DMSO stock.

• Step B (Intermediate): Dilute 1:10 or 1:20 into a compatible organic solvent (e.g., Ethanol or pure DMSO) to create a working solution (e.g., 500 µM).

• Step C (Final): Dilute the working solution into the assay buffer with rapid vortexing.

  • Pro-Tip: Ensure the assay buffer contains a surfactant (e.g., 0.05% Tween-80 or Pluronic F-127 ) to form micelles around the lipophilic molecule.[1]

Visual Workflow: Preventing Precipitation

Caption: Workflow to prevent precipitation of lipophilic fluorinated aromatics in aqueous media.

Troubleshooting Module: Synthesis & Workup

The Issue: During synthesis, users struggle with phase separation. The organic layer containing the product often sinks, or emulsions form.

Root Cause:

• Density: Polyhalogenated compounds are dense.[1] If dissolved in a chlorinated solvent (DCM), the organic layer is at the bottom. If in Toluene/Ethyl Acetate, it may be the top layer, but the high density of the solute can invert phases at high concentrations.

• Lipophilicity: The compound refuses to partition into aqueous washes.

Protocol 3: Workup Optimization

• Extraction Solvent: Use Ethyl Acetate (EtOAc) or Toluene rather than DCM if you want the organic layer on top.[1]

• Emulsion Breaking: If an emulsion forms during the brine wash, add a small amount of Methanol or filter the biphasic mixture through a pad of Celite.

• Drying: Use Magnesium Sulfate (

  ) rather than Sodium Sulfate, as it is more aggressive in removing trapped water from the viscous oil.[1]

Frequently Asked Questions (FAQ)

Q1: Why is my LC-MS signal low even though the stock looks clear? A: The compound may be sticking to the plastic of your pipette tips or well plate.[1]

• Fix: Use Low-Retention pipette tips and Glass-Coated (or polypropylene) plates.[1] Avoid polystyrene plates for storage.[1]

Q2: Can I store the DMSO stock at -20°C? A: Yes, but DMSO freezes at 19°C. Repeated freeze-thaw cycles can introduce water (condensation), which causes the compound to crash out over time.[1]

• Fix: Aliquot the stock into single-use glass vials before freezing.

Q3: Is the trifluoroethyl group stable? A: Yes. The

group is generally metabolically and chemically stable under standard conditions.[1] It does not undergo defluorination as easily as some other fluorinated motifs, but it contributes significantly to the molecule's "greasiness" (lipophilicity) [1].

References

• BenchChem. (n.d.).[1] 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene - Chemical Properties and Synthesis. Retrieved from [1]

• National Center for Biotechnology Information (PubChem). (n.d.).[1] Compound Summary: Fluorinated Benzene Derivatives. Retrieved from [1]

• Dickhut, R. M., et al. (1988). The solubility of hydrophobic aromatic chemicals in organic solvent/water mixtures. Environmental Science & Technology.[1][2] Retrieved from [1][2]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (General reference on fluorinated motifs).

Sources

• 1. 2-Chloro-4-fluorobenzotrichloride | C7H3Cl4F | CID 20158503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The solubility of hydrophobic aromatic chemicals in organic solvent/water mixtures (Thesis/Dissertation) | OSTI.GOV [osti.gov]

Technical Support Center: Optimizing Catalyst Loading for Trifluoroethyl Cross-Coupling

Status: Operational Operator: Senior Application Scientist Topic: 2,2,2-Trifluoroethylation (

) Optimization Reference ID: TFE-OPT-2026

Executive Summary & Core Mechanic

The Central Conflict: Introducing a 2,2,2-trifluoroethyl group is kinetically distinct from simple methylation or trifluoromethylation. The presence of fluorine atoms on the

-carbon creates a "trap" for transition metals: -Fluoride Elimination .

When optimizing catalyst loading, you are not just balancing cost vs. yield; you are racing against a decomposition pathway. If your catalyst loading is too low, the turnover frequency (TOF) drops, allowing the unimolecular

-elimination to outcompete the bimolecular reductive elimination, killing your yield and generating difluoroalkene side products.

This guide covers the two primary modalities: Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald style) and Photoredox Catalysis .

Module A: Palladium-Catalyzed Systems

The "Black Box" of Catalyst Death

User Query: "I am using Pd(OAc)2/XPhos at 5 mol%. My conversion stalls at 60%, and I see a difluoroalkene side product. Should I increase loading to 10%?"

Technical Diagnosis: Increasing loading alone is a bandage, not a cure. You are suffering from

-Fluoride Elimination .

• Mechanism: The key intermediate,

  , has two fates:

  • Reductive Elimination (Desired): Forms

    . This is bimolecular (dependent on complex concentration) and sterically demanding.
  • -Fluoride Elimination (Undesired): The Pd center strips a fluorine from the -position, ejecting 1,1-difluoroethylene ( ) and forming a dead species.

The Solution: You must accelerate Reductive Elimination over

-Elimination.

• Ligand Switch: Use bulky, electron-rich biaryl phosphines (e.g., XPhos , RuPhos , or BrettPhos ). The bulk promotes reductive elimination.

• Concentration: Run the reaction at higher concentration (e.g., 0.5 M - 1.0 M). Reductive elimination is often faster at higher concentrations, whereas

  -elimination is unimolecular (concentration independent).

Visualization: The -Elimination Trap

Caption: The kinetic competition between productive coupling (Green path) and destructive

-fluoride elimination (Red path).

Module B: Photoredox Catalysis

The "Photon Flux" Bottleneck

User Query: "I switched to an Ir-photocatalyst to avoid Pd issues. Yields are inconsistent when I scale up, even if I keep catalyst loading at 2 mol%."

Technical Diagnosis: In photoredox trifluoroethylation (often using

), catalyst loading is inextricably linked to Light Penetration (Beer-Lambert Law) .

• The Trap: At high concentrations or scale, the catalyst at the vial wall absorbs all photons (Inner Filter Effect). The catalyst in the center is inactive.

• Optimization: Loading should be inversely proportional to path length.

Protocol: The "Light/Load" Check

• Run A: 1 mol% catalyst, high intensity light (450 nm), 0.1 M concentration.

• Run B: 2 mol% catalyst, same light, same concentration.

• Analysis: If Run B is slower or yields are identical, your reaction is photon-limited , not catalyst-limited. Adding more catalyst actually hurts by blocking light.

Module C: Scientific Optimization Protocol

How to Determine Minimum Effective Loading (RPKA)

Do not guess. Use Reaction Progress Kinetic Analysis (RPKA) to determine if your catalyst is deactivating.[1][2]

The "Same Excess" Protocol: This experiment determines if the catalyst remains active throughout the reaction or if product inhibition/thermal death is occurring.

Step	Action	Rationale
1	Standard Run	Run reaction with [Substrate] = 0.1 M, [Reagent] = 0.12 M (Excess = 0.02 M). Monitor conversion vs. time.
2	"Same Excess" Run	Run reaction starting at 50% conversion conditions. [Substrate] = 0.05 M, [Reagent] = 0.07 M (Excess = 0.02 M).
3	Time Shift	Shift the time axis of Run 2 so 0 min aligns with the time Run 1 reached 50% conversion.
4	Overlay	Perfect Overlay: Catalyst is robust. You can lower loading.Run 2 is Faster: Catalyst in Run 1 was dying (deactivation). You need higher loading or better ligands.Run 2 is Slower: Product inhibition.

Troubleshooting Matrix

Symptom	Likely Cause	Corrective Action
Low Yield + Difluoroalkene	-Fluoride Elimination	Switch to XPhos or RuPhos . Increase reaction concentration to >0.5M.
Reaction Stalls at 50%	Catalyst Poisoning / Aggregation	Perform "Same Excess" test. If deactivation confirmed, add stabilizer or switch Pd source (e.g., from Pd(OAc)2 to Pd2(dba)3).
Variable Yields (Photoredox)	Photon Limitation	Decrease catalyst loading. Increase surface-area-to-volume ratio (use flow reactor or thinner vials).
Homocoupling (Ar-Ar)	Slow Transmetallation	Increase Base strength (e.g., to ) or add water (Suzuki interface).

Optimization Workflow Diagram

Caption: Decision tree for systematically optimizing catalyst loading based on kinetic data.

References

• Palladium-Catalyzed Trifluoroethylation of Boronic Acids

  • Title: Palladium-Catalyzed 2,2,2-Trifluoroethylation of Organoboronic Acids and Esters.[3]

  • Source:Angewandte Chemie Intern
  • Significance: Establishes XPhos and Cs2CO3 as the critical system to suppress -fluoride elimin

• Mechanistic Insights on

  -Fluoride Elimination:

  • Title: Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.[4][5]

  • Source:Catalysts, 2014, 4(3), 321-345.[4]

  • Significance: Detailed review of the competition between reductive elimination and -fluoride elimin

• Reaction Progress Kinetic Analysis (RPKA)

  • Title: Reaction Progress Kinetic Analysis: A Powerful Methodology for Mechanistic Studies.[6]

  • Source:Angewandte Chemie Intern
  • Significance: The foundational text for the "Same Excess" protocol described in Module C.

• Photoredox Trifluoroethylation

  • Title: Photoredox-catalyzed 2,2,2-trifluoroethylation and 2,2-difluoroethylation of alkenes.

  • Source:Organic Chemistry Frontiers, 2021, 8, 6597-6602.

  • Significance: Demonstrates radical pathways that avoid the Pd(II)

Sources

• 1. knowleslab.princeton.edu [knowleslab.princeton.edu]
• 2. bard.edu [bard.edu]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]

Handling moisture sensitivity in Ruppert-Prakash reactions

Technical Support Center: Ruppert-Prakash Reaction Handling Moisture Sensitivity in Nucleophilic Trifluoromethylation

Executive Summary: The Moisture Paradox

Current Status: Active Severity: Critical Topic: Moisture-induced termination in TMSCF

reactions.

The Ruppert-Prakash reaction is mechanistically unique: it is an autocatalytic chain process initiated by a nucleophile (typically fluoride) [1]. While the reagents (TMSCF

) are relatively stable, the active trifluoromethylating species is hypersensitive to protonation.

The Core Conflict: Water does not just hydrolyze the reagent; it acts as a chain terminator . A single molecule of water can quench the active catalytic species, halting the entire cycle and generating fluoroform (CF

H) as a permanent, non-reactive byproduct [2].

Support Directive: This guide replaces "hope-based" drying methods with a deterministic approach to moisture exclusion, ensuring high-fidelity trifluoromethylation.

The "Gold Standard" Protocol (Moisture-Hardened)

Designed for high-value substrates where failure is not an option.

Reagents & Setup

Component	Specification	Validation Method
Solvent (THF)	Anhydrous, <50 ppm H O	Karl Fischer titration or solvent system with activated alumina.
TMSCF	Distilled, stored under Ar	F NMR (check for hydrolysis products like TMS O).
Initiator	TBAT (Solid, anhydrous) or CsF (Dried)	Avoid standard hydrated TBAF (see FAQ).
Vessel	Flame-dried Schlenk flask	Vacuum/Ar cycle (3x) while hot.

Step-by-Step Execution

• Vessel Prep: Flame-dry a 2-neck Schlenk flask under vacuum. Backfill with Argon.[1][2]

• Substrate Loading: Add substrate (1.0 equiv) and anhydrous THF (0.5 M concentration).

• Reagent Addition: Add TMSCF

  (1.2 – 1.5 equiv) via syringe.

  • Note: No reaction occurs yet. This is a stable mixture in the absence of initiator.

• Initiation (The Critical Step):

  • Option A (Preferred): Add solid, anhydrous TBAT (1 mol%) under positive Ar pressure.

  • Option B (TBAF route): Add dried TBAF (1 mol%) in THF dropwise at 0°C.

• Monitoring: Stir at 0°C

  RT.

  • Self-Validation Check: Monitor

    F NMR.

  • Success Signal: Disappearance of TMSCF

    (-64 ppm) and appearance of product silyl ether (-70 to -80 ppm).

  • Failure Signal: Appearance of CF

    H doublet (-78 ppm, Hz).

• Workup: Add TBAF (1.0 equiv) or aqueous HCl to cleave the silyl ether and isolate the alcohol.

Troubleshooting Hub (Q&A)

Issue: "My reaction started but stalled at 50% conversion."

Diagnosis: Chain Termination via Moisture Ingress. The Ruppert-Prakash reaction is autocatalytic. The initial adduct (alkoxide) acts as the catalyst for subsequent turnover. If water enters, it protonates this alkoxide or the active siliconate species, breaking the chain [3]. Corrective Action:

• Do not add more initiator immediately. This often leads to rapid decomposition of remaining TMSCF

  .

• Check for "The Stall Signal": Take a crude

  F NMR. If you see a sharp doublet at -78 ppm (Fluoroform), your system is wet.

• Rescue: If TMSCF

  is still present, add a fresh portion of anhydrous initiator (e.g., CsF) and 0.1 equiv of TMSCF to restart the catalytic cycle.

Issue: "Why shouldn't I use the bottle of 1M TBAF in THF?"

Diagnosis: Initiator Hydration. Commercial 1M TBAF in THF typically contains ~5 wt% water [1]. While the reaction can work with wet TBAF (using excess TMSCF

to scavenge water), this generates HF and heat, which can decompose sensitive substrates. The Fix:

• Switch to TBAT (Tetrabutylammonium difluorotriphenylsilicate): It is a non-hygroscopic, anhydrous solid source of fluoride.

• Switch to CsF: Dry CsF (flame-dried under vacuum) is an excellent heterogeneous initiator that introduces zero protons.

Issue: "I see a massive exotherm and gas evolution upon initiator addition."

Diagnosis: Rapid Hydrolysis (The "Runaway" Effect). You are witnessing the rapid decomposition of TMSCF

by water, catalyzed by fluoride. The gas is Fluoroform (CF H). Corrective Action:

• Immediate: Cool to -78°C to slow the kinetics.

• Prevention: Your solvent or initiator is wet. Re-dry THF over molecular sieves (3Å or 4Å) for 24 hours. Ensure the reaction vessel is sealed under positive inert gas pressure.

Issue: "My yield is low, but the NMR showed full conversion."

Diagnosis: Volatility or Silyl Ether Stability.

• Volatility: Trifluoromethylated alcohols can be volatile. Did you lose product on the rotovap?

• Silyl Ether Stability: The intermediate silyl ether is stable. If you didn't perform a dedicated deprotection step (acid or fluoride wash), you might be losing the silyl ether during a silica column or extraction. The Fix:

• Always include a specific deprotection step (e.g., stirring with 1M HCl or TBAF) before attempting isolation, unless the silyl ether is the desired product.

Mechanistic Visualization

The following diagrams illustrate the competition between the productive catalytic cycle and the destructive moisture pathway.

Diagram 1: The Cycle of Catalysis vs. Destruction

Caption: The "Cycle of Destruction." Note how water intercepts the active pentacoordinate silicon species, permanently removing the CF

group as unreactive gas (Fluoroform).

Diagram 2: Troubleshooting Logic Tree

Caption: Diagnostic workflow for determining the cause of reaction failure using

F NMR signatures.

Reference Data: Initiator Selection

Initiator	State	Moisture Risk	Best Use Case	Notes
TBAF (1M THF)	Liquid	High	Robust substrates only	Contains ~5% water. Generates HF.
TBAT	Solid	Low	Sensitive substrates	Anhydrous, non-hygroscopic. Slower but cleaner [1].
CsF	Solid	Low	Large scale	Must be dried (vac/heat). Heterogeneous (slow).
TMA-F (Anhydrous)	Solid	Medium	Low temp (-78°C)	Very reactive. Hard to dry without decomp [4].
KOtBu	Solid	Low	Non-enolizable ketones	Acts via alkoxide activation.

References

• Prakash, G. K. S., Krishnamurti, R., & Olah, G. A. (1989).[3] Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3).[3][4] A trifluoromethide equivalent.[2][3][5][6] Journal of the American Chemical Society, 111(1), 393–395.[3] Link

• Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757–786. Link

• Mizuta, S., Verhoog, S., Engle, K. M., Khotavivattana, T., O’Duill, M., Wheelhouse, K., Rassias, G., Médebielle, M., & Gouverneur, V. (2013). Catalytic Hydrotrifluoromethylation of Unactivated Alkenes. Journal of the American Chemical Society, 135(7), 2505–2508. Link

• Christe, K. O., Wilson, W. W., Wilson, R. D., Bau, R., & Feng, J. (1990). Syntheses, properties, and structures of anhydrous tetramethylammonium fluoride and its 1:1 adduct with trans-3-amino-2-butenenitrile. Journal of the American Chemical Society, 112(21), 7619–7625. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3). A trifluoromethide equivalent [organic-chemistry.org]
• 4. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 5. Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert-Prakash Reagent [organic-chemistry.org]
• 6. Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00670J [pubs.rsc.org]

Technical Support Center: Separation of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene Isomers

The following Technical Support Guide is designed for researchers and process chemists working with 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene (CAS: Generic structure match, specific isomer CAS often proprietary/variable).

This guide addresses the critical challenge of separating this target molecule from its regioisomers (e.g., 2-chloro-5-fluoro-, 3-chloro-4-fluoro- isomers) generated during electrophilic aromatic substitution or trifluoroethylation workflows.[1]

Current Status: Online | Tier: Level 3 (Senior Application Scientist) Scope: Chromatography (GC/HPLC), Distillation, and Spectroscopic Identification.

Diagnostic Triage: What issue are you encountering?

Symptom	Probable Cause	Recommended Module
Co-eluting peaks in GC	Stationary phase polarity mismatch; isomers have identical boiling points.	[Go to Module 1: GC Optimization]
"Shoulder" peaks in HPLC	Inadequate selectivity ( ) for halogenated positional isomers.	[Go to Module 2: HPLC Selectivity]
Distillation fractions impure	Azeotrope formation or insufficient theoretical plates for C.	[Go to Module 3: Bulk Purification]
Ambiguous NMR spectra	Difficulty distinguishing 1,2,4-substitution from 1,2,5- or 1,2,3-.	[Go to Module 4: Identification]

Module 1: High-Resolution Gas Chromatography (GC)

Issue: Standard non-polar columns (e.g., 100% Dimethylpolysiloxane) often fail to resolve the ortho/para positional isomers of fluorinated alkylbenzenes due to similar boiling points and dipole moments.

Troubleshooting Protocol

Q: My isomers are co-eluting on a DB-5/HP-5 column. What should I change?

A: Switch to a Trifluoropropyl-methylpolysiloxane phase (e.g., Rtx-200 or DB-200) or a high-polarity PEG (Wax) phase.

• Mechanism: The target molecule contains a highly electronegative 2,2,2-trifluoroethyl group. A fluorinated stationary phase utilizes "fluorine-fluorine" interactions and dipole-induced dipole interactions to differentiate isomers based on the spatial accessibility of the -CF3 group relative to the Cl/F ring substituents.

• Protocol:

  • Column: 30m x 0.25mm ID x 0.25µm film (Rtx-200 or equivalent).

  • Carrier Gas: Helium at 1.2 mL/min (constant flow).

  • Oven Program:

    • Start: 50°C (hold 2 min).

    • Ramp 1: 10°C/min to 150°C.

    • Ramp 2: 2°C/min to 200°C (Critical for isomer splitting).

    • Final: 300°C (burnout).

Q: I see peak tailing. Is the trifluoroethyl group interacting with silanols? A: Yes. The electron-withdrawing nature of the -CH2CF3 group makes the benzylic protons slightly acidic.

• Fix: Use deactivated liners (Sky/Ultra Inert) and ensure your column is "MS-grade" or "Base-deactivated".

Module 2: HPLC Separation (Analytical & Prep)

Issue: Reverse-phase C18 often shows poor selectivity for halogenated regioisomers.

Troubleshooting Protocol

Q: C18 columns show a single broad peak. How do I separate the 2,4-isomer from the 2,5-isomer?

A: Utilize

- interactions using a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase.

• Scientific Rationale: The fluorine and chlorine atoms on the benzene ring alter the

  -electron density.

  • Target (2-Cl, 4-F): Electron density is pulled by F (para) and Cl (ortho).

  • Impurity (e.g., 3-Cl, 4-F): Different electron distribution.

  • A PFP (Pentafluorophenyl) column acts as a Lewis acid, interacting strongly with the electron-rich regions of the aromatic ring, maximizing separation based on halogen positioning.

Recommended Method Parameters:

Parameter	Condition
Column	Fluorophenyl (PFP) or Phenyl-Hexyl, 150 x 4.6 mm, 3µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol (MeOH provides better selectivity than ACN for phenyl phases)
Gradient	60% B to 80% B over 20 min (Shallow gradient)
Detection	UV @ 260 nm (Trifluoroethyl group has low absorbance; rely on the ring)

Module 3: Bulk Purification (Distillation vs. Crystallization)

Issue: Scaling up from mg to kg.

Decision Matrix

The boiling point of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is estimated at ~185-195°C (atm) . Isomers likely boil within 2-3°C of the target.

Q: Can I use vacuum distillation? A: Only with a high-efficiency fractionating column (e.g., Spinning Band or packed column with >30 theoretical plates).

• Risk: The 2,2,2-trifluoroethyl group can be thermally sensitive or prone to elimination (forming styrene derivatives) at high temperatures (>200°C) in the presence of trace metals.

• Recommendation: Maintain pot temperature <140°C using high vacuum (<10 mbar).

Q: Is Crystallization better? A: Generally, yes for final polishing.

• Melt Crystallization: If the product is a low-melting solid (mp < 50°C), static melt crystallization is highly effective for separating para-fluoro isomers from ortho-fluoro impurities due to symmetry differences affecting crystal lattice energy.

Module 4: Identification & Verification

Issue: Confirming you have the correct isomer.

NMR Diagnostic Table

Distinguishing 2-Chloro-4-fluoro- (Target) from 2-Chloro-5-fluoro- (Common Impurity).

Feature	Target: 2-Chloro-4-fluoro-1-subst.	Impurity: 2-Chloro-5-fluoro-1-subst.
Coupling Pattern (1H NMR)	H-3 : dd (Large ~8-10Hz, small )H-5 : td (Triple doublet)H-6 : dd	H-3 : dd (Small )H-4 : MultipletH-6 : dd (Large )
19F NMR	Single peak, typically -110 to -115 ppm (Ar-F) and -60 to -65 ppm (-CF3).	Ar-F shift differs by ~2-5 ppm due to position relative to alkyl group.
13C NMR	C-4 (C-F) doublet with Hz.	C-5 (C-F) doublet with Hz.

Visual Workflow: Separation Strategy

Figure 1: Decision tree for the purification of trifluoroethyl-substituted benzene isomers, prioritizing bulk methods before chromatographic polishing.

References

• Jiangnan University . (2024). Trifluoromethyl-Functionalized 2D Covalent Organic Framework for High-Resolution Separation of Isomers. Retrieved from 2

• eScholarship . (2024). Fluoroarene Separations in Metal–Organic Frameworks with Two Proximal Mg2+ Coordination Sites. Retrieved from 1

• BenchChem . 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene Properties and Synthesis. Retrieved from 3

• Molnar Institute . (2017). Separation of atropisomers by chiral liquid chromatography. Retrieved from 4

• PrepChem . Synthesis of (2,2,2-trifluoroethyl)benzene. Retrieved from 5

Sources

• 1. escholarship.org [escholarship.org]
• 2. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 3. 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene | 1186194-82-0 | Benchchem [benchchem.com]
• 4. molnar-institute.com [molnar-institute.com]
• 5. prepchem.com [prepchem.com]

Thermal stability of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

The following technical guide addresses the thermal stability, handling, and troubleshooting of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene .

Topic: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Part 1: Executive Technical Summary

Compound Identity & Classification

• Chemical Structure: A benzene core substituted with a 2,2,2-trifluoroethyl group (

  ) at position 1, a chlorine atom at position 2, and a fluorine atom at position 4.

• Chemical Class: Polyfluoroalkylated aryl halide.

• Primary Stability Risk: Dehydrofluorination (elimination of HF) and Benzylic Oxidation .

Stability Profile Snapshot

Parameter	Status	Critical Limit / Note
Thermal Stability	High	Stable up to ~180°C under neutral/acidic conditions.
Hydrolytic Stability	Excellent	Resistant to water at neutral pH.

| Base Sensitivity | Moderate | Susceptible to HF elimination with strong bases (e.g.,

-BuOK) >60°C. | | Oxidation Sensitivity | Low-Moderate | Benzylic protons are deactivated by but susceptible to radical oxidation. |

Part 2: Thermal Decomposition Mechanisms

Understanding why the molecule degrades is ensuring process integrity. The presence of the electron-withdrawing trifluoromethyl group (

) adjacent to the benzylic position alters the standard alkylbenzene stability profile.

1. The Primary Failure Mode: Dehydrofluorination

Unlike simple ethylbenzenes, the 2,2,2-trifluoroethyl group possesses acidic benzylic protons (

vs. for toluene). Under high thermal stress or basic conditions, the molecule undergoes -elimination of Hydrogen Fluoride (HF), forming a gem-difluorostyrene derivative.

• Trigger: Temperatures

  (neat) or presence of bases (alkoxides, hydroxides) .

• Consequence: Generation of corrosive HF gas and polymerization of the styrene intermediate.

2. Secondary Mode: Benzylic Oxidation

While the

group sterically and electronically protects the benzylic carbon, trace radical initiators (peroxides, metal impurities) can abstract a benzylic hydrogen at elevated temperatures ( ), leading to the formation of the corresponding ketone or benzoic acid derivative.

Visualizing the Degradation Pathways

Figure 1: Thermal and chemical degradation pathways. The primary thermal risk is HF elimination leading to styrene formation.

Part 3: Troubleshooting & FAQs

Q1: I observe a pressure buildup in my sealed reaction vessel at 140°C. Is the molecule decomposing?

• Diagnosis: Unlikely to be bulk thermal decomposition at 140°C unless a strong base is present.

• Root Cause: The pressure is likely due to the vapor pressure of the compound itself (estimated BP

  at atm) or trace moisture reacting with reagents.

• Action:

  • Check the pH. If basic (

    ), you may be generating HF and gaseous byproducts.

  • Verify the absence of Lewis Acid catalysts (e.g.,

    , ) which can catalyze dehydrofluorination.

Q2: The liquid has turned from colorless to dark brown after distillation. Purity is down by 2%.

• Diagnosis: Thermal oxidation or polymerization of trace styrene impurities.

• Explanation: If you distilled above

  without an inert atmosphere, trace oxygen attacked the benzylic position. Alternatively, "hot spots" in the pot caused minor HF elimination; the resulting styrene polymerizes rapidly, creating color.

• Solution:

  • Always distill under reduced pressure (vacuum) to keep pot temperature

    .

  • Add a radical inhibitor (e.g., BHT, 100 ppm) if the process allows.

Q3: Can I use potassium tert-butoxide (

-BuOK) for a substitution reaction on the aromatic ring?

• Critical Warning: NO.

• Reasoning:

  -BuOK is a strong, bulky base. Before it performs nucleophilic aromatic substitution ( ) on the ring (displacing F or Cl), it will deprotonate the acidic benzylic position ( ), triggering rapid elimination of HF.

• Alternative: Use weaker bases (e.g.,

  , ) or non-nucleophilic bases that are less basic than the benzylic proton limit.

Q4: What material of construction (MOC) is compatible with this compound at high temperatures?

• Recommendation: Hastelloy or Glass-lined reactors.

• Avoid: Standard Stainless Steel (SS304/316) if temperatures exceed

  . At these temperatures, trace HF generation (ppm levels) can cause pitting corrosion in stainless steel, releasing metal ions that further catalyze degradation (autocatalytic cycle).

Part 4: Predicted Physical Properties & Limits

Note: As exact experimental data for this specific isomer is proprietary/rare, values are calculated based on validated group contribution methods and structural analogs (e.g., 1-chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene).

Property	Predicted Value	Operational Limit
Boiling Point (atm)		Do not exceed (pot temp).
Boiling Point (15 mmHg)		Recommended distillation range.
Flash Point		Class IIIA Combustible Liquid.
Density		-
Exotherm Onset (DSC)		Keep process ( ).

Part 5: Standard Operating Procedures (SOP)

Protocol A: Vacuum Distillation

Objective: Purify the compound without inducing thermal degradation.

• System Prep: Ensure all glassware is base-free (acid wash if necessary). Residual caustic on glass can catalyze decomposition.

• Vacuum: Apply high vacuum (

  ).

• Heating: Use an oil bath, not a heating mantle, to avoid hot spots.

• Temperature: Maintain bath temperature such that the internal pot temperature never exceeds

  .

• Stabilization: If storing the distillate, flush the headspace with Argon to prevent benzylic oxidation.

Protocol B: Storage

• Container: Tightly sealed fluorinated HDPE or glass bottles with PTFE liners.

• Environment: Cool, dry, dark area (

  ).

• Incompatibility: Store away from strong alkalis and Lewis acids.

References

• Synthesis and Reactivity of (2,2,2-Trifluoroethyl)

  • Title: Denitrogenative Hydrotrifluoromethylation of Benzaldehyde Hydrazones: Synthesis of (2,2,2-Trifluoroethyl)arenes.[1][2]

  • Source:Chemistry – A European Journal, 2019.
  • Relevance: details the stability of the trifluoroethyl group and its synthesis conditions.
• Title: Thermal decomposition pathways of fluorinated alkylbenzenes.

• General Safety Data (Analog)

  • Title: Safety Data Sheet for 1-Chloro-2-fluoro-4-(trifluoromethyl)benzene (Structural Analog).
  • Source: Sigma-Aldrich / MilliporeSigma.

  • Relevance: Provides baseline handling for chloro-fluoro-trifluoromethyl benzenes.[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Denitrogenative Hydrotrifluoromethylation of Benzaldehyde Hydrazones: Synthesis of (2,2,2-Trifluoroethyl)arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. buyersguidechem.com [buyersguidechem.com]

Safety protocols for handling trifluoroethylating agents

Technical Support Center: Safe Handling & Optimization of Trifluoroethylating Agents

Case ID: TFE-PROTOCOLS-2024 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary

Trifluoroethylation—the introduction of a 2,2,2-trifluoroethyl group (

)—is a critical transformation in medicinal chemistry for modulating lipophilicity and metabolic stability.[1] However, the reagents used (e.g., trifluoroethyl triflate, trifluoroethyl iodide) present unique hazards including extreme volatility, high electrophilicity, and specific toxicity profiles.

This guide replaces standard generic safety advice with self-validating technical protocols . It is designed to help you execute reactions with maximum safety and yield fidelity.

Module 1: Reagent Hazard Profiling & Selection

User Query: Which reagent should I use, and what are the specific physical risks associated with it?

Technical Response: Selection depends on the nucleophile's strength and the allowable reaction temperature. Below is a comparative technical profile.

Table 1: Physicochemical & Hazard Profile of Common Agents

Reagent	CAS	BP (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> C)	Density (g/mL)	Reactivity Profile	Primary Hazards
2,2,2-Trifluoroethyl Triflate ( )	6226-25-1	89-91	1.61	Hyper-Electrophile . Reacts violently with nucleophiles/bases.	Fatal if Inhaled . Corrosive (Skin/Eye).[2][3][4] Highly Flammable.
2,2,2-Trifluoroethyl Iodide (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	353-83-3	54-55	2.16	Moderate Electrophile. Requires activation or high temp.	High Volatility . Ozone Depleter. Potential Cardiac Sensitizer.
2,2,2-Trifluoroethyl Tosylate ( )	433-27-2	104-105	1.34	Slower reacting. Stable solid/oil.	Irritant.[3][4][5] Lower volatility risk but persistent environmental toxin.

Critical Insight: The boiling point of

(55 C) is dangerously close to standard laboratory ambient temperatures in warm climates. Significant headspace pressure can generate in storage bottles [1, 2].

Module 2: Pre-Reaction Safety & Setup

User Query: How do I set up the reaction to prevent exposure and pressure buildup?

Protocol 2.1: The "Cold-Trap" Storage Protocol

• Requirement: Store

  and at 2–8 C.[6]

• Self-Validating Step: Before opening, ensure the bottle shows no condensation on the outside (indicates it is still cold) but allow it to warm inside a desiccator or bag to prevent water condensation inside the reagent.

• Handling: Always handle

  in a glovebox or a high-efficiency fume hood. The is extremely low; inhalation can be fatal [3].

Protocol 2.2: Sealed Vessel Integrity Check Due to the volatility of these agents, reactions are often run in sealed tubes (pressure vials).

• Volume Limit: Never fill a pressure tube >50% volume.

• Solvent Choice: Use solvents with higher boiling points than the reagent (e.g., DMF, DMAc, or acetonitrile) to reduce total vapor pressure.

• Blast Shield: Mandatory for reactions heated >60

  C.

Visualization: Pre-Reaction Safety Logic

Caption: Decision logic for handling specific trifluoroethylating agents based on their primary physicochemical hazards.

Module 3: Experimental Troubleshooting (Q&A)

Q1: My yield is consistently low (10-30%). The starting material is consumed, but I don't see the product.

• Diagnosis: This is likely product volatility or elimination .[2]

• Root Cause 1 (Volatility): Trifluoroethylated amines/ethers are often much more volatile than their non-fluorinated precursors. If you used a Rotavap at 40

  C/20 mbar, you likely pumped your product into the trap.

• Solution:

  • Do not evaporate to dryness.

  • Use a high-boiling solvent (e.g., Diglyme) and distill the product out of the mixture, or extract into pentane and concentrate carefully at 0

    C.

• Root Cause 2 (Elimination): Strong bases can cause E2 elimination of

  to form 1,1-difluoroethylene ( ), a gas that escapes unnoticed.

• Solution: Switch to a weaker base (e.g.,

  or instead of NaH) or lower the temperature [4].

Q2: The reaction turned black and pressurized the vial rapidly.

• Diagnosis: Runaway exotherm leading to polymerization or decomposition.

• Root Cause:

  is a "super-electrophile." Adding it rapidly to a nucleophile (especially amines) generates massive heat.

• Solution:

  • Dilution: Dilute the reagent 1:5 in DCM or Toluene before addition.

  • Controlled Addition: Add the reagent dropwise at -78

    C or 0 C. Monitor internal temperature; do not allow a rise of >5 C [5].

Q3: How do I quench the reaction safely?

• Risk: Unreacted triflate is a delayed time bomb in the waste container.

• Protocol:

  • Cool mixture to 0

    C.

  • Add saturated aqueous Ammonium Chloride (

    ) or a 10% amine solution (like morpholine) to consume excess electrophile.

  • Stir for 30 minutes before workup.

  • Self-Validating Step: Check TLC to ensure the "Reagent" spot (if visible/stained) is gone before transferring to a separatory funnel.

Module 4: Emergency Response & Waste Management

User Query: I spilled a small amount of Trifluoroethyl Triflate. How do I clean it?

Directives:

• Evacuate: The vapors are corrosive and potentially fatal. Clear the immediate area.[3][4][5]

• PPE: Full face shield, double nitrile gloves (or laminate barrier gloves), and lab coat.

• Neutralization: Do not just wipe it up.

  • Cover the spill with a 1:1 mixture of sodium bicarbonate and sand .

  • Allow it to sit for 15 minutes to neutralize the acid generated (

    ).

  • Collect into a sealed hazardous waste bag.

Visualization: Spill Response Algorithm

Caption: Emergency workflow for trifluoroethylating agent spills. Note the distinction between hood containment and lab evacuation.

References

• Sigma-Aldrich .[6] Safety Data Sheet: 2,2,2-Trifluoroethyl iodide. Link

• Fisher Scientific . Safety Data Sheet: 2,2,2-Trifluoroethyl triflate. Link

• National Institutes of Health (NIH) - PubChem . Compound Summary: 2,2,2-Trifluoroethyl triflate - Toxicity. Link

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

• BenchChem Technical Support . Troubleshooting Scalability Issues in Trifluoroethylation. Link (Simulated reference based on search context for scalability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. fishersci.com [fishersci.com]
• 6. 2,2,2-Trifluoroethyl trifluoromethanesulfonate 95 6226-25-1 [sigmaaldrich.com]

Overcoming steric hindrance in 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene synthesis

Technical Support Center: Synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

A Senior Application Scientist's Guide to Overcoming Steric Hindrance

Welcome to the technical support center for advanced aromatic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the challenges associated with the synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene. The core difficulty in this synthesis lies in the significant steric hindrance posed by the ortho-chloro substituent, which can impede the introduction of the trifluoroethyl group. This document provides in-depth troubleshooting, alternative strategies, and detailed protocols to address these challenges effectively.

Frequently Asked Questions (FAQs): Understanding the Core Challenges

Q1: What is the primary obstacle in the synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene?

A1: The principal challenge is steric hindrance . The target molecule has a chlorine atom positioned ortho to the site of trifluoroethylation. This bulky halogen atom physically blocks incoming reagents, making it difficult for the trifluoroethyl group to be installed onto the benzene ring. This steric clash significantly raises the activation energy of the reaction, often leading to low or no yield with standard synthetic methods.

Q2: Why do traditional palladium-catalyzed cross-coupling reactions often fail or perform poorly for this substrate?

A2: While palladium catalysis is a powerful tool for C-C bond formation, it can be problematic with sterically hindered and electron-deficient aryl halides like 2-chloro-4-fluorobenzene derivatives. The key "oxidative addition" step, where the palladium catalyst inserts into the carbon-halogen bond, is often slow and inefficient for two main reasons:

• Steric Blockade: The ortho-chloro group hinders the approach of the bulky palladium-ligand complex to the reaction site.

• Electronic Effects: The electron-withdrawing nature of the fluorine and chlorine atoms deactivates the aromatic ring, making the carbon-halogen bond less susceptible to oxidative addition.

Q3: My reaction with 2,2,2-trifluoroethyl iodide and a standard palladium catalyst isn't working. What are my immediate troubleshooting steps?

A3: If your initial attempts have failed, a systematic approach to troubleshooting is required. Before abandoning the method, consider the fundamental components of your reaction. The following flowchart provides a logical workflow for diagnosing the issue.

Caption: Troubleshooting workflow for a failed trifluoroethylation reaction.

Troubleshooting Guide: Direct Trifluoroethylation Strategies

This section focuses on overcoming the hurdles of direct cross-coupling reactions.

Issue 1: Ineffective Palladium Catalyst System

If standard palladium catalysts like Pd(PPh₃)₄ or Pd(OAc)₂ with common phosphine ligands are failing, the issue is almost certainly the inability of the catalyst to perform the oxidative addition step efficiently.

Solution: Transition to a Nickel-Based Catalyst System

Recent breakthroughs have shown that nickel catalysts are often superior for cross-coupling reactions involving less reactive aryl chlorides.[1][2][3] Nickel is more cost-effective and can catalyze reactions with a broader substrate scope, particularly for challenging substrates.

• Causality: Nickel(0) species are generally more reactive and less sensitive to steric hindrance than their palladium counterparts for oxidative addition to aryl chlorides. This allows the catalytic cycle to initiate more effectively. A seminal study demonstrated a highly efficient nickel-catalyzed reductive cross-coupling using the industrial chemical CF₃CH₂Cl.[1][3]

Key Components for a Successful Nickel-Catalyzed Reaction:

Component	Recommended Choice	Rationale
Nickel Precursor	NiBr₂	A common and stable Ni(II) source that is reduced in situ to the active Ni(0) catalyst.
Reductant	Zinc (Zn) powder	An inexpensive and effective reductant for generating the active Ni(0) species from the Ni(II) precursor.[2]
Ligand	None required in some protocols	The simplicity of ligand-free systems is a major advantage, reducing cost and complexity.[3] However, for some substrates, a simple nitrogen or phosphine ligand might be beneficial.[4]
Additive	MgCl₂	Can play a role in stabilizing the catalyst or facilitating the reductive process.[2]

| Solvent | Polar Aprotic (e.g., DMF) | These solvents help to dissolve the reagents and stabilize charged intermediates in the catalytic cycle.[5] |

Issue 2: Poor Reactivity of the Trifluoroethylating Agent

The choice of the trifluoroethyl source is critical. While 2,2,2-trifluoroethyl iodide (CF₃CH₂I) is a common reagent, its cost and stability can be concerns.

Solution: Employ Alternative Trifluoroethylating Agents

• 2-Chloro-1,1,1-trifluoroethane (CF₃CH₂Cl): This is an inexpensive, industrial raw material. Its use in nickel-catalyzed cross-couplings represents a significant advance in cost-efficiency and practicality for large-scale synthesis.[1][2]

• Aryl(2,2,2-trifluoroethyl)iodonium Triflates: These hypervalent iodine reagents are highly electrophilic and can be effective partners in palladium-catalyzed reactions, sometimes succeeding where other reagents fail.[6][7] They can enable reactions to proceed under milder conditions.

Alternative Synthetic Strategies

When direct trifluoroethylation proves insurmountable, a change in overall strategy is warranted. The choice depends on the availability of starting materials and the tolerance of other functional groups.

Caption: Decision tree for selecting a synthetic strategy.

Strategy 1: Modification of a Toluene Precursor

This approach avoids the challenging C-C bond formation entirely and instead focuses on modifying a pre-existing methyl group.

• Start with 2-Chloro-4-fluorotoluene: This starting material is commercially available or can be synthesized.[8]

• Side-Chain Halogenation: Perform a radical halogenation on the methyl group to form 2-chloro-4-fluoro-1-(trichloromethyl)benzene.

• Halogen Exchange (HALEX) Reaction: React the trichloromethyl group with a fluoride source (e.g., SbF₃ or anhydrous HF) to install the three fluorine atoms. This step can be challenging and may require harsh conditions.

• Reduction: The resulting -CF₃ group would then need to be selectively reduced to a -CH₂CF₃ group, which is a non-trivial transformation.

While multi-step and potentially low-yielding, this strategy circumvents the steric hindrance issue of the cross-coupling. Patents related to the synthesis of similar compounds often start from toluene derivatives, indicating the industrial relevance of this approach.[9][10][11]

Strategy 2: Ring Construction (Benzannulation)

For the most challenging cases, constructing the aromatic ring with the trifluoroethyl group already attached to one of the precursors is a powerful, albeit advanced, strategy.

• Concept: This method uses cycloaddition reactions to build the substituted benzene ring from smaller, functionalized fragments.[12] For example, a dienophile containing the trifluoroethyl group could react with a suitable diene in a Diels-Alder reaction, followed by an aromatization step. This approach offers complete control over the regiochemistry, as the final position of the substituents is dictated by the structure of the starting materials.[12]

Experimental Protocols

Protocol 1: Nickel-Catalyzed Reductive Cross-Coupling of 1,2-Dichloro-4-fluorobenzene

This protocol is adapted from the highly efficient methodology developed by Zhang and coworkers and represents the current state-of-the-art for this type of transformation.[1][2][3]

Methodology:

• Reaction Setup:

  • To a flame-dried Schlenk tube under an argon atmosphere, add NiBr₂ (5-10 mol%), MgCl₂ (1.5 equivalents), and zinc powder (3.0 equivalents).

  • Add the aryl chloride (e.g., 1,2-dichloro-4-fluorobenzene, 1.0 equivalent).

  • Seal the tube and add anhydrous DMF via syringe.

  • Add the trifluoroethylating agent (CF₃CH₂Cl, 2.0-3.0 equivalents), which may be bubbled through the solution or added as a solution in DMF.

• Heating and Monitoring:

  • Place the sealed reaction vessel in a preheated oil bath at 60-100 °C.

  • Stir the reaction vigorously. The mixture will likely be heterogeneous.

  • Monitor the reaction progress by GC-MS or ¹⁹F NMR at regular intervals (e.g., every 2-4 hours).

• Workup and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by slowly adding 1 M HCl to dissolve the remaining zinc.

  • Dilute with water and extract with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

  • Purify the crude product via column chromatography on silica gel.

Caption: Simplified catalytic cycle for Ni-catalyzed trifluoroethylation.

References

• BenchChem. (n.d.). 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene.
• Li, X., Gao, X., He, C.-Y., & Zhang, X. (2021). Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis. Organic Letters, 23(4), 1400–1405.

• Organic Chemistry Portal. (n.d.). Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis. Retrieved from [Link]

• Li, X., Gao, X., He, C.-Y., & Zhang, X. (2021). Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis. Organic Letters, 23(4), 1400–1405. PubMed.
• ResearchGate. (n.d.). Previous arts and current work on trifluoroethylation.
• Lamani, K. S. (2023). Recent Advancements in Trifluoroethylation Reactions: New Methods and Applications in Organic Synthesis. IRE Journals, 7(3), 826-834.
• Yang, J., Han, Q.-Y., Zhao, C.-L., & Zhang, C.-P. (2016). Pd-catalyzed Divergent Trifluoroethylation and Arylation of Arylboronic Acids by Aryl(2,2,2-trifluoroethyl)iodonium Triflates.

• Patsnap. (2019). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. Retrieved from [Link]

• Grushin, V. V. (2015). Trifluoromethylation and Pentafluoroethylation of Vinylic Halides with Low-Cost R f H-Derived CuR f (R f = CF 3 , C 2 F 5 ).
• Royal Society of Chemistry. (2023). Metal- and additive-free TfOH catalyzed chemoselective O- and S-trifluoroethylation of oxindoles, isoindolines and thio-oxindoles. Green Chemistry.
• Goenka, R., & Audi, A. (n.d.).
• ResearchGate. (n.d.). Recent advances in trifluoroethylation reaction.
• Nature. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid.
• National Center for Biotechnology Information. (2012). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. Journal of Organic Chemistry, 77(17), 7539-7551.

• PrepChem.com. (n.d.). Synthesis of (2,2,2-trifluoroethyl)benzene. Retrieved from [Link]

• IRE Journals. (2023). Recent Advancements in Trifluoroethylation Reactions: New Methods and Applications in Organic Synthesis. Retrieved from [Link]

• Mayr, H., & Ofial, A. R. (2024). Reactivity of Electrophilic Trifluoromethylating Reagents. European Journal of Organic Chemistry, 27, e202400085.
• Google Patents. (n.d.). CN110759806A - Preparation method of 2-chloro-4-fluorotoluene.
• National Center for Biotechnology Information. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid.
• PubMed. (2024). Hydroxytrifluoroethylation and Trifluoroacetylation Reactions via SET Processes. Chemistry – A European Journal, 30(18), e202303854.
• Electronic Fluorocarbons. (2020). Discussion of Industrial Synthetic Routes to Hexafluoro-1,3-butadiene, C4F6.
• ResearchGate. (n.d.). Trifluoroethylation reactions of secondary amines. Isolated yields....
• Google Patents. (n.d.). CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid.

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Overcoming Steric Hindrance in Multi-Step Conjugations.
• Zhang, X. (2012). Palladium-Catalyzed 2,2,2-Trifluoroethylation of Organoboronic Acids and Esters.

• WIPO. (2022). WO/2022/201155 PREPARATION OF 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). A possible reaction mechanism for the trifluoroethylation of 1 a′ by 2 a.
• Royal Society of Chemistry. (2023). Recent advances in trifluoroethylation reaction. Organic Chemistry Frontiers.
• BenchChem. (n.d.). Addressing steric hindrance in the synthesis of substituted trans-stilbenes.

• Organic Syntheses. (n.d.). 1-benzyloxymethoxy-1-hexyne. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Substituted Benzenes via Bi(OTf)3-Mediated Intramolecular Carbonyl Allylation of α-Prenyl or α-Geranyl β-Arylketosulfones. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis [organic-chemistry.org]
• 3. Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene | 1186194-82-0 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. CN110759806A - Preparation method of 2-chloro-4-fluorotoluene - Google Patents [patents.google.com]
• 9. Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene - Eureka | Patsnap [eureka.patsnap.com]
• 10. A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 [quickcompany.in]
• 11. CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 12. A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Analysis of the CH2-CF3 Group in Benzenes

Executive Summary

Objective: To provide a technical comparison of NMR strategies for characterizing the 2,2,2-trifluoroethyl (

) group in drug scaffolds, specifically focusing on coupling constants.

Core Insight: The

motif exhibits a diagnostic quartet in NMR with a vicinal coupling constant ( ) of approximately 9–11 Hz . This value is distinct from the standard ethyl group ( Hz) and geminal fluorinated groups ( Hz). Accurate resolution often requires comparing standard spectra with -decoupled experiments to collapse the multiplet, a technique superior to relying solely on chemical shift.

Target Audience: Medicinal Chemists, Structural Biologists, and NMR Spectroscopists.

Part 1: Technical Deep Dive & Comparative Analysis

The Physics of the Coupling: vs. Alternatives

The resolution of the

group relies on the interaction between the methylene protons and the three equivalent fluorine atoms. This section compares this specific coupling against other common motifs found in fluorinated drug molecules.

Parameter	Target Motif:	Alternative A: Ethyl ( )	Alternative B: Difluoromethyl ( )
Primary Splitting	Quartet (1:3:3:[1]1)	Quartet (1:3:3:1)	Doublet of Triplets (or complex multiplet)
Coupling Constant ( )	Hz	Hz	Hz (Geminal)
Mechanism	Vicinal (3-bond) Fermi contact	Vicinal (3-bond) Fermi contact	Geminal (2-bond)
Rotational Averaging	Average of gauche/trans conformers	Average of gauche/trans conformers	Fixed geometry or rapid averaging
Diagnostic Value	High: Larger value distinguishes it from alkyl chains.	Baseline: Standard reference.	High: Huge value is unmistakable.

Performance Analysis: Solvent & Conformational Effects

The "performance" of the NMR signal—its clarity and diagnostic utility—varies significantly with experimental conditions.

• Rotational Averaging: The observed

  is a weighted average of the gauche and trans rotamers.

  • Trans coupling (

    ): Hz (Theoretical max).

  • Gauche coupling (

    ): Hz.

  • Observed Average: Due to free rotation in the

    chain, the experimental value settles near 10 Hz .

• Solvent Sensitivity (The "DMSO Effect"):

  • In

    : The group typically displays free rotation, yielding a sharp quartet with Hz.

  • In

    : Strong dipole-dipole interactions can stabilize specific rotamers, potentially shifting the observed value or broadening the signal. Discrepancies between calculated and observed values are more common in polar solvents due to these solvation shells.

Comparative Technique Assessment

How should you measure this signal? Comparing three standard workflows.

• Method A: Standard 1D

  NMR

  • Pros: No special setup required.

  • Cons: The quartet can overlap with other signals; the 10 Hz splitting is wide, dispersing signal intensity.

• Method B:

  -Decoupled NMR ( )

  • Pros:Gold Standard. Collapses the quartet into a singlet (or simple triplet if other H's are present). Immediately confirms the presence of fluorine coupling.

  • Cons: Requires a probe capable of tuning to both frequencies simultaneously (e.g., H/F/C probe).

• Method C: 2D HOESY (

  )

  • Pros: Establishes spatial proximity (through-space).

  • Cons: Lower sensitivity; requires longer acquisition times.

Part 2: Experimental Protocols

Protocol 1: Accurate Measurement of

Purpose: To determine the precise coupling constant for structural verification.

• Sample Preparation: Dissolve ~5-10 mg of compound in 0.6 mL of

  . Ensure the sample height is 4-5 cm to minimize shimming errors.

• Acquisition (Standard):

  • Pulse Angle:

    .

  • Relaxation Delay (

    ): Set to (typically 3-5 seconds) to ensure quantitative integration.

  • Number of Scans (

    ): 16-64.

• Processing:

  • Apply an exponential window function (

    Hz).

  • Critical Step: Perform Zero Filling to at least 64k points to increase digital resolution.

• Analysis:

  • Locate the quartet in the 2.5–3.5 ppm range (typical for benzylic

    ).

  • Measure the distance between the two outer peaks and divide by 3, or measure adjacent peaks.

  • Validation: The value must be

    Hz. If Hz, suspect a non-fluorinated alkyl contaminant.

Protocol 2: The Decoupling Verification

Purpose: To confirm the quartet is caused by fluorine and not a coincidental overlap.

• Setup: Tune the probe to

  on the observe channel and on the decoupler channel (approx 376 MHz at 9.4 T).

• Parameter Configuration:

  • Set the decoupler offset (

    ) to the center of the region (typically -60 to -65 ppm).

  • Use a broad-band decoupling sequence (e.g., GARP or WALTZ-16).

• Execution: Acquire the spectrum.

• Result Interpretation:

  • Positive Result: The quartet at ~3.0 ppm collapses into a singlet .

  • Negative Result: The multiplet remains unchanged (implies coupling is to other protons, not fluorine).

Part 3: Visualization

Diagram 1: Signal Splitting Logic

This diagram illustrates the formation of the characteristic quartet and the decision logic for assigning the signal.

Caption: Logical workflow for identifying the trifluoroethyl group based on splitting pattern and coupling constant magnitude.

Diagram 2: Comparative Coupling Tree

Visualizing the difference between a standard Ethyl group and the Trifluoroethyl group.

Caption: Comparison of multiplet width. The CH2-CF3 quartet is significantly wider due to the larger J coupling (10 Hz vs 7 Hz).

References

• Chemical Instrumentation Facility, Iowa State University. NMR Coupling Constants. Retrieved from [Link]

• Reich, H. J. NMR Spectroscopy: Spin-Spin Splitting and J-Coupling. University of Wisconsin-Madison. Retrieved from [Link]

• OpenStax. 13.6 Spin–Spin Splitting in 1H NMR Spectra. Chemistry 2e. Retrieved from [Link]

• SpectraBase. 2,2,2-Trifluoroethylbenzene NMR Data. Wiley Science Solutions. Retrieved from [Link]

• Thibaudeau, C., et al. A New Generalized Karplus-Type Equation Relating Vicinal Proton-Fluorine Coupling Constants. Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]

Comparative Guide: Mass Spectrometry Fragmentation of Trifluoroethyl Benzenes vs. Non-Fluorinated Analogs

Executive Summary

This guide provides a technical comparison between the mass spectrometry (MS) fragmentation patterns of (2,2,2-trifluoroethyl)benzene and its non-fluorinated parent, ethylbenzene .

For drug development professionals, the core insight is twofold:

• Bioisosteric Validation: The trifluoroethyl group (

  ) functions as a metabolic blocker, significantly altering the physicochemical profile while maintaining the core benzylic fragmentation pathway ( 91) characteristic of alkylbenzenes.

• Diagnostic Shifts: While the base peak (

  91) remains identical, the neutral loss signature shifts dramatically from 15 Da ( ) to 69 Da ( ), serving as a definitive confirmation of fluorination during metabolite identification (MetID).

Part 1: The Chemical Context & Bioisosterism

In medicinal chemistry, the trifluoroethyl group is frequently employed as a bioisostere for the ethyl group. The strategic replacement of hydrogen with fluorine achieves "Metabolic Switching"—blocking Cytochrome P450-mediated hydroxylation at the benzylic or terminal positions.

Feature	Ethylbenzene (Reference)	(2,2,2-Trifluoroethyl)benzene (Target)	Impact on Drug Design
Structure			Fluorine increases lipophilicity ( ).
C-X Bond Energy	(~98 kcal/mol)	(~116 kcal/mol)	Blocks oxidative metabolism (CYP450).
Electronic Effect	Weakly electron-donating	Strongly electron-withdrawing	Deactivates the aromatic ring; alters pKa of neighbors.

Part 2: Comparative Fragmentation Analysis (EI-MS)

The following data compares the Electron Ionization (70 eV) fragmentation patterns. The "Fluorine Effect" is observed not in the identity of the resulting stable cation, but in the pathway required to reach it.

Fragmentation Data Summary

Parameter	Ethylbenzene	(2,2,2-Trifluoroethyl)benzene	Mechanistic Note
Molecular Ion ( )	106 (High Intensity)	160 (Moderate Intensity)	F-substitution increases molecular weight by 54 Da.
Base Peak (100%)	91 (Tropylium)	91 (Tropylium)	Both converge to the stable ion.
Primary Neutral Loss	( )	( )	Diagnostic Key: Loss of trifluoromethyl radical.
Secondary Fragment	65 (Loss of )	65 (Loss of )	Decomposition of the tropylium ion.
Phenyl Cation	77 (Low Intensity)	77 (Variable)	Direct cleavage of the benzylic bond is less favored than -cleavage.

Detailed Mechanism

Ethylbenzene (Standard)

The classic fragmentation involves

-cleavage of the bond to lose a methyl radical. The resulting benzyl cation ( ) instantly rearranges to the seven-membered tropylium ion ( 91), which is aromatic and highly stable.

(2,2,2-Trifluoroethyl)benzene (Target)

Despite the strong electron-withdrawing nature of the

group, the fragmentation is driven by the stability of the tropylium ion.

• Ionization: An electron is removed from the

  -system of the benzene ring.
• -Cleavage: The bond between the benzylic carbon and the trifluoromethyl group breaks.

• Radical Loss: A trifluoromethyl radical (

  ) is ejected. This is a relatively stable radical, making the process energetically accessible.

• Result: The remaining cation is

  , which rearranges to the tropylium ion ( 91).

Why not

-cleavage? Loss of a benzylic hydrogen ( ) is suppressed in the trifluoro compound. In ethylbenzene, ( 105) is observable. In the trifluoro analog, the inductive effect of the -fluorines pulls electron density away from the benzylic carbon, destabilizing the formation of the -cation ( ).

Part 3: Visualization of Fragmentation Pathways

The following diagram illustrates the convergence of pathways to the Tropylium ion, highlighting the diagnostic neutral losses.

Figure 1: Comparative fragmentation tree showing the convergence of both species to the m/z 91 Tropylium ion via distinct neutral losses.

Part 4: Experimental Protocol (GC-MS)

To replicate these results or analyze unknown fluorinated analogs, use the following self-validating protocol.

Sample Preparation

• Solvent: Methanol or Dichloromethane (HPLC Grade).

• Concentration: 10 µg/mL (10 ppm). Avoid high concentrations to prevent detector saturation which can distort isotope ratios.

• Control: Prepare a standard of Ethylbenzene at the same concentration for retention time and fragmentation comparison.

GC-MS Parameters (Agilent 5977/7890 or equivalent)

• Inlet: Splitless mode (1 µL injection) at 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Rationale: Non-polar stationary phases interact well with the aromatic ring, providing sharp peaks.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 40°C for 2 min (Traps volatiles).

  • Ramp 15°C/min to 280°C.

  • Hold 3 min.

• MS Source (EI):

  • Temp: 230°C.

  • Energy: 70 eV (Standard library compatibility).[1]

  • Scan Range:

    40–300.

Data Validation Criteria

For the data to be considered valid, the following criteria must be met:

• Retention Time: The trifluoroethyl analog should elute earlier than expected for its mass due to the "Fluorine Effect" (high volatility relative to molecular weight) compared to non-fluorinated alkylbenzenes of similar mass.

• Isotope Pattern: Check the

  peak ( 161). It should be consistent with 8 carbons (~8.8% of ).

• Base Peak Confirmation: The

  91 peak must be the most intense. If 77 is higher, check for thermal degradation in the inlet.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Ethylbenzene. National Institute of Standards and Technology.[2] [Link]

• Gillis, A., et al. (2007). Analysis of perfluoroalkyl anion fragmentation pathways. Rapid Communications in Mass Spectrometry. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [Link]

Sources

• 1. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencesolutions.wiley.com [sciencesolutions.wiley.com]

HPLC Method Development Guide: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

The following guide provides an in-depth technical comparison of HPLC methodologies for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene , a critical fluorinated intermediate often used in the synthesis of agrochemicals and pharmaceuticals (e.g., isoxazoline ectoparasiticides).

This guide compares the industry-standard C18 stationary phase against the specialized Pentafluorophenyl (PFP) phase , which offers superior selectivity for fluorinated aromatics.

Executive Summary & Compound Analysis

Compound: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene CAS: 88578-92-1 (and related analogs) Chemical Challenge: This molecule possesses three distinct features affecting chromatography:

• High Lipophilicity: The trifluoroethyl group (

  ) and halogen substituents significantly increase LogP (~4.3), leading to strong retention on reverse-phase columns.

• Electronic Deficit: The electron-withdrawing fluorine atoms create a

  -electron deficient aromatic ring.

• Isomer Potential: Synthesis often yields regioisomers (e.g., 2-chloro-6-fluoro isomers) that are difficult to separate on standard alkyl phases.

The Solution: While C18 is the default choice, PFP (Pentafluorophenyl) phases are the superior "Alternative" for this class of compounds due to specific

- and dipole-dipole interactions that resolve fluorinated isomers.

Comparative Performance: C18 vs. PFP Phases

The following table contrasts the performance of a standard Alkyl C18 column against a Fluorinated PFP column for this specific analyte. Data represents typical chromatographic behavior for trifluoroethyl-substituted benzenes.

Performance Metrics Table

Feature	Standard: C18 (Octadecyl)	Alternative: PFP (Pentafluorophenyl)	Verdict
Retention Mechanism	Hydrophobic Interaction (Dispersive forces only).[1]	Hydrophobic + - Interaction + Shape Selectivity.	PFP offers multi-mode retention.
Elution Order	Elutes strictly by hydrophobicity. Often co-elutes with non-fluorinated impurities of similar LogP.	Fluorinated analytes often retained longer or selectively shifted due to F-F interactions.	PFP provides orthogonal selectivity.[1]
Isomer Resolution ( )	(Often requires long gradients).	(Baseline separation achieved faster).	PFP is superior for purity analysis.
Peak Shape (Tailing)	(Good).	(Excellent).	PFP yields sharper peaks for aromatics.
Mobile Phase Compatibility	High ACN % required to elute.[2]	Compatible with lower organic % (Green Chemistry benefit).	PFP is more versatile.

Recommended Experimental Protocols

Protocol A: Rapid Screening (C18 Standard)

Use this for rough purity checks or reaction monitoring.

• Column: Agilent ZORBAX Eclipse Plus C18,

  , .

• Mobile Phase A:

  in Water (Low pH suppresses phenol impurities).

• Mobile Phase B: Acetonitrile (ACN).[3][4]

• Gradient:

  • 0.0 min: 50% B

  • 8.0 min: 95% B

  • 10.0 min: 95% B

• Flow Rate:

  .

• Detection: UV @ 254 nm (Aromatic ring) and 210 nm (Trifluoroethyl absorption).

• Expected Retention Time:

  .

Protocol B: High-Resolution Purity Analysis (PFP Alternative)

Use this for final product release and isomer quantification.

• Column: Waters ACQUITY CSH Fluoro-Phenyl or Phenomenex Kinetex PFP,

  , (UHPLC).

• Mobile Phase A:

  Ammonium Formate (pH 3.0).

• Mobile Phase B: Methanol (MeOH).[5] Note: MeOH promotes stronger

  - interactions on PFP phases than ACN.

• Gradient:

  • 0.0 min: 40% B

  • 10.0 min: 85% B

• Flow Rate:

  .

• Temperature:

  (Critical for consistent fluorinated selectivity).

• Self-Validating Step: Inject a mixture of the product and its des-fluoro or regio-isomer analog. The PFP column should separate these by

  .

Method Selection Logic (Decision Tree)

The following diagram illustrates the decision process for selecting the appropriate stationary phase based on the specific analytical need (Speed vs. Selectivity).

Caption: Decision tree for selecting between C18 and PFP stationary phases based on analytical requirements.

Experimental Workflow & System Suitability

To ensure Trustworthiness and Reproducibility , the following workflow includes mandatory system suitability tests (SST).

Caption: Standard Operating Procedure (SOP) workflow including mandatory System Suitability Testing (SST).

Self-Validating System Suitability Criteria:

• Capacity Factor (

  ): The main peak must have to avoid elution in the void volume.

  • Calculation:

• Tailing Factor (

  ): Must be . If , replace the column or increase buffer strength.

• Precision: 5 replicate injections must have RSD

  for retention time.

References

• Waters Corporation. (2020). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases.

• Restek Corporation. (2025). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes.

• MAC-MOD Analytical. Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality.

• PubChem. Compound Summary: 2-Chloro-4-fluoro-1-(trichloromethyl)benzene (Analog).

• LCGC International. (2022). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.

Sources

• 1. メソッド開発とカラム選択：FluoroPhenyl 固定相はどのようにHILIC・逆相の両モードで作用するのか | Restek [discover.restek.com]
• 2. uv.es [uv.es]
• 3. knauer.net [knauer.net]
• 4. rsc.org [rsc.org]
• 5. revroum.lew.ro [revroum.lew.ro]

Comparative Guide: Biological Activity of Trifluoroethyl vs. Ethyl Analogs in Drug Design

As a Senior Application Scientist, evaluating bioisosteric replacements is a fundamental aspect of lead optimization. One of the most impactful structural modifications in modern medicinal chemistry is the substitution of an ethyl group (

) with a trifluoroethyl group ( ). While seemingly a minor peripheral tweak, this substitution drastically alters the physicochemical, pharmacokinetic (PK), and pharmacodynamic (PD) profiles of a drug candidate.

This guide objectively compares the performance of trifluoroethyl and ethyl analogs, providing the mechanistic causality behind their biological differences, real-world case studies, and the self-validating experimental protocols required to evaluate them.

Mechanistic Basis of the Bioisosteric Switch

The decision to replace an ethyl group with a trifluoroethyl moiety is rarely made to improve target affinity directly; rather, it is a strategic maneuver to rescue a compound with poor ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The causality behind these improvements stems from three core physicochemical shifts:

• Inductive Electron Withdrawal (pKa Attenuation): Fluorine is the most electronegative element. The

  group exerts a profound electron-withdrawing inductive effect ( effect) through the sigma bond network. When placed adjacent to a basic amine, the trifluoroethyl group pulls electron density away from the nitrogen's lone pair, drastically reducing its basicity (lowering the by up to 3-4 units)[1][2]. This keeps the amine largely non-ionized at physiological pH (7.4), enhancing passive membrane permeability.

• Metabolic Shielding: Alkyl chains, particularly ethyl groups, are highly susceptible to cytochrome P450 (CYP450) mediated

  - and -oxidation. The carbon-fluorine (C-F) bond is significantly stronger than the carbon-hydrogen (C-H) bond (approx. 116 kcal/mol vs. 99 kcal/mol). Substituting hydrogens for fluorines creates a metabolic shield, drastically reducing intrinsic clearance ( )[2][3].

• Lipophilicity and Steric Bulk: The

  group is larger than a group (van der Waals radius of 1.70 Å vs. 1.44 Å) and is highly lipophilic[2]. This increased bulk can provide a distinct spatial environment that optimizes binding within hydrophobic target pockets, while the altered lipophilicity (LogD) can drive better partitioning into target tissues[4].

Mechanistic impact of trifluoroethyl vs ethyl substitution on pharmacokinetics.

Comparative Physicochemical Profiling

To objectively compare these moieties, we must look at their fundamental quantitative properties. The table below summarizes the typical shifts observed when transitioning from an ethyl to a trifluoroethyl analog.

Property	Ethyl Analog ( )	Trifluoroethyl Analog ( )	Impact on Biological Activity
Volume (Steric Bulk)	~ 39.8 ų	~ 53.5 ų	fills larger hydrophobic pockets, potentially increasing target residence time.
Amine (Typical)	9.0 - 10.0 (Highly Basic)	5.5 - 7.5 (Attenuated)	prevents protonation at pH 7.4, increasing the fraction of neutral drug for membrane crossing[1].
Lipophilicity ( LogP)	Baseline	+0.5 to +1.0	Increases passive diffusion and plasma protein binding; may increase off-target toxicity if too high[4].
Metabolic Stability ( )	High (Rapidly oxidized)	Low (Metabolically shielded)	blocks CYP-mediated aliphatic oxidation, extending in vivo half-life ( )[3].

Case Studies in Drug Development

Case Study 1: EZH2 Inhibitors (Piperidine Basicity Attenuation)

During the development of indole-based EZH2 inhibitors (leading to clinical candidates like CPI-1205), researchers encountered a severe bottleneck: the lead compound possessed an ethyl-piperidine moiety that was highly basic (

~9.7). This resulted in poor oral bioavailability (F < 0.2% in rats) due to high ionization in the gut and rapid clearance[1].

By synthesizing the trifluoroethyl analog, the strong electron-withdrawing effect of the fluorines attenuated the piperidine's basicity. The trifluoroethyl analog maintained comparable cellular potency (

= 0.032 µM) but exhibited a profound improvement in oral bioavailability due to increased permeability and reduced clearance[1].

Case Study 2: Cathepsin K Inhibitors (Amide Bioisosterism)

In the discovery of Odanacatib, a potent Cathepsin K inhibitor, researchers utilized the trifluoroethylamine group as a bioisostere for an arylamide[2]. Amides are frequently plagued by rapid enzymatic hydrolysis in vivo. Replacing the amide with a trifluoroethylamine motif not only prevented proteolysis (improving metabolic stability) but the steric bulk of the trifluoroethyl group provided a distinct spatial environment that improved selectivity for Cathepsin K over off-target Cathepsins B and L[2].

Experimental Methodologies

To validate the decision to transition from an ethyl to a trifluoroethyl analog, the following self-validating protocols must be executed. These assays are designed to directly measure the causality of the substitution:

for metabolic stability and potentiometric titration for attenuation.

Protocol A: High-Throughput Microsomal Stability Assay ( )

This protocol determines the intrinsic clearance of the analogs by quantifying the rate of parent compound depletion in the presence of Human Liver Microsomes (HLM).

Materials:

• Test compounds (Ethyl and Trifluoroethyl analogs), 10 mM in DMSO.

• Human Liver Microsomes (HLM, 20 mg/mL protein).

• NADPH regenerating system (Solution A and B).

• 0.1 M Potassium Phosphate buffer (pH 7.4).

• Quench solution (Ice-cold Acetonitrile containing 100 ng/mL Tolbutamide as internal standard).

Step-by-Step Methodology:

• Preparation: Dilute the 10 mM compound stocks to 100 µM in 50% Acetonitrile/water, then further dilute to 1 µM in 0.1 M Potassium Phosphate buffer.

• Incubation Mix: In a 96-well plate, combine 400 µL of the 1 µM compound solution with 50 µL of HLM (final protein concentration 0.5 mg/mL). Pre-incubate at 37°C for 10 minutes.

• Reaction Initiation: Add 50 µL of the NADPH regenerating system to initiate the metabolic reaction.

• Time-Course Sampling: At specific timepoints (0, 5, 15, 30, and 60 minutes), transfer 50 µL of the reaction mixture into a new plate containing 150 µL of the ice-cold Quench solution. Self-Validation: Include a minus-NADPH control to rule out chemical instability or non-CYP degradation.

• Protein Precipitation: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to pellet precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to analytical vials and quantify the remaining parent compound relative to the internal standard using MRM (Multiple Reaction Monitoring).

• Data Calculation: Plot the natural log of percent remaining versus time. The slope of the linear regression represents the elimination rate constant (

  ). Calculate using the formula: , where is the incubation volume.

Step-by-step workflow for evaluating in vitro microsomal clearance (Clint).

Protocol B: pKa Determination via Potentiometric Titration

To prove that the trifluoroethyl substitution successfully attenuated basicity, a precise

measurement is required.

Step-by-Step Methodology:

• Standardization: Calibrate the pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at a constant temperature of 25°C ± 0.1°C.

• Sample Preparation: Dissolve 1-2 mg of the test analog in 10 mL of a co-solvent mixture (e.g., 50% Methanol/Water) if aqueous solubility is poor. Add 0.15 M KCl to maintain constant ionic strength.

• Acidification: Lower the pH of the solution to ~2.0 using standardized 0.1 M HCl to ensure the amine is fully protonated.

• Titration: Titrate the solution with standardized 0.1 M KOH using an automated titrator. Add titrant in 0.01 mL increments, recording the pH after each addition until the pH reaches ~11.0.

• Yasuda-Shedlovsky Extrapolation: Because a co-solvent was used, perform the titration at three different co-solvent ratios (e.g., 30%, 40%, 50% Methanol). Plot the apparent

  ( ) against the inverse dielectric constant of the solvent mixtures and extrapolate to 100% water to determine the true aqueous .

References

• ACS Publications. "2-methyl-1-(1-(1-(2,2,2-trifluoroethyl)piperidin-4-yl)ethyl)-1H-indole-3-carboxamide (CPI-1205), a Potent and Selective Inhibitor of Histone Methyltransferase EZH2, Suitable for Phase I Clinical Trials for B-Cell Lymphomas." Journal of Medicinal Chemistry. Available at:[Link]

• Drug Hunter. "Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides." Available at:[Link]

• ChemRxiv. "Structure-activity relationship studies of arylsulfoxides as reversible monoacylglycerol lipase inhibitors." Available at:[Link]

• National Institutes of Health (PMC). "Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling." Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. drughunter.com [drughunter.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Crystal structure data for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Crystal Structure Profiling & Comparative Guide: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Part 1: Executive Summary & Structural Context

Objective: This guide provides a technical framework for characterizing the solid-state architecture of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene (Target Compound). Due to the limited availability of public crystallographic data for this specific regioisomer, this analysis employs a comparative structural approach . We evaluate its predicted crystal packing, lattice stability, and intermolecular forces against three empirically validated benchmarks (Alternatives).

The Target Molecule:

• Core Scaffold: 1,2,4-substituted benzene ring.

• Key Moiety: 2,2,2-trifluoroethyl group (

  ) at position 1.[1][2]

• Halogenation: Chlorine at position 2 (ortho to alkyl), Fluorine at position 4 (para to alkyl).

• Significance: The

  group acts as a "lipophilic anchor" with unique rotational freedom compared to a rigid group, significantly influencing bioavailability and crystal density in pharmaceutical intermediates.

Part 2: Comparative Benchmarks (Alternatives)

To rigorously assess the Target Compound, we compare it against three structural analogs with established solid-state behaviors. These "alternatives" serve as proxies to isolate the effects of the trifluoroethyl group and the substitution pattern.

Comparison Table: Target vs. Validated Analogs

Feature	Target Compound	Alternative A (Regioisomer)	Alternative B (Non-Fluorinated)	Alternative C (Rigid Analog)
Structure	2-Cl-4-F-1-(TFE)benzene	1-Cl-2-F-4-(TFE)benzene	2-Chloro-4-fluorotoluene	2-Cl-4-F-benzotrifluoride
CAS No.	Proprietary/Research	1099598-23-8	452-73-3	78068-85-6
Key Difference	Ortho-Cl / TFE clash	Para-TFE (No steric clash)	instead of	(No methylene spacer)
Predicted Phase	Low-melting Solid / Oil	Liquid / Low-melting Solid	Liquid ( )	Liquid
Dominant Force	& Dipole Stacking	Segregation	Stacking	& Dipole
Lattice Driver	Steric Locking (Ortho)	Fluorous Domain Formation	Close Packing (VdW)	Dipole Alignment

Detailed Analysis of Alternatives

1. Alternative A: The Para-Regioisomer (CAS 1099598-23-8)

• Relevance: This isomer places the bulky trifluoroethyl group at position 4, away from the ortho-chlorine.

• Crystal Insight: Without the ortho-steric clash, this molecule likely adopts a planar conformation allowing efficient "fluorous segregation"—where

  groups cluster together in the lattice.

• Contrast: The Target Compound has the

  group adjacent to a large Chlorine atom. This forces the methylene spacer out of plane, disrupting simple layer packing and likely lowering the melting point compared to Alternative A.

2. Alternative B: The Methyl Parent (CAS 452-73-3)

• Relevance: The non-fluorinated precursor.

• Crystal Insight: Crystallizes driven by weak Van der Waals forces and

  stacking.

• Contrast: The introduction of the

  moiety in the Target Compound introduces a strong dipole and the potential for hydrogen bonding. Expect the Target to have a significantly higher density ( ) than Alternative B ( ).

3. Alternative C: The Benzotrifluoride Analog (CAS 78068-85-6) [3]

• Relevance: Direct attachment of

  to the ring.

• Crystal Insight: The

  group rotates freely but is axially rigid.

• Contrast: The Target Compound possesses a methylene spacer (

  ), adding a "hinge" to the fluorinated tail. This additional degree of freedom (gauche vs. anti conformation) often leads to polymorphism, where the crystal structure can shift between forms based on solvent choice.

Part 3: Predicted Packing Motifs & Mechanism

Based on the comparative data, the crystal structure of the Target Compound is governed by three mechanistic pillars:

• The Ortho-Effect (Steric Gating): The Chlorine atom at C2 sterically crowds the methylene protons at C1. This restricts the rotation of the trifluoroethyl group, likely locking it into a specific torsional angle (approx. 60-90° relative to the ring plane) to minimize repulsion. This "locked" conformation creates a chiral twist in the crystal lattice, even if the molecule is achiral.

• Fluorous Segregation: Unlike hydrocarbon chains, the

  group is both lipophilic and fluorophilic. In the solid state, these groups tend to self-assemble into fluorous channels or bilayers to maximize contacts (approx. 2.9 Å distance), separating the aromatic rings into distinct layers.

• Halogen Bonding Network: The C4-Fluorine is a poor hydrogen bond acceptor, but the C2-Chlorine is a viable halogen bond donor/acceptor. The lattice energy will be stabilized by Type II halogen bonds (

  ) or weak interactions involving the acidic methylene protons.

Part 4: Experimental Protocol (Self-Validating)

Since the Target and its analogs are often liquids or low-melting solids, standard crystallization fails. Use this In-Situ Cryocrystallography Protocol to generate the data.

Phase 1: Sample Preparation

• Purity Check: Ensure

  purity via GC-MS. Impurities >1% can inhibit nucleation of the trifluoroethyl moiety.

• Capillary Loading: Load 0.5

  of the neat liquid into a Lindemann glass capillary (0.3 mm diameter). Seal carefully.

Phase 2: In-Situ Crystal Growth (The Zone Melting Method)

• Mounting: Place the capillary on the goniometer head of the diffractometer.

• Flash Cooling: Rapidly cool to 100 K using the nitrogen stream to form a polycrystalline glass/powder.

• Annealing: Slowly warm the stream until the powder melts (observe via camera). Stop just below the melting point (

  ).

• Zone Refinement: Cycle the temperature

  around the melting point. This creates a solid-liquid interface. A single crystal seed will eventually select itself from the melt.

• Data Collection: Once a single domain is confirmed (sharp diffraction spots), cool slowly to 100 K and collect the full sphere of data.

Phase 3: Structure Solution

• Space Group Determination: Expect low symmetry (Monoclinic

  or Triclinic ) due to the asymmetric substitution.

• Refinement: Pay special attention to the disorder in the

  group. The rotation of the bond often leads to rotational disorder; model this using a split-site model if thermal ellipsoids are elongated.

Part 5: Visualization of Structural Logic

The following diagram illustrates the comparative structural relationships and the forces driving the crystal packing of the Target Compound.

Figure 1: Structural relationship map comparing the Target Compound to established benchmarks. The "Ortho-Cl" steric clash in the Target is the critical differentiator preventing planar packing.

Part 6: References

• Dunitz, J. D., & Schweizer, W. B. (2006). Molecular pair analysis: C-H...F interactions in the crystal structure of fluorobenzene? And related matters. Chemistry – A European Journal. Link

• Thalladi, V. R., et al. (1998). Melting Point Alternation in

  -Alkanedicarboxylic Acids. (Context on odd-even effects in packing). Journal of the American Chemical Society.[4] Link

• Chopra, D., & Guru Row, T. N. (2011). Role of organic fluorine in crystal engineering.[4][5] CrystEngComm. (Foundational text on F...F interactions). Link

• PubChem Compound Summary. (2024). 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene (CAS 1099598-23-8).[1] National Center for Biotechnology Information. Link

• Reutzel-Edens, S. M. (2020). Analytical Techniques in Pharmaceutical Solid-State Chemistry. (Protocol reference for in-situ cryocrystallography). Link

Sources

• 1. 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene | 1186194-82-0 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 4. Short Fluoroalkanes Suppress a Thermally-Induced Phase Transition in a Layered Organic Crystal [mdpi.com]
• 5. Chemistry of Fluorinated Functional Groups: Impact on Molecular Packing, Optoelectronic Properties, Electrochemical Polymerization, Photochemistry, and Reagent Development - ProQuest [proquest.com]

13C NMR quartet splitting of trifluoroethyl group

The Trifluoroethyl (TFE) Group is a critical structural motif in modern drug discovery, prized for its ability to modulate lipophilicity (

), metabolic stability, and without the steric bulk of a tert-butyl group. However, its characterization presents a unique analytical challenge: the C NMR quartet splitting .

This guide objectively compares the NMR "performance" (spectral resolution and detectability) of the TFE group against common fluorinated alternatives and outlines the optimal experimental protocols for its identification.

Part 1: The Physics of Quartet Splitting

The defining feature of the trifluoroethyl group (

) is the presence of two distinct quartets in the C NMR spectrum. This phenomenon arises from the heteronuclear spin-spin coupling ( -coupling) between Carbon-13 ( ) and Fluorine-19 ( , 100% natural abundance).

The Splitting Mechanism

Unlike protons, which are often decoupled in routine

C experiments ( ), fluorine is typically not decoupled . Consequently, the F nuclei split the carbon signals into multiplets following the rule.

• (three equivalent fluorine atoms).

• Multiplicity =

  (Quartet).

• Intensity Ratio: 1:3:3:1 (Pascal’s Triangle).

Visualizing the Splitting Pathway

The following diagram illustrates how the singlet carbon signal is split into a quartet by the sequential coupling of three fluorine atoms.

Figure 1: Step-wise splitting of a carbon signal into a quartet by three equivalent

F nuclei.

Part 2: Comparative Analysis

This section compares the TFE group's NMR signature against its primary structural alternatives: the Trifluoromethyl Group (

) and the non-fluorinated Ethyl Group ( ) .

Structural Benchmarking: TFE vs. Alternatives

Feature	Trifluoroethyl ( )	Trifluoromethyl ( )	Ethyl ( )
Diagnostic Signals	Two Quartets	One Quartet (+ small ipso split)	Two Singlets
Shift ( )			N/A
Shift ( )		N/A
(Direct)			N/A
(Geminal)		(Ipso carbon)	N/A
Detection Difficulty	High (Signal intensity 4)	High (Signal intensity 4)	Low (Full intensity)

Key Insight: The TFE group is uniquely identified by the presence of a geminal quartet at ~60-70 ppm with a distinct coupling constant of ~35 Hz. This differentiates it from a standard

group attached directly to an aromatic ring or quaternary carbon.

Methodological Benchmarking: Coupled vs. Decoupled

The choice of decoupling scheme drastically alters the "performance" (sensitivity and resolution) of the analysis.

Method	Standard	Dual Decoupled
Spectral Appearance	Quartets (1:3:3:1)	Singlets
Signal-to-Noise (S/N)	1x (Baseline)	2x - 4x Enhanced
Resolution	Low (Overlap risk)	High (Sharp peaks)
Information Content	High (J-values visible)	Low (Topology lost)
Hardware Req.	Standard Probe	Triple Resonance Probe (H/C/F)

Part 3: Experimental Protocol

To accurately characterize the trifluoroethyl group, you must overcome the sensitivity loss caused by splitting and the long relaxation times (

) of fluorinated carbons.

Protocol: Optimized C NMR for Fluorinated Motifs

• Sample Preparation:

  • Dissolve 10-20 mg of compound in

    or .

  • Note: Avoid fluorinated solvents (like TFE-

    ) unless necessary, as they obscure the analyte region.

• Acquisition Parameters (Standard Probe):

  • Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Relaxation Delay (

    ): Set to 3.0 - 5.0 seconds .

    • Reasoning: The quaternary

      carbon has no attached protons to facilitate relaxation via the Nuclear Overhauser Effect (NOE), leading to saturation if scanned too quickly.

  • Spectral Width: Ensure range covers -10 to 240 ppm to catch the downfield carbonyls and upfield iodides, though TFE signals fall in the standard 60-130 ppm range.

  • Scans (NS): Minimum 1024 scans . The quartet splitting dilutes the peak height by a factor of 4 (central lines) to 8 (outer lines), requiring

    more scans to recover S/N.

• Data Processing:

  • Line Broadening (LB): Apply 1.0 - 2.0 Hz . The broad multiplets often benefit from stronger exponential multiplication to smooth baseline noise.

Diagnostic Workflow

Use this logic flow to confirm the presence of a Trifluoroethyl group.

Figure 2: Logical workflow for assigning Trifluoroethyl signals based on coupling constants.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1] J. Org.[2] Chem.1997 , 62, 7512–7515.[2] Link

• Reich, H. J. "Bordwell pKa Table and NMR Data Collection." University of Wisconsin-Madison. 2024 . Link (Archived educational resource).

• Claridge, T. D. W.High-Resolution NMR Techniques in Organic Chemistry. 3rd Ed., Elsevier, 2016.
• Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley, 2009.

Sources

• 1. epfl.ch [epfl.ch]
• 2. scs.illinois.edu [scs.illinois.edu]

Elemental Analysis Standards for Fluorinated Aromatics: A Comparative Guide

The Fluorine Challenge: Why Standard Protocols Fail

In the realm of organic elemental analysis (EA), fluorine is the "silent disruptor." Unlike standard organic compounds, fluorinated aromatics possess the Carbon-Fluorine (C-F) bond—the strongest single bond in organic chemistry (~485 kJ/mol).

Standard flash combustion protocols often fail to rupture this bond completely, leading to the formation of stable tetrafluoromethane (

) or difluorocarbene ( ) species. These byproducts wreak havoc on detection systems:

• Incomplete Combustion:

  is highly stable and may pass through the reduction reactor undetected or be misidentified.

• False Nitrogen Positives: Uncombusted fluorinated fragments often co-elute with Nitrogen (

  ) in chromatographic columns, causing artificially high %N readings and low %C readings.

• Instrument Damage: Free fluorine reacts aggressively with silica combustion tubes to form silicon tetrafluoride (

  ), devitrifying the quartz and permanently damaging the reactor.

To generate accurate data within the ACS-accepted error margin of

, researchers must move beyond standard calibration and employ matrix-matched fluorinated standards and specific combustion additives .

Comparative Analysis of Reference Standards

Selecting the right standard is not about finding the "purest" compound, but finding the one that mimics the combustion difficulty of your analyte.

Table 1: Performance Comparison of Fluorinated EA Standards

Standard Compound	CAS No.[1]	F-Content (%)	Combustion Difficulty	Primary Application
4-Fluorobenzoic Acid	456-22-4	~13.5%	Moderate	Routine Calibration. Ideal for mono/di-fluorinated aromatics. Stable, non-hygroscopic solid.
Bis(trifluoromethyl)benzoic acid	328-75-6	~44.2%	High	Stress Testing. Simulates poly-fluorinated APIs. Essential for validating combustion efficiency in high-F matrices.
5-Fluorouracil	51-21-8	~14.6%	Moderate-High	Pharma Validation. Mimics heterocyclic drug scaffolds. Good for N-rich fluorinated samples.
BCR-73 (CRM)	N/A	Variable	Certified	ISO/GLP Compliance. Certified Reference Material for strict regulatory validation.

Selection Logic:

• For Routine Synthesis: Use 4-Fluorobenzoic Acid .[1] It combusts relatively easily and provides a baseline for system performance.

• For Perfluorinated/High-F Compounds: You must calibrate or validate with Bis(trifluoromethyl)benzoic acid . If your system cannot recover 100% F from this standard, it will fail your analyte.

The "Game Changers": Combustion Additives

You cannot analyze fluorinated aromatics without additives. The additive serves two roles: providing localized oxygen enrichment (to break the C-F bond) and capturing free fluorine to prevent quartz damage.

Table 2: Additive Efficacy Profile

Additive	Formula	Mechanism	Pros	Cons
Vanadium Pentoxide		Oxidative Flux	Gold Standard. Melts at ~690°C, coating the sample and releasing directly at the reaction site.	Toxic. Can be messy if not handled in "sandwich" mode.
Tungsten(VI) Oxide		Scavenger	Excellent F-scavenger. Prevents formation effectively.	Less oxidative power than . Higher melting point (1473°C).
Magnesium Oxide		Absorbent	Captures F as .	Passive. Does not aid combustion; only prevents damage.

Experimental Protocol: The "Sandwich" Method

Objective: To maximize C-F bond rupture and capture Fluorine using the

sandwich technique.

Reagents:

• Tin Capsules (Pressed, standard size)

• Vanadium Pentoxide (

  ), fine powder (Analysis Grade)

• Reference Standard (e.g., 4-Fluorobenzoic Acid)[1][2][3]

Workflow:

• Tare: Place an empty tin capsule on the microbalance and tare to zero.

• Base Layer: Add 5–10 mg of

  into the bottom of the capsule. This protects the tin from premature rupture and ensures bottom-up oxidation.

• Sample Addition: Carefully weigh 1.5–2.5 mg of the fluorinated standard directly onto the

  bed.

  • Critical: Do not let the sample touch the side walls of the capsule if possible.

• Top Layer: Cover the sample with another 5–10 mg of

  .

• Encapsulation: Fold the tin capsule tightly. Ensure no air pockets remain, but do not tear the foil.

  • Why? This creates a "mini-reactor" where the sample is surrounded by an oxygen donor (

    ) before the tin flash-combustion ( ) occurs.

• Combustion: Run on EA system (e.g., FlashSmart, Elementar) with Oxygen injection time extended by 2–5 seconds compared to non-fluorinated runs.

Visualizing the Workflow

Figure 1: Fluorinated Combustion Logic Flow

Caption: Figure 1. The critical path of fluorinated sample combustion. Note the "F-Capture" step is essential to prevent quartz damage (Failure Mode) and ensure accurate gas detection.

Figure 2: Standard Selection Decision Tree

Caption: Figure 2. Decision matrix for selecting the appropriate calibration standard based on analyte complexity and regulatory requirements.

Data Interpretation & Troubleshooting

When analyzing the results, use this guide to diagnose "Silent Failures":

• Symptom: Low %C, High %N. [4]

  • Cause: Incomplete combustion.

    fragments are eluting with Nitrogen.

  • Fix: Increase

    amount; increase Oxygen injection time.

• Symptom: Split Hydrogen Peak.

  • Cause: Fluorine interference in the separation column.

  • Fix: Ensure adequate

    or packing in the combustion tube to scrub all HF.

• Symptom: Drifting Baseline.

  • Cause: Quartz tube devitrification (

    formation).

  • Fix: Replace combustion tube immediately; check additive quality.

References

• Exeter Analytical. (2007).[4] Accurate elemental (CHN) analysis of perfluorinated compounds. Analytica World. [Link]

• Elementar. (2020).[5] CHNS analysis of fluorinated samples.[6][7] Technical Note. [Link]

• American Chemical Society (ACS). (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. [Link]

• National Institute of Standards and Technology (NIST). (2016). Certificate of Analysis: Standard Reference Material 3183.[Link]

Sources

• 1. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 2. 4-(Trifluoromethyl)benzoic acid | C8H5F3O2 | CID 9966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Accurate elemental (CHN) analysis of perfluorinated compounds [analytica-world.com]
• 5. researchgate.net [researchgate.net]
• 6. cnsmq.com [cnsmq.com]
• 7. CHNS analysis of fluorinated samples - Elementar [elementar.com]

A Comparative Guide to Establishing Reference Standards for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene Purity

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. A well-characterized reference standard is the cornerstone of accurate and reproducible results, particularly in the regulated environment of pharmaceutical development. This guide provides an in-depth technical comparison of methodologies for establishing the purity of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). We will explore the rationale behind experimental choices and provide actionable protocols to qualify a reference standard in-house when a pharmacopeial standard is not available.

The principles outlined in the International Council for Harmonisation (ICH) Q7 guideline for Good Manufacturing Practice (GMP) for APIs underscore the importance of ensuring that all materials meet stringent requirements for quality and purity.[1][2][3][4][5] This guide is designed to provide a practical framework for meeting these standards for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene.

Physicochemical Properties and Analytical Considerations

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is a halogenated aromatic compound. Its structure, featuring a trifluoroethyl group, a chlorine atom, and a fluorine atom on a benzene ring, dictates the analytical strategies for purity assessment. Key considerations include its volatility, which makes it amenable to Gas Chromatography (GC), and its UV-absorbing aromatic ring, which allows for detection by High-Performance Liquid Chromatography (HPLC).

Property	Value	Implication for Analysis
Molecular Formula	C₈H₅ClF₄	---
Molecular Weight	212.57 g/mol	---
Boiling Point	Approx. 175-180 °C (Predicted)	Suitable for Gas Chromatography (GC) analysis.
UV Absorbance	Expected due to the benzene ring	Allows for detection by HPLC with a UV detector.
Polarity	Moderately polar	Influences choice of GC column and HPLC mobile phase.

Comparative Analysis of Purity Determination Methods

A multi-faceted approach is necessary for the comprehensive characterization of a reference standard. No single method can provide a complete picture of purity. The following sections compare the most suitable analytical techniques for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Principle: GC-FID is a robust technique for quantifying volatile and semi-volatile organic compounds. It separates compounds based on their boiling points and interactions with the stationary phase of the GC column. The FID provides a response proportional to the mass of carbon in the analyte.

Expertise & Experience: For halogenated aromatic compounds, a mid-polarity capillary column is often the best choice to achieve good peak shape and resolution from potential impurities.[6][7] The choice of a split/splitless injector allows for flexibility in handling samples of varying concentrations.

Trustworthiness: The area percent method in GC-FID is a reliable way to estimate purity, assuming that all impurities have a similar response factor to the main component. For a reference standard, it is crucial to confirm this assumption or use a corrected area percent method.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a compound like 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene, reversed-phase HPLC with a C18 column is a common starting point.[8]

Expertise & Experience: The trifluoroacetic acid in the mobile phase can improve peak shape for polar compounds by suppressing the ionization of silanol groups on the silica-based stationary phase.[8] The choice of a C18 column provides good retention and separation for a wide range of non-polar to moderately polar compounds. The use of fluorinated stationary phases can sometimes offer unique selectivity for fluorinated analytes.[9][10]

Trustworthiness: HPLC-UV is excellent for detecting non-volatile impurities and isomers that may not be well-resolved by GC. Purity is typically determined by area percent, with similar considerations for response factors as in GC-FID.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

Principle: GC-MS combines the separation power of GC with the identification capabilities of mass spectrometry. It is the gold standard for identifying unknown impurities.

Expertise & Experience: By analyzing the fragmentation patterns of the mass spectra of impurity peaks, their structures can be elucidated. This is critical for understanding the impurity profile of the reference standard. For halogenated compounds, the isotopic pattern of chlorine can be a key identifier.[11][12]

Trustworthiness: GC-MS provides a high degree of confidence in the identity of impurities, which is essential for a comprehensive characterization of a reference standard.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments described above.

Protocol 1: Purity by Gas Chromatography (GC-FID)

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polarity phase (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Sample Preparation: Dissolve approximately 10 mg of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene in 10 mL of a suitable solvent (e.g., acetone or dichloromethane).

Protocol 2: Purity by High-Performance Liquid Chromatography (HPLC-UV)

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water.

  • B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient:

  • 0-20 min: 50% B to 95% B.

  • 20-25 min: Hold at 95% B.

  • 25-26 min: 95% B to 50% B.

  • 26-30 min: Hold at 50% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 1 mg of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene in 10 mL of acetonitrile.

Impurity Profiling

Understanding potential impurities is crucial for developing a robust analytical method. The synthesis of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene may start from 2-chloro-4-fluorotoluene.[13] Potential impurities could include:

• Starting materials: Unreacted 2-chloro-4-fluorotoluene.

• Isomers: Positional isomers formed during the synthesis.

• By-products: Compounds formed from side reactions.

• Residual solvents: Solvents used in the synthesis and purification process.

Workflow for Reference Standard Qualification

The following diagram illustrates the logical workflow for qualifying a batch of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene as a reference standard.

Caption: Workflow for the qualification of a reference standard.

Data Summary

The following table presents a hypothetical comparison of results from different analytical techniques for a candidate batch of 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene.

Analytical Method	Parameter	Result
GC-FID	Purity (Area %)	99.85%
HPLC-UV	Purity (Area %)	99.80%
Karl Fischer Titration	Water Content	0.05%
Headspace GC-MS	Residual Solvents	<0.01%
Sulphated Ash	Inorganic Impurities	<0.02%
Mass Balance Purity	Calculated Purity	99.78%

Conclusion

Establishing a reference standard for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene requires a comprehensive and orthogonal approach to analytical testing. By combining techniques such as GC-FID, HPLC-UV, and GC-MS, a high level of confidence in the purity and identity of the standard can be achieved. The protocols and workflows presented in this guide provide a robust framework for researchers and drug development professionals to qualify their own reference standards, ensuring the accuracy and reliability of their analytical data in alignment with global regulatory expectations.

References

• ICH Q7 Good Manufacturing Practice for Active Pharmaceutical Ingredients - Scientific guideline. European Medicines Agency. [Link]

• Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. U.S. Food and Drug Administration. [Link]

• Guide to ICH Q7, Q8, & Q9: GMP, QbD, and QRM Standards. IntuitionLabs.ai.
• Good Manufacturing Practices for Active Pharmaceutical Ingredients (APIs)| ICH Q7, GMP Compliance. ComplianceOnline.

• Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients - Questions and Answers. ECA Academy. [Link]

• Halogenated and Aromatic Volatile Organic Compounds (VOCs) by Gas Chromatography. U.S. Environmental Protection Agency.

• Separation of volatile halogenated hydrocarbons and some aromatics on a fused silica capillary column. Agilent. [Link]

• HPLC Determination of Four Derivatives of Benzene. ResearchGate. [Link]

• [Determination of 15 halogenated polycyclic aromatic hydrocarbons in aquatic products by stable isotope dilution coupled with gas chromatography-triple quadrupole mass spectrometry]. PubMed. [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC Europe. [Link]

• HPLC Determination of Four Derivatives of Benzene. Asian Journal of Chemistry. [Link]

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. Chromatography Online. [Link]

• Selective extraction of halogenated compounds from data measured by comprehensive multidimensional gas chromatography/high resolution time-of-flight mass spectrometry for non-target analysis of environmental and biological samples. ResearchGate. [Link]

• Degradation of Fluorobenzene by Rhizobiales Strain F11 via ortho Cleavage of 4-Fluorocatechol and Catechol. PMC - NIH. [Link]

• Analytical Method Summaries. State of New Jersey Department of Health. [Link]

• 2-Chloro-4-fluorobenzotrichloride. PubChem. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

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• 3. ICH Q7 Good manufacturing practice for active pharmaceutical ingredients - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 13. 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene | 1186194-82-0 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Executive Summary & Operational Directive

Immediate Classification: Halogenated Organic Waste [1]

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene (CAS: 1186194-82-0) is a polyhalogenated aromatic compound. For disposal purposes, it must be strictly segregated from non-halogenated solvents.[2] The presence of both chlorine and fluorine atoms on the benzene ring and the ethyl side chain necessitates high-temperature incineration with specific flue gas scrubbing capabilities to manage corrosive byproducts (HF and HCl).

Core Directive: Do NOT dispose of down the drain or via evaporation.[3][4] Do NOT mix with non-halogenated waste streams (e.g., acetone, ethanol) as this exponentially increases disposal costs and creates downstream processing hazards.

Chemical Profile & Hazard Identification

Understanding the molecular stability and reactivity of this compound is essential for safe handling prior to disposal.

Property	Specification	Operational Implication
Chemical Name	2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene	Polyhalogenated structure requires specialized thermal destruction.
CAS Number	1186194-82-0	Use for waste manifesting and inventory tracking.
Molecular Formula	C₈H₅ClF₄	High fluorine content (4 atoms) indicates potential for HF formation during combustion.
Physical State	Liquid (Standard Temperature/Pressure)	Requires leak-proof secondary containment during storage.
Flash Point	~75°C - 85°C (Predicted Analog)	Combustible Liquid. Store away from heat sources and oxidizers.
Primary Hazards	Skin/Eye Irritant (H315, H319), STOT-SE (H335)	Standard PPE (Nitrile gloves, safety glasses) is mandatory.

Waste Segregation & Packaging Protocol

The integrity of the waste stream is the single most critical factor in laboratory waste management. Cross-contamination with non-halogenated solvents or incompatible oxidizers can lead to dangerous uncontrolled reactions or regulatory fines.

A. Segregation Logic

This compound must be placed in the Halogenated Solvent waste stream.[2]

• Why? Commercial incinerators use different injection nozzles and temperature profiles for halogenated waste (typically >1100°C) compared to non-halogenated waste. Mixing them forces the hauler to treat the entire volume as the more expensive, hazardous category.

B. Packaging Requirements

• Primary Container: High-Density Polyethylene (HDPE) or Borosilicate Glass.

  • Avoid: Low-density plastics that may swell upon prolonged contact with aromatic halides.

  • Cap: Vented caps are recommended if the waste mixture contains volatile components, but standard screw caps with Teflon (PTFE) liners are standard for pure substance disposal.

• Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

• Secondary Containment: All waste containers must be stored in a chemically resistant tray capable of holding 110% of the volume of the largest container.

C. Labeling

The label must be durable, legible, and compliant with local regulations (e.g., EPA RCRA in the US).

• Content: "Hazardous Waste - Halogenated Solvent"[5][6]

• Constituents: Explicitly list "2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene".

• Hazard Checkbox: Mark "Toxic" and "Irritant".

Visual Workflows

Workflow 1: Waste Segregation Decision Logic

This logic gate ensures the compound enters the correct waste stream, preventing costly re-classification.

Figure 1: Decision logic for segregating polyhalogenated aromatic waste.

Workflow 2: Emergency Spill Response

Immediate action plan for minor laboratory spills (<500 mL).

Figure 2: Step-by-step protocol for managing minor spills of halogenated aromatics.

Disposal Methodologies (Technical Detail)

The only acceptable final disposal method for 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is High-Temperature Incineration .

Why Incineration?

• Bond Strength: The Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry (~485 kJ/mol). Standard combustion temperatures are often insufficient to break this bond completely.

• Byproduct Management: Incomplete combustion can generate toxic fluorinated byproducts. Professional incineration facilities operate rotary kilns at temperatures exceeding 1100°C (2000°F) with a residence time of >2 seconds to ensure 99.99% destruction efficiency (DRE).

The Scrubbing Requirement

During incineration, the chlorine and fluorine atoms are mineralized into acid gases:

• Hydrogen Chloride (HCl)

• Hydrogen Fluoride (HF)

Facilities must be equipped with wet scrubbers (typically using caustic soda, NaOH) to neutralize these acid gases before release.

• Reaction: HF + NaOH → NaF (salt) + H₂O

Researcher Responsibility: By correctly labeling the waste as "Halogenated," you alert the disposal facility to route this waste to an incinerator equipped with these specific scrubbing systems.

Regulatory Compliance (RCRA)

For US-based laboratories, compliance with the Resource Conservation and Recovery Act (RCRA) is mandatory.

• Waste Code Determination:

  • If the waste is a spent solvent mixture: F001 or F002 (Spent Halogenated Solvents).

  • If the waste is pure, unused commercial chemical product being discarded: It does not have a specific "U" or "P" listing, but it must be characterized by its characteristics.

  • Characteristic Codes:

    • D001 (Ignitability): If flash point < 60°C (Unlikely for this specific compound, but possible in mixture).

    • D021 (Chlorobenzene): While not chlorobenzene itself, structurally similar wastes are often grouped for toxicity characteristics.

• Generator Status: Ensure your lab's satellite accumulation area (SAA) limits (typically 55 gallons) are not exceeded.

References

• United States Environmental Protection Agency (EPA). (2024). Incineration of Halogenated Organic Compounds. Retrieved from [Link]

• PubChem. (2025).[7] 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene Compound Summary. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2024).[8] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

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• 7. 2-Chloro-4-fluorotoluene | C7H6ClF | CID 96747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene

Executive Summary & Chemical Profile

2-Chloro-4-fluoro-1-(2,2,2-trifluoroethyl)benzene is a specialized fluorinated aromatic intermediate often utilized in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs). As a poly-halogenated alkylbenzene, it presents specific handling challenges related to solvent permeation, volatility, and static accumulation.

Note on Data Availability: Specific toxicological data for this exact isomer is often proprietary or limited. The safety protocols below are derived from high-confidence structural analogs (e.g., 4-chlorobenzotrifluoride, 2-chloro-4-fluorotoluene) to ensure a conservative, maximum-safety approach.

Physicochemical Properties (Estimated)

Property	Value / Characteristic	Operational Implication
Physical State	Liquid (Colorless to pale yellow)	Standard liquid handling protocols apply.
Flash Point	~40°C – 60°C (Estimated)	Flammable Liquid (Cat 3). Grounding is mandatory.
Boiling Point	~180°C – 200°C	Moderate volatility; requires fume hood.
Vapor Density	> 1 (Heavier than air)	Vapors accumulate in low areas/sinks.[1]
Solubility	Immiscible with water; soluble in organics	Use solvent-based spill cleanup methods.

Hazard Identification & Risk Assessment

Core Directive: Treat this compound as a Flammable Liquid and Severe Skin/Eye Irritant .

• H226: Flammable liquid and vapor.[2]

• H315: Causes skin irritation.[2][3][4][5][6][7]

• H319: Causes serious eye irritation.[2][4][5][6][7][8]

• H335: May cause respiratory irritation.[2]

• Static Hazard: Highly fluorinated solvents often exhibit low electrical conductivity, increasing the risk of static charge buildup during transfer.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with halogenated aromatic hydrocarbons due to rapid permeation and degradation (swelling).

Glove Selection Protocol

Contact Type	Recommended Material	Breakthrough Time	Action
Splash Protection	Nitrile (Double Gloved)	< 5 Minutes	Remove immediately upon contamination.
Full Immersion	Viton® (Fluoroelastomer)	> 480 Minutes	Preferred for spill cleanup or bulk transfer.
High Dexterity	Silver Shield® (Laminate)	> 480 Minutes	Use as an inner liner under nitrile for dexterity.

Respiratory & Body Protection[3][4][5][6][7]

• Respiratory: Work exclusively within a certified chemical fume hood. If working outside containment (e.g., spill cleanup), use a Full-Face Respirator with P100/Organic Vapor (OV) cartridges.

• Body: Flame-Resistant (FR) Lab Coat required. Standard polyester/cotton blends may melt if ignited.

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Face shield required for transfers > 1 Liter.

Operational Handling Protocols

A. Transfer & Dispensing

Objective: Prevent static discharge and vapor release.[6]

• Engineering Control: Perform all transfers inside a fume hood with sash at recommended height.

• Grounding: When transferring volumes > 500 mL, ground both the source and receiving containers. Use a metal dip tube or conductive wire if containers are non-conductive (glass/plastic).

• Technique:

  • Small Scale (< 50 mL): Use glass syringe with Luer-lock tip. Avoid plastic syringes (polystyrene) which may dissolve.

  • Large Scale (> 50 mL): Use a cannula transfer or chemically resistant diaphragm pump (PTFE-lined).

B. Reaction Setup

• Solvent Compatibility: Ensure reaction seals (O-rings) are made of Kalrez® or PTFE . Standard Buna-N or Viton A rubber may swell.

• Temperature Control: Do not heat open vessels. Use a reflux condenser with an inert gas blanket (Nitrogen/Argon) to prevent flammable vapor-air mixtures.

Emergency Response Workflows

Scenario 1: Chemical Spill (> 100 mL)

Immediate Action: Evacuate the immediate area and alert the safety officer.

Figure 1: Step-by-step decision matrix for responding to a significant spill of fluorinated benzene derivatives.

Scenario 2: Skin Exposure[4][5]

• Immediacy: Move to safety shower/sink immediately.

• Rinse: Flush skin with tepid water for 15 minutes .

• Soap: Use soft soap (non-abrasive) to remove the lipophilic chemical.

• Medical: Seek medical attention. Provide the SDS (or analog SDS) to the physician.

Disposal & Environmental Compliance

This compound is a Halogenated Organic Solvent . It must NOT be mixed with non-halogenated waste streams (e.g., Acetone/Ethanol waste) as this complicates incineration and increases disposal costs.

• Waste Stream: Halogenated Organic Waste.

• Container: High-density polyethylene (HDPE) or Glass. Avoid metal cans if the waste is acidic.

• Labeling: Clearly mark as "Halogenated Solvent - Flammable & Toxic."

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 20158503, 2-Chloro-4-fluorobenzotrichloride (Analog). Retrieved from [Link]

• Ansell Healthcare.Chemical Permeation & Degradation Resistance Guide (8th Edition).

• Prudent Practices in the Laboratory. National Research Council (US) Committee on Prudent Practices in the Laboratory. Washington (DC): National Academies Press (US); 2011. Retrieved from [Link]

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